An In-Depth Technical Guide to the Synthesis and Characterization of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Abstract This technical guide provides a comprehensive overview of the synthesis and characterization of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, a key heterocyclic compound with significant potential in pharmac...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, a key heterocyclic compound with significant potential in pharmaceutical research and development. The imidazo[1,2-a]pyridine scaffold is a recognized "privileged structure" in medicinal chemistry, known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties[1][2][3]. This document details a robust synthetic protocol, elucidates the underlying reaction mechanism, and outlines a thorough characterization workflow for researchers, scientists, and drug development professionals.
Introduction: The Significance of the Imidazo[1,2-a]pyridine Core
The imidazo[1,2-a]pyridine ring system is a fused bicyclic 5-6 heterocycle that is isosteric to purine and has garnered considerable attention in the field of medicinal chemistry[1][4]. Its unique electronic and structural features allow for diverse interactions with biological targets, making it a valuable scaffold in the design of novel therapeutic agents[5]. 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, in particular, serves as a crucial intermediate for the synthesis of more complex bioactive molecules[5]. The presence of the carboxylic acid moiety at the 2-position provides a convenient handle for further chemical modifications, such as amide bond formation, to generate libraries of potential drug candidates[3][6].
Strategic Approach to Synthesis
The most common and efficient method for the synthesis of the imidazo[1,2-a]pyridine core involves the condensation of a 2-aminopyridine derivative with an α-halocarbonyl compound[7][8]. For the synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, a two-step approach is employed:
Step 1: Synthesis of Ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate. This involves the reaction of 4-methyl-2-aminopyridine with ethyl bromopyruvate.
Step 2: Hydrolysis of the Ester. The resulting ethyl ester is then hydrolyzed to the desired carboxylic acid.
This strategy is advantageous due to the commercial availability of the starting materials and the generally high yields of the cyclization reaction.
Reaction Mechanism
The formation of the imidazo[1,2-a]pyridine ring proceeds via a well-established mechanism. The reaction is initiated by the nucleophilic attack of the endocyclic nitrogen of 4-methyl-2-aminopyridine on the electrophilic carbon of ethyl bromopyruvate. This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic imidazo[1,2-a]pyridine core.
Caption: Synthetic pathway for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Experimental Protocols
Synthesis of Ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate
This procedure is adapted from a similar synthesis of a substituted imidazo[1,2-a]pyridine[8].
Materials:
4-Methyl-2-aminopyridine
Ethyl bromopyruvate
Ethanol, anhydrous
Sodium bicarbonate (NaHCO₃)
Ethyl acetate
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
To a solution of 4-methyl-2-aminopyridine (1.0 eq) in anhydrous ethanol, add ethyl bromopyruvate (1.1 eq) dropwise at room temperature.
Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).
Once the reaction is complete, cool the mixture to room temperature and neutralize with a saturated aqueous solution of NaHCO₃.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.
Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate.
Hydrolysis to 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)
Methanol or Tetrahydrofuran (THF)
Water
Hydrochloric acid (HCl), 1M
Procedure:
Dissolve ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate (1.0 eq) in a mixture of methanol (or THF) and water.
Add an excess of NaOH or LiOH (e.g., 2-3 eq) to the solution.
Stir the reaction mixture at room temperature or with gentle heating and monitor the hydrolysis by TLC.
Upon completion, remove the organic solvent under reduced pressure.
Dilute the aqueous residue with water and acidify to a pH of approximately 3-4 with 1M HCl.
The resulting precipitate is the desired carboxylic acid. Collect the solid by filtration.
Wash the solid with cold water and dry under vacuum to yield 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Comprehensive Characterization
A battery of analytical techniques is essential to confirm the identity and purity of the synthesized 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Caption: Characterization workflow for the synthesized compound.
4.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is a powerful tool for the structural elucidation of organic molecules. The spectra are typically recorded in deuterated dimethyl sulfoxide (DMSO-d₆).
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the imidazo[1,2-a]pyridine core, a singlet for the methyl group, and a broad singlet for the carboxylic acid proton. The expected chemical shifts (δ) are outlined in the table below.
¹³C NMR: The carbon NMR spectrum will display signals for all nine carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid will appear at a characteristic downfield shift.
¹H NMR (DMSO-d₆, 400 MHz)
Expected δ (ppm)
Multiplicity
Assignment
Carboxylic Acid Proton
~13.0
br s
-COOH
Aromatic Protons
7.0 - 8.5
m
Imidazo[1,2-a]pyridine core
Methyl Protons
~2.4
s
-CH₃
¹³C NMR (DMSO-d₆, 100 MHz)
Expected δ (ppm)
Assignment
Carbonyl Carbon
160 - 170
C=O
Aromatic Carbons
110 - 150
Imidazo[1,2-a]pyridine core
Methyl Carbon
~20
-CH₃
4.2.2. Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. Using electrospray ionization (ESI) in positive mode, the expected molecular ion peak [M+H]⁺ would be observed at m/z 177.06.
4.2.3. Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule. Key expected absorption bands are listed below.
Functional Group
Expected Wavenumber (cm⁻¹)
O-H stretch (carboxylic acid)
3300 - 2500 (broad)
C=O stretch (carboxylic acid)
1710 - 1680
C=N and C=C stretch (aromatic)
1650 - 1450
C-H stretch (aromatic and alkyl)
3100 - 2850
Safety and Handling
It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood.
Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves.
Reagent Hazards:
Ethyl bromopyruvate: Corrosive and a lachrymator. Handle with extreme care.
4-Methyl-2-aminopyridine: Harmful if swallowed or in contact with skin.
Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.
Conclusion
This technical guide provides a detailed and scientifically grounded framework for the synthesis and characterization of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. By following the outlined protocols and understanding the underlying chemical principles, researchers can confidently produce and validate this important building block for further exploration in drug discovery and medicinal chemistry.
References
Guchhait, S. K., & Madaan, S. (2014). Synthesis of imidazo[1,2-a]pyridines: a decade update.
BIO Web of Conferences. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review.
RSC Publishing. (2014).
Wiley Online Library. (2022). Recent Advances in the Synthesis of Imidazo[1,2-a]pyridines: A Brief Review.
RSC Publishing. (2023). Recent advances in magnetic nanocatalysts for synthesis of imidazo[1,2-a]pyridine frameworks.
Chemical Methodologies. (2025). Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Doc.
Santa Cruz Biotechnology. (n.d.). 7-methylimidazo[1,2-a]pyridine-2-carboxylic acid.
National Institutes of Health. (2020). Highly Enantioselective Lewis Acid Catalyzed Conjugate Addition of Imidazo[1,2-a]pyridines to α,β-Unsaturated 2-Acylimidazoles under Mild Conditions.
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines.
PubMed Central. (2025).
ResearchGate. (2025).
MDPI. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction.
National Institutes of Health. (2023). Imidazopyridine Amides: Synthesis, Mycobacterium smegmatis CIII2CIV2 Supercomplex Binding, and In Vitro Antimycobacterial Activity.
Beilstein Journal of Organic Chemistry. (2024).
MDPI. (2022). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines.
An In-Depth Technical Guide to the Physicochemical Properties of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling the Potential of a Promising Scaffold 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a heterocyclic compound belonging to the i...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: Unveiling the Potential of a Promising Scaffold
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a heterocyclic compound belonging to the imidazopyridine class, a scaffold of significant interest in medicinal chemistry.[1][2] Imidazopyridines are recognized for their therapeutic potential, forming the core of several approved drugs with diverse biological activities, including anti-cancer and anti-tuberculosis agents.[1][2][3] The specific substitution pattern of a methyl group at the 7-position and a carboxylic acid at the 2-position suggests a molecule with potential for targeted biological interactions, making it a valuable candidate for drug discovery and development programs.[3]
A thorough understanding of the physicochemical properties of an active pharmaceutical ingredient (API) is fundamental to its successful development.[4][5][6] These properties govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, and ultimately its efficacy and safety. This guide provides a comprehensive overview of the key physicochemical characteristics of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and details the experimental methodologies required for their robust determination.
Molecular Identity and Core Properties
A precise understanding of the molecule's basic chemical identity is the starting point for any in-depth characterization.
Caption: Chemical structure of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Aqueous Solubility: The Gateway to Bioavailability
Expertise & Experience:
Aqueous solubility is a critical determinant of a drug's oral bioavailability.[9] A compound must dissolve in the gastrointestinal fluids to be absorbed into the bloodstream. Poor solubility is a major hurdle in drug development, often leading to incomplete absorption and low efficacy. The solubility of an ionizable compound like 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is highly dependent on pH. Therefore, determining a pH-solubility profile is essential. The "gold standard" for measuring equilibrium solubility is the shake-flask method, which is valued for its simplicity and ability to achieve true thermodynamic equilibrium.[9]
Experimental Protocol: Equilibrium Solubility Determination via Shake-Flask Method
This protocol is designed to determine the solubility of the compound at various pH levels, reflecting the physiological range of the gastrointestinal tract (pH 1.2, 4.5, 6.8, and 7.4).
Preparation of Buffers: Prepare buffers of the desired pH values (e.g., pH 1.2 HCl, pH 4.5 acetate, pH 6.8 phosphate, and pH 7.4 phosphate) with a constant ionic strength.
Sample Preparation: Add an excess amount of solid 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid to vials containing a known volume of each buffer. The excess solid is crucial to ensure a saturated solution is formed.
Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (typically 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium.[9]
Phase Separation: After equilibration, separate the solid and liquid phases. This is a critical step and can be achieved by centrifugation or filtration.[9]
Quantification: Carefully remove an aliquot of the clear supernatant. Dilute the sample as necessary and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
Data Analysis: The solubility is reported as the mean concentration from at least three replicate experiments for each pH condition.
Data Presentation: pH-Solubility Profile
pH
Temperature (°C)
Solubility (µg/mL)
Standard Deviation
1.2
25
To be determined
To be determined
4.5
25
To be determined
To be determined
6.8
25
To be determined
To be determined
7.4
25
To be determined
To be determined
1.2
37
To be determined
To be determined
4.5
37
To be determined
To be determined
6.8
37
To be determined
To be determined
7.4
37
To be determined
To be determined
Visualization: Shake-Flask Solubility Workflow
Caption: Workflow for the Shake-Flask solubility determination method.
Expertise & Experience:
The pKa is the pH at which a molecule is 50% ionized and 50% in its neutral form. For a drug molecule with ionizable groups, the pKa dictates its charge state at different physiological pHs. This is of paramount importance as the charge of a molecule influences its solubility, ability to permeate biological membranes, and interaction with its biological target. Potentiometric titration is a highly accurate and widely used method for pKa determination.[10][11][12] It involves monitoring the pH of a solution of the compound as a titrant (acid or base) is added.[10]
Experimental Protocol: pKa Determination by Potentiometric Titration
Instrument Calibration: Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).[10]
Sample Preparation: Dissolve an accurately weighed amount of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in a suitable solvent (e.g., water or a co-solvent system if solubility is low) to a known concentration (e.g., 1 mM).[10] Maintain a constant ionic strength using a background electrolyte like KCl.[10]
Titration: Place the solution in a thermostatted vessel and purge with nitrogen to remove dissolved CO₂.[10] Titrate the solution with a standardized solution of NaOH (for an acidic compound) or HCl (for a basic compound), adding the titrant in small, precise increments.[10]
Data Acquisition: Record the pH value after each addition of titrant, allowing the reading to stabilize.
Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the inflection point of the resulting sigmoid curve.[13] This is the point where the pH is equal to the pKa.[14] For robust data, perform the titration in triplicate.[10]
Data Presentation: Ionization Constants
Property
Value
Method
pKa (acidic)
To be determined
Potentiometric Titration
pKa (basic)
To be determined
Potentiometric Titration
Visualization: Potentiometric Titration Workflow
Caption: Workflow for pKa determination by potentiometric titration.
Lipophilicity (LogP/LogD): Balancing Water and Fat Solubility
Expertise & Experience:
Lipophilicity, or "fat-loving," is a key physicochemical property that influences a drug's ADME profile.[][16] It plays a role in membrane permeability, plasma protein binding, and volume of distribution.[][16] The partition coefficient (LogP) describes the distribution of the neutral form of a compound between an organic phase (typically n-octanol) and an aqueous phase.[][16] For ionizable molecules, the distribution coefficient (LogD) is more relevant as it considers all forms (ionized and neutral) at a specific pH.[16][17] LogD at pH 7.4 is a crucial parameter for predicting in vivo behavior.[] The shake-flask method is the traditional and reliable technique for experimental LogP and LogD determination.[][16][18]
Experimental Protocol: LogD₇.₄ Determination by Shake-Flask Method
Phase Preparation: Prepare a phosphate buffer at pH 7.4 and saturate it with n-octanol. Similarly, saturate n-octanol with the pH 7.4 buffer. This pre-saturation is critical for accurate results.
Sample Preparation: Dissolve a known amount of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in either the aqueous or organic phase.
Partitioning: Add a known volume of the second phase to create a biphasic system. Seal the container and shake it for a sufficient time (e.g., 1-2 hours) to ensure equilibrium is reached.[19]
Phase Separation: Allow the two phases to separate completely, often aided by centrifugation.
Quantification: Determine the concentration of the compound in both the n-octanol and the aqueous buffer phases using a suitable analytical method like HPLC-UV or LC-MS/MS.[17]
Calculation: Calculate LogD₇.₄ using the following formula:
LogD₇.₄ = log₁₀ ( [Concentration in n-octanol] / [Concentration in aqueous buffer] )
An In-Depth Technical Guide to 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid: Synthesis, Characterization, and Therapeutic Potential
For Researchers, Scientists, and Drug Development Professionals Introduction 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, a notable member of the imidazopyridine family, has garnered significant attention within the...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, a notable member of the imidazopyridine family, has garnered significant attention within the scientific community. Its unique bicyclic heteroaromatic structure serves as a versatile scaffold in medicinal chemistry, paving the way for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of its chemical identity, synthesis, molecular structure, and burgeoning applications in drug discovery, with a particular focus on its potential in treating neurological disorders and infectious diseases. The imidazo[1,2-a]pyridine core is a recognized "privileged structure" in drug development, and the specific substitution pattern of this compound imparts distinct physicochemical and biological properties that are of considerable interest to researchers. This document aims to be an essential resource for scientists engaged in the exploration and utilization of this promising molecule.
Physicochemical Properties and Molecular Structure
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is chemically identified with the CAS Number 80353-94-2 .[1] Its molecular formula is C₉H₈N₂O₂ , corresponding to a molecular weight of 176.17 g/mol .[1] The compound typically appears as a solid.
The molecular architecture of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is characterized by a fused imidazole and pyridine ring system. This planar bicyclic core is substituted with a methyl group at the 7-position of the pyridine ring and a carboxylic acid group at the 2-position of the imidazole ring. This specific arrangement of functional groups is crucial in defining its chemical reactivity and biological interactions.
Caption: Molecular structure of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Synthesis and Characterization
The synthesis of the imidazo[1,2-a]pyridine scaffold is a well-established area of organic chemistry, with several synthetic strategies available. A common and efficient method for constructing this heterocyclic system is the Groebke-Blackburn-Bienaymé reaction, a one-pot multicomponent reaction involving a 2-aminopyridine, an aldehyde, and an isocyanide.[2][4] This approach offers high atom economy and allows for the introduction of diverse substituents.
Proposed Synthetic Workflow:
Caption: Proposed synthetic workflow for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Experimental Protocol (General Example based on related syntheses):
Reaction Setup: To a solution of 4-methyl-2-aminopyridine in a suitable solvent (e.g., ethanol or DMF), add an equimolar amount of ethyl bromopyruvate.
Reaction Conditions: The reaction mixture is typically heated under reflux for several hours to facilitate the condensation and cyclization. The progress of the reaction should be monitored by thin-layer chromatography (TLC).
Work-up and Purification of Ester Intermediate: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The resulting residue is then purified, often by column chromatography on silica gel, to yield the ethyl ester of 7-methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Hydrolysis to the Carboxylic Acid: The purified ester intermediate is then subjected to hydrolysis. This is typically achieved by heating the ester in the presence of an aqueous base (e.g., sodium hydroxide or potassium hydroxide) or acid (e.g., hydrochloric acid).
Isolation of the Final Product: After the hydrolysis is complete, the reaction mixture is neutralized with an acid (if a basic hydrolysis was performed) or a base (if an acidic hydrolysis was performed) to precipitate the carboxylic acid. The solid product is then collected by filtration, washed with water, and dried to afford pure 7-methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Characterization:
The structural confirmation of the synthesized compound relies on various spectroscopic techniques. While specific spectral data for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is not available in the provided search results, data for its ethyl ester derivative can be used as a reference.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the imidazopyridine core, a singlet for the methyl group, and a broad singlet for the carboxylic acid proton. The chemical shifts and coupling constants of the aromatic protons provide valuable information about the substitution pattern. For the ethyl ester, signals corresponding to the ethyl group (a quartet and a triplet) would be observed.[5]
¹³C NMR: The carbon NMR spectrum will display distinct signals for each of the nine carbon atoms in the molecule, including the carbonyl carbon of the carboxylic acid, the aromatic carbons, and the methyl carbon.
Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound and to gain insights into its fragmentation pattern. The predicted monoisotopic mass is 176.05858 Da.[3]
Potential Applications in Drug Development
The imidazo[1,2-a]pyridine scaffold is a cornerstone in the development of a wide array of therapeutic agents, demonstrating a broad spectrum of biological activities.[6] These include applications in oncology, and as anti-inflammatory, and anti-infective agents. 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, as a derivative of this versatile core, is a key intermediate for creating libraries of bioactive molecules for drug discovery.
Antimycobacterial Activity
Derivatives of the imidazo[1,2-a]pyridine class have shown significant promise as potent antituberculosis agents. Some of these compounds exhibit activity against both drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis. The primary mechanism of action for some of these analogs involves the inhibition of the cytochrome bcc complex (QcrB) in the electron transport chain of the bacterium, thereby disrupting cellular respiration and energy production.
Caption: Proposed mechanism of antitubercular activity of imidazo[1,2-a]pyridine derivatives.
Neurological Disorders
The unique structure of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives allows them to interact with biological targets in the central nervous system, making them valuable candidates for the treatment of neurological and metabolic disorders.[6] While specific studies on this particular compound are limited in the provided results, the broader class of imidazo[1,2-a]pyridines has been investigated for its potential in this area.
Conclusion
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a molecule of significant interest to the drug discovery and development community. Its well-defined chemical structure, rooted in the versatile imidazo[1,2-a]pyridine scaffold, provides a foundation for the synthesis of a diverse range of potentially therapeutic compounds. While detailed experimental protocols and specific biological activity data for this exact compound require further investigation, the established synthetic routes for the parent scaffold and the known biological activities of related derivatives highlight its potential. As research continues to uncover the specific molecular targets and mechanisms of action of this and related compounds, its role in the development of new treatments for infectious diseases and neurological disorders is likely to expand. This technical guide serves as a foundational resource for researchers embarking on the exploration of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, providing key information to guide their synthetic and biological investigations.
One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. (URL: [Link])
Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PubMed Central. (URL: [Link])
Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase - Frontiers. (URL: [Link])
Antimycobacterial pyridine carboxamides: From design to in vivo activity. (URL: [Link])
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Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Doc - Chemical Methodologies. (URL: [Link])
(PDF) Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. (URL: [Link])
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An In-depth Technical Guide to the Potential Biological Activities of Imidazo[1,2-a]pyridine Derivatives
Foreword: The Privileged Scaffold in Modern Drug Discovery The imidazo[1,2-a]pyridine core is a preeminent example of a "privileged scaffold" in medicinal chemistry. This bicyclic heteroaromatic system, consisting of a f...
Author: BenchChem Technical Support Team. Date: January 2026
Foreword: The Privileged Scaffold in Modern Drug Discovery
The imidazo[1,2-a]pyridine core is a preeminent example of a "privileged scaffold" in medicinal chemistry. This bicyclic heteroaromatic system, consisting of a fused imidazole and pyridine ring, serves as a foundational structure for a multitude of biologically active molecules. Its rigid, planar structure and the strategic placement of nitrogen atoms provide an ideal framework for diverse functionalization, enabling fine-tuning of steric, electronic, and pharmacokinetic properties. This adaptability has led to the development of numerous derivatives with a remarkable breadth of therapeutic potential, targeting a wide array of biological pathways with high affinity and specificity. This guide aims to provide researchers, scientists, and drug development professionals with a comprehensive technical overview of the significant biological activities of imidazo[1,2-a]pyridine derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and the experimental methodologies used for their evaluation.
Anticancer Activity: A Multifaceted Approach to Targeting Malignancy
Imidazo[1,2-a]pyridine derivatives have emerged as a prominent class of anticancer agents, exhibiting cytotoxicity against a wide range of cancer cell lines through diverse mechanisms of action. This versatility allows for the targeting of various hallmarks of cancer, from uncontrolled proliferation to evasion of apoptosis.
Inhibition of Key Signaling Pathways
1.1.1. PI3K/Akt/mTOR Pathway Inhibition
The phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt)/mammalian target of rapamycin (mTOR) pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival. Its dysregulation is a frequent event in many human cancers, making it a prime target for therapeutic intervention. Several imidazo[1,2-a]pyridine derivatives have been developed as potent dual inhibitors of PI3K and mTOR.
Mechanism of Action: These derivatives typically act as ATP-competitive inhibitors, binding to the kinase domain of PI3K and/or mTOR. This dual inhibition is advantageous as it can overcome the feedback activation of Akt that often occurs with mTOR-only inhibitors. By blocking this pathway, these compounds can induce cell cycle arrest and apoptosis in cancer cells.[1] A potent dual PI3K/mTOR inhibitor, compound 7 , demonstrated excellent kinase selectivity with IC50 values of 0.20 nM for PI3K and 21 nM for mTOR.[1]
Structure-Activity Relationship (SAR): SAR studies have revealed that modifications at the C2 and C3 positions of the imidazo[1,2-a]pyridine ring are crucial for activity. For instance, the introduction of a 2,4-difluoro-N-(2-methoxypyridin-3-yl)benzenesulfonamide moiety has been shown to confer potent PI3K inhibitory activity.[2] Further optimization of linker and side chains has led to compounds with improved potency and pharmacokinetic profiles.
Table 1: Anticancer Activity of Representative PI3K/mTOR Inhibitors
The Kirsten rat sarcoma viral oncogene homolog (KRAS) is one of the most frequently mutated oncogenes in human cancers. The G12C mutation, in particular, has been a challenging target for drug development. Recently, imidazo[1,2-a]pyridine has been utilized as a scaffold for the development of covalent inhibitors that specifically target this mutant.[4]
Mechanism of Action: These inhibitors are designed to form an irreversible covalent bond with the cysteine residue at position 12 of the KRAS G12C mutant protein. This locks the protein in an inactive GDP-bound state, thereby blocking downstream signaling pathways that promote cell proliferation. Compound I-11 has been identified as a potent anticancer agent for KRAS G12C-mutated NCI-H358 cells.[4] A novel imidazo[1,2-a]pyridine derivative has also been shown to modulate active KRAS G12D through conformational shifts.[5]
Structure-Activity Relationship (SAR): The key to the activity of these covalent inhibitors is the presence of an electrophilic "warhead," such as an acrylamide group, that can react with the cysteine residue. The imidazo[1,2-a]pyridine core serves to correctly position this warhead within the binding pocket of the KRAS G12C protein.
Table 2: Anticancer Activity of a Representative KRAS G12C Inhibitor
Microtubules are essential components of the cytoskeleton, playing a critical role in cell division, motility, and intracellular transport. Compounds that interfere with microtubule dynamics are potent anticancer agents. Imidazo[1,2-a]pyridine derivatives have been identified as a new class of tubulin polymerization inhibitors.
Mechanism of Action: These derivatives bind to the colchicine-binding site on β-tubulin, preventing the polymerization of tubulin dimers into microtubules. This disruption of microtubule formation leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.
Structure-Activity Relationship (SAR): The SAR for this class of compounds indicates that substituents at the C2 and C3 positions are critical for activity. For example, compound 5k , an N-linked imidazo[1,2-a]pyridine benzoheterobicyclic hybrid, displayed potent antitumor activity with IC50 values ranging from 0.02 to 1.22 µM against various cancer cell lines.[6] Another derivative, 5b , exhibited strong antiproliferative activity with IC50 values of 60 nM in Jurkat cells and 380 nM in B16-F10 melanoma cells.[7]
Table 3: Anticancer Activity of Representative Tubulin Polymerization Inhibitors
Aldehyde dehydrogenases (ALDHs) are a family of enzymes involved in the detoxification of aldehydes. Overexpression of certain ALDH isoforms, particularly ALDH1A3, is associated with cancer stem cells and poor prognosis in several cancers, including glioblastoma.[8]
Mechanism of Action: Imidazo[1,2-a]pyridine derivatives have been developed as selective inhibitors of ALDH1A3. By inhibiting this enzyme, these compounds can target the cancer stem cell population, which is often resistant to conventional chemotherapies.[9]
Structure-Activity Relationship (SAR): The development of these inhibitors has been guided by a structure-based approach. The SAR has shown a high sensitivity to substitutions on the pyridine and phenyl rings of the imidazo[1,2-a]pyridine scaffold.[10]
Table 4: Inhibitory Activity of a Representative ALDH1A3 Inhibitor
Anti-inflammatory Activity: Modulating the Inflammatory Cascade
Chronic inflammation is a key contributing factor to the development and progression of numerous diseases, including cancer, cardiovascular diseases, and autoimmune disorders. Imidazo[1,2-a]pyridine derivatives have demonstrated significant anti-inflammatory properties by targeting key signaling pathways involved in the inflammatory response.
Inhibition of the STAT3/NF-κB Pathway
The Signal Transducer and Activator of Transcription 3 (STAT3) and Nuclear Factor-kappa B (NF-κB) are two critical transcription factors that regulate the expression of a wide range of pro-inflammatory genes, including cytokines, chemokines, and enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).
Mechanism of Action: Certain imidazo[1,2-a]pyridine derivatives have been shown to suppress the activation of both STAT3 and NF-κB. They can inhibit the phosphorylation of STAT3 and prevent the degradation of IκBα, the inhibitory protein of NF-κB. This dual inhibition leads to a significant reduction in the production of pro-inflammatory mediators like TNF-α, IL-6, and nitric oxide (NO).
Structure-Activity Relationship (SAR): The anti-inflammatory activity is influenced by the substitution pattern on the imidazo[1,2-a]pyridine core. Specific substitutions can enhance the inhibitory effect on the STAT3/NF-κB pathway.
The rise of antimicrobial resistance is a major global health threat, necessitating the development of new classes of antimicrobial agents. Imidazo[1,2-a]pyridine derivatives have shown promising activity against a broad spectrum of bacteria and fungi.
Antibacterial and Antifungal Activity
Mechanism of Action: While the exact mechanisms of action are still under investigation for many derivatives, some have been suggested to inhibit essential bacterial enzymes or disrupt cell wall synthesis.
Structure-Activity Relationship (SAR): The antimicrobial activity is highly dependent on the nature and position of substituents on the imidazo[1,2-a]pyridine scaffold. For example, the introduction of specific side chains at the C2 and C3 positions has been shown to enhance antibacterial and antifungal potency.
Antiviral Activity: Targeting Viral Replication
Imidazo[1,2-a]pyridine derivatives have also been explored for their potential as antiviral agents, with notable activity against influenza viruses.
Inhibition of Influenza Virus Neuraminidase
Mechanism of Action: Neuraminidase is a key enzyme on the surface of the influenza virus that is essential for the release of newly formed virus particles from infected cells. Imidazo[1,2-a]pyridine derivatives have been designed to inhibit this enzyme, thereby preventing the spread of the virus.
Structure-Activity Relationship (SAR): The SAR of these inhibitors has been studied to optimize their binding to the active site of the neuraminidase enzyme.
Central Nervous System (CNS) Activity: Modulating Neuronal Function
The imidazo[1,2-a]pyridine scaffold is present in several marketed drugs with CNS activity, such as the hypnotic zolpidem and the anxiolytic alpidem. This highlights the potential of this chemical class to modulate neuronal function.
Modulation of GABAA Receptors
Mechanism of Action: Many of the CNS effects of imidazo[1,2-a]pyridine derivatives are mediated through their interaction with the GABAA receptor, the major inhibitory neurotransmitter receptor in the brain. These compounds can act as allosteric modulators, enhancing the effect of GABA and leading to sedative, anxiolytic, and anticonvulsant effects.
Structure-Activity Relationship (SAR): The selectivity of these compounds for different GABAA receptor subtypes is a key area of research, as it can lead to the development of drugs with improved side-effect profiles.
Experimental Protocols
Anticancer Activity Assays
Protocol 1: MTT Cell Viability Assay
This colorimetric assay is used to assess the cytotoxic effects of compounds on cancer cells.[12][13][14][15]
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the imidazo[1,2-a]pyridine derivative for 24-72 hours.
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.
Formazan Solubilization: Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.
Protocol 2: In Vitro Tubulin Polymerization Assay
This assay measures the effect of compounds on the polymerization of purified tubulin.[16][17][18][19][20]
Reaction Setup: In a 96-well plate, add purified tubulin protein to a polymerization buffer containing GTP.
Compound Addition: Add the test compound at various concentrations.
Initiation of Polymerization: Initiate polymerization by incubating the plate at 37°C.
Turbidity Measurement: Monitor the increase in absorbance at 340 nm over time using a plate reader.
Data Analysis: Compare the polymerization curves of treated samples to those of control samples to determine the inhibitory or enhancing effect of the compound.
Protocol 3: ALDH Activity Assay
This assay quantifies the enzymatic activity of aldehyde dehydrogenase.[21][22][23][24][25]
Sample Preparation: Prepare cell or tissue lysates containing ALDH.
Reaction Mixture: In a 96-well plate, combine the sample with an assay buffer, the ALDH substrate (e.g., acetaldehyde), and NAD+.
Incubation: Incubate the reaction at room temperature.
NADH Detection: The production of NADH is measured colorimetrically or fluorometrically using a coupled enzyme reaction.
Data Analysis: Calculate the ALDH activity based on the rate of NADH production.
Anti-inflammatory Activity Assays
Protocol 4: Griess Assay for Nitric Oxide Production
This assay measures the accumulation of nitrite, a stable product of nitric oxide, in cell culture supernatants.
Cell Culture and Treatment: Culture macrophages (e.g., RAW 264.7 cells) and stimulate them with an inflammatory agent (e.g., LPS) in the presence or absence of the test compound.
Supernatant Collection: After incubation, collect the cell culture supernatant.
Griess Reagent Addition: Mix the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).
Absorbance Measurement: Measure the absorbance at 540 nm.
Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve.
Binding Reaction: Incubate the membranes with a radiolabeled ligand that binds to a specific site on the GABAA receptor (e.g., [3H]muscimol for the GABA binding site) in the presence of various concentrations of the test compound.
Separation of Bound and Free Ligand: Separate the membrane-bound radioligand from the free radioligand by filtration.
Radioactivity Measurement: Measure the radioactivity of the filters using a scintillation counter.
Data Analysis: Determine the IC50 of the test compound and calculate its binding affinity (Ki).
Visualizations
Signaling Pathways
Caption: A streamlined workflow for determining cell viability using the MTT assay.
Caption: Workflow for the determination of the Minimum Inhibitory Concentration (MIC).
Conclusion: A Scaffold of Continuing Promise
The imidazo[1,2-a]pyridine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Its synthetic tractability and the diverse biological activities of its derivatives ensure its continued relevance in medicinal chemistry. The multifaceted anticancer properties, potent anti-inflammatory effects, and promising antimicrobial, antiviral, and CNS activities underscore the vast potential of this privileged structure. Future research will undoubtedly uncover new derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles, further solidifying the importance of the imidazo[1,2-a]pyridine core in the development of next-generation therapeutics. This guide provides a solid foundation for researchers to explore and harness the full potential of this remarkable scaffold.
References
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Imidazo[1,2-a]pyridine Derivatives as Aldehyde Dehydrogenase Inhibitors: Novel Chemotypes to Target Glioblastoma Stem Cells. (2020). Journal of Medicinal Chemistry. [Link]
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The imidazo[1,2-a]pyridine ring system as a scaffold for potent dual phosphoinositide-3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors. (2015). Journal of Medicinal Chemistry, 58(19), 7789-7807. [Link]
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An N-linked imidazo[1,2-a]pyridine benzoheterobicyclic hybrid inhibits mitosis and cancer cell proliferation by targeting tubulin. (2025). Bioorganic & Medicinal Chemistry. [Link]
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Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. (2017). Journal of Visualized Experiments, (122), 55479. [Link]
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GABAA Receptor Binding Assay Protocol. (n.d.). University of North Carolina at Chapel Hill. [Link]
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A novel Imidazo[1,2-a]pyridine derivative modulates active KRASG12D through off-like conformational shifts in switch-I and switch-II regions, mimicking inactive KRASG12D. (2024). International Journal of Biological Macromolecules. [Link]
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Solubility profile of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in different solvents
An In-Depth Technical Guide Prepared by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive examination of the solubility profile of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic ac...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide
Prepared by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive examination of the solubility profile of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, a heterocyclic compound of interest in pharmaceutical research. The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its bioavailability, formulation development, and overall therapeutic efficacy. This document outlines the theoretical principles governing solubility, details robust experimental methodologies for its determination, and presents an analysis of the compound's expected solubility behavior in various aqueous and organic solvent systems. By synthesizing established scientific principles with practical, field-proven protocols, this guide serves as an essential resource for researchers, chemists, and formulation scientists engaged in the development of drug candidates based on the imidazo[1,2-a]pyridine scaffold.
Introduction: The Critical Role of Solubility in Drug Development
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid belongs to the imidazopyridine class of fused bicyclic heterocycles, a scaffold recognized as a "drug prejudice" structure due to its prevalence in compounds with a wide range of biological activities, including antitubercular and anti-inflammatory properties.[1][2][3] The journey of a drug molecule from administration to its site of action is critically dependent on its ability to first dissolve in physiological fluids. Poor aqueous solubility is a major hurdle in drug development, often leading to low and variable bioavailability, which can compromise clinical outcomes and lead to the abandonment of otherwise potent drug candidates.[4][5]
Therefore, a thorough characterization of the solubility profile is a cornerstone of pre-formulation studies.[6] It informs crucial decisions regarding:
Dosage Form Design: Determining whether a compound can be formulated as a simple aqueous solution, a suspension, or if complex solubilization techniques are required.[6]
Biopharmaceutics Classification System (BCS): Classifying the drug based on its solubility and permeability, which can streamline regulatory pathways through biowaivers.[7][8][9]
Route of Administration: Assessing suitability for oral, parenteral, or topical delivery.
Toxicity Studies: Ensuring that adequate concentrations can be achieved for reliable toxicological assessment.
This guide provides the necessary theoretical background and detailed experimental protocols to empower researchers to accurately determine and interpret the solubility of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Physicochemical Properties & Their Influence on Solubility
The solubility of a molecule is intrinsically linked to its structural and physicochemical properties. Understanding these characteristics allows for the prediction of its behavior in different solvent environments.
Table 1: Physicochemical Properties of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Ionizable Groups: The molecule possesses both a carboxylic acid group (-COOH) and a basic imidazopyridine nitrogen system. This amphoteric nature means its ionization state, and thus its solubility, will be highly dependent on the pH of the medium.
At low pH (pH < pKa_acidic), the carboxylic acid will be protonated (neutral), and the pyridine nitrogen will be protonated (cationic).
At mid-range pH (pKa_acidic < pH < pKa_basic), the molecule will exist predominantly as a zwitterion (protonated nitrogen, deprotonated carboxylate).
At high pH (pH > pKa_basic), the carboxylic acid will be deprotonated (anionic), and the pyridine nitrogen will be neutral.
pKa Determination: The dissociation constants (pKa) are the most critical parameters for predicting pH-dependent solubility. A precise experimental determination via potentiometric titration is essential for any development program.[11][12][13] This method involves titrating a solution of the compound with a strong acid or base and monitoring the pH to identify the inflection points corresponding to the pKa values.[14][15]
Experimental Methodologies: A Self-Validating Approach
Accurate solubility data relies on robust and well-controlled experimental design. The following protocols are grounded in regulatory guidelines and best scientific practices.
pKa Determination via Potentiometric Titration
Expertise & Rationale: Potentiometric titration is the gold-standard for pKa determination due to its precision and accuracy.[14] The protocol is designed to be self-validating by using a calibrated instrument and performing multiple titrations to ensure reproducibility.[15] Using carbonate-free solutions is critical, especially when titrating towards basic pH, to prevent interference from atmospheric CO₂ which can distort the titration curve.[14]
Protocol:
Instrument Calibration: Calibrate a high-precision pH meter using at least three standard buffers (e.g., pH 4.0, 7.0, 10.0).[15]
Sample Preparation: Prepare a solution of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (e.g., 1-5 mM) in deionized, carbonate-free water. A co-solvent like methanol may be used if aqueous solubility is too low to begin, but the pKa must then be extrapolated back to 0% co-solvent.[14]
Inert Atmosphere: Purge the solution with nitrogen for 15-20 minutes to remove dissolved CO₂ and maintain an inert atmosphere during the titration.[15]
Acidic Titration: Acidify the solution to ~pH 2 with a standardized HCl solution.
Titration: Titrate the solution with a standardized, carbonate-free NaOH solution in small, precise increments. Record the pH value after each addition, allowing the reading to stabilize.
Data Analysis: Plot the pH versus the volume of titrant added. The pKa values are determined from the half-equivalence points on the titration curve or by analyzing the first derivative plot, which shows peaks at the equivalence points.[12]
Validation: Perform the titration in triplicate to ensure the standard deviation of the pKa values is within an acceptable limit (e.g., ± 0.1 units).
Workflow for Potentiometric pKa Determination.
Equilibrium Solubility Determination via Shake-Flask Method
Expertise & Rationale: The shake-flask method is considered the definitive technique for measuring thermodynamic (equilibrium) solubility.[16] The core principle is to allow a suspension of the compound to equilibrate in a specific medium until the concentration of the dissolved solute is constant. The key to a trustworthy result is ensuring true equilibrium has been reached and that the solid and liquid phases can be reliably separated without disturbing that equilibrium.[5] The protocol adheres to ICH guidelines for BCS-based biowaivers.[7][8][17]
Protocol:
Medium Preparation: Prepare the desired solvents. For aqueous solubility, this includes buffers at pH 1.2, 4.5, and 6.8, as well as any other relevant pH values based on the pKa of the compound.[8][18]
Addition of Excess Solid: Add an excess amount of solid 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid to a known volume of the solvent in a sealed vial. "Excess" is crucial; a visual confirmation of undissolved solid must be present at the end of the experiment.[16]
Equilibration: Agitate the vials at a constant temperature (typically 37 ± 1 °C for biopharmaceutical relevance) for a sufficient duration to reach equilibrium.[7][18] A time-course study (e.g., sampling at 2, 4, 8, 24, and 48 hours) should be performed initially to determine when the concentration plateaus.[18]
Phase Separation: Separate the solid and liquid phases. This is a critical step. Centrifugation followed by careful removal of the supernatant is preferred. If filtration is used, the filter material must be validated to ensure it does not adsorb the compound.[18]
pH Measurement: Measure the pH of the final saturated solution to confirm it has not deviated significantly from the initial buffer pH.[8][16]
Quantification: Dilute the clear supernatant and analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.
Validation: Perform each solubility measurement in at least triplicate. The relative standard deviation should be less than 10%.[18]
Workflow for Shake-Flask Equilibrium Solubility.
Expected Solubility Profile: Results & Discussion
While specific experimental data for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is not publicly available, a scientifically plausible profile can be constructed based on its structure. The following data is presented for illustrative purposes.
Aqueous pH-Solubility Profile
The amphoteric nature of the molecule predicts a U-shaped pH-solubility profile, with minimum solubility near its isoelectric point and higher solubility at low and high pH values where it exists as a charged salt.
Table 2: Illustrative Aqueous Solubility at 37 °C
pH
Expected Predominant Species
Solubility (mg/mL) (Illustrative)
BCS High Solubility Threshold*
1.2
Cationic Salt
> 1.0
Met
4.5
Zwitterion / Neutral
~ 0.1
Not Met
6.8
Anionic Salt
> 1.0
Met
7.4
Anionic Salt
> 1.5
Met
*Based on a hypothetical highest therapeutic dose of 250 mg, requiring a solubility of ≥1.0 mg/mL (250 mg / 250 mL) to be classified as "highly soluble".[7][8]
Discussion:
Low pH (1.2): The pyridine nitrogen is protonated, forming a cationic species. The carboxylic acid is neutral. The high solubility is driven by the formation of a highly water-soluble hydrochloride salt.
Mid pH (4.5): This pH is likely close to the isoelectric point, where the molecule exists as a zwitterion with no net charge. Intermolecular interactions between the zwitterions can lead to strong crystal lattice forces, resulting in minimal aqueous solubility. This would be the pH of lowest solubility.
High pH (6.8 and 7.4): The carboxylic acid is deprotonated, forming an anionic carboxylate. This salt form is typically very soluble in water.
Solubility in Organic Solvents
Solubility in organic solvents is crucial for synthesis, purification, and the development of non-aqueous formulations.
Table 3: Illustrative Solubility in Common Organic Solvents at 25 °C
Solvent
Polarity Index
H-Bonding
Solubility (mg/mL) (Illustrative)
Methanol
5.1
Donor & Acceptor
15 - 25
Ethanol
4.3
Donor & Acceptor
10 - 20
Acetonitrile
5.8
Acceptor
1 - 5
Acetone
5.1
Acceptor
2 - 8
Dimethyl Sulfoxide (DMSO)
7.2
Acceptor
> 100
Ethyl Acetate
4.4
Acceptor
< 1
Heptane
0.1
None
< 0.01
Discussion:
High Solubility: The compound is expected to be highly soluble in polar, protic solvents like methanol and ethanol, which can effectively hydrogen bond with both the carboxylic acid and the heterocyclic nitrogens. Exceptional solubility in a highly polar aprotic solvent like DMSO is also expected.
Moderate Solubility: Polar aprotic solvents like acetone and acetonitrile, which are hydrogen bond acceptors but not donors, are expected to be less effective at solvating the carboxylic acid proton, leading to lower solubility.
Low Solubility: Poor solubility is predicted in non-polar solvents like heptane and less polar solvents like ethyl acetate, which cannot disrupt the strong intermolecular forces (hydrogen bonding and pi-stacking) within the crystal lattice of the solid compound.
Factors Influencing the Final Solubility Profile.
Conclusion and Future Directions
The solubility profile of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is fundamentally dictated by its amphoteric chemical nature. It is predicted to exhibit classic pH-dependent solubility, with high solubility in acidic and basic conditions and a pronounced minimum near its isoelectric point. Its solubility in organic solvents is governed by solvent polarity and hydrogen bonding capabilities.
The illustrative data and robust methodologies presented in this guide provide a clear framework for the experimental characterization of this compound. An accurate, experimentally-derived solubility profile is an indispensable dataset for advancing 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, or any analogue thereof, through the drug development pipeline, enabling rational formulation design and maximizing the potential for clinical success.
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van den Bruinhorst, A., et al. (2019). Solvent developments for liquid-liquid extraction of carboxylic acids in perspective. Separation and Purification Technology, 211, 935-957. Retrieved from [Link]
Borysov, A. (2023). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Protocols.io. Retrieved from [Link]
Sippel, J., et al. (2020). Potentiometric Titration Method for the Determination of Solubility Limits and pKa Values of Weak Organic Acids in Water. PubMed. Retrieved from [Link]
Abrahamsson, B. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. Retrieved from [Link]
Zarghampour, A., et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 30(2). Retrieved from [Link]
Al-Ostath, A., et al. (2023). Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. RSC medicinal chemistry, 14(12), 2419–2438. Retrieved from [Link]
Ghaffari, S., et al. (2024). Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Studies. Chemical Methodologies, 8(5), 369-383. Retrieved from [Link]
Technical Guide: Safety and Handling of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Prepared by: Gemini, Senior Application Scientist This document provides a comprehensive technical guide on the safe handling, storage, and emergency procedures for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. The i...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
This document provides a comprehensive technical guide on the safe handling, storage, and emergency procedures for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. The information herein is synthesized from available data on structurally related compounds to ensure the highest degree of safety and scientific integrity for researchers, scientists, and drug development professionals.
Section 1: Compound Identification and Overview
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a heterocyclic organic compound. It belongs to the imidazopyridine class, a scaffold found in various biologically active molecules, including sedatives and anti-inflammatory agents.[1][2] Understanding its chemical identity is fundamental to its safe handling.
Due to the specific nature of this compound, detailed and officially published safety data sheets (MSDS) are limited. Therefore, this guide derives its hazard assessment and safety recommendations from close structural analogs, such as 2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid and the parent Imidazo[1,2-a]pyridine-2-carboxylic acid.[4][5] This approach is a standard practice in chemical safety to prudently manage unknown hazards.
Section 2: Hazard Identification and GHS Classification
Based on data from analogous imidazopyridine carboxylic acids, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid should be handled as a hazardous substance. The anticipated GHS classification is summarized below.
P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[4]
P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]
P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[7]
Section 3: Toxicological Profile
The primary toxicological concerns associated with 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid are acute toxicity upon ingestion and significant irritant effects upon contact.
Inhalation: Inhaling the dust of this compound may cause respiratory tract irritation.[4][8] All weighing and transfer operations should be conducted in a certified chemical fume hood or a ventilated balance enclosure.
Skin Contact: Causes skin irritation.[4][8] Prolonged contact may lead to redness and inflammation. The use of appropriate gloves is mandatory.
Eye Contact: Causes serious eye irritation.[4][8] Direct contact can result in pain, redness, and potential damage if not promptly addressed. Safety glasses or goggles are essential.
Ingestion: Harmful if swallowed.[4][8] May cause irritation of the digestive tract.[8]
Chronic exposure data is not available; however, as with any novel research chemical, exposure should be minimized.
Section 4: Safe Handling and Storage Protocols
A systematic approach to handling minimizes exposure and ensures laboratory safety. The causality behind these protocols is to create a multi-layered defense against chemical exposure.
Engineering Controls
Ventilation: Always handle the solid compound within a properly functioning chemical fume hood to control airborne dust and potential vapors.[9] This is the primary line of defense to prevent respiratory exposure.
Safety Equipment: An eyewash station and a safety shower must be readily accessible in the immediate work area.[8][10]
Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards. A face shield may be required for larger quantities or when there is a significant splash risk.[10]
Skin Protection:
Wear a flame-retardant lab coat, fully buttoned.
Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable choice for handling pyridine-based compounds.[9] Always inspect gloves for tears or punctures before use and practice proper glove removal technique to avoid skin contamination.
Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved respirator with an appropriate particulate filter should be used.[10]
Storage Requirements
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][11]
Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.
Labeling: Ensure containers are clearly labeled with the full chemical name and associated hazards.
Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in a laboratory setting.
Caption: A standard workflow for handling chemical solids.
Section 5: Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[8][12]
In Case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[4][8]
In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][12]
If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or Poison Control Center immediately.[4][12]
Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide (CO₂).[4][12]
Specific Hazards: Thermal decomposition can produce toxic gases, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[4]
Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[4][13]
Accidental Release Measures (Spill Protocol)
Personal Precautions: Evacuate personnel from the area. Do not touch spilled material. Avoid breathing dust. Ensure adequate ventilation. Wear the appropriate PPE as described in Section 4.[12]
Containment and Cleanup: For a solid spill, carefully sweep or vacuum the material and place it into a suitable, labeled container for disposal.[4][14] Avoid actions that generate dust.
Environmental Precautions: Prevent the chemical from entering drains or waterways.[12][15]
The following decision tree outlines the response to a chemical spill.
The Strategic Role of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid in Modern Medicinal Chemistry: A Technical Guide
Foreword: Unveiling the Potential of a Privileged Scaffold In the landscape of contemporary drug discovery, the identification and utilization of "privileged scaffolds" – molecular frameworks that can be readily modified...
Author: BenchChem Technical Support Team. Date: January 2026
Foreword: Unveiling the Potential of a Privileged Scaffold
In the landscape of contemporary drug discovery, the identification and utilization of "privileged scaffolds" – molecular frameworks that can be readily modified to interact with a variety of biological targets – is a cornerstone of efficient medicinal chemistry. The imidazo[1,2-a]pyridine core is a prominent member of this class, demonstrating a remarkable versatility that has led to the development of numerous therapeutic agents.[1][2][3] This technical guide focuses on a key derivative of this scaffold: 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid . We will explore its synthetic utility, delve into its crucial role as a foundational building block for potent and selective modulators of critical biological pathways, and provide insights into the design and development of next-generation therapeutics. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this compound in their own research endeavors.
The Imidazo[1,2-a]pyridine Core: A Foundation of Therapeutic Success
The imidazo[1,2-a]pyridine scaffold is a bicyclic heterocyclic system containing a bridgehead nitrogen atom. This arrangement confers a unique combination of physicochemical properties, including aromaticity, hydrogen bonding capabilities, and a rigid conformational framework. These attributes make it an ideal starting point for the design of small molecule inhibitors that can fit into the active sites of enzymes and receptors with high affinity and specificity.
Marketed drugs such as Zolpidem (a hypnotic), Alpidem (an anxiolytic), and Olprinone (a cardiotonic agent) feature the imidazo[1,2-a]pyridine core, underscoring its clinical significance.[1][2] The strategic placement of substituents on this scaffold allows for the fine-tuning of its pharmacological profile, leading to a broad spectrum of biological activities, including anticancer, antitubercular, anti-inflammatory, and antiviral properties.[2][3]
Synthesis of the Core Intermediate: 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid
General Synthetic Protocol: A Representative Pathway
The following protocol is a representative example based on established synthetic methodologies for analogous compounds. Optimization of reaction conditions may be necessary.
Step 1: Synthesis of Ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate
Reactants: 2-Amino-4-methylpyridine and ethyl bromopyruvate.
Procedure: A mixture of 2-amino-4-methylpyridine and a slight excess of ethyl bromopyruvate in a suitable solvent (e.g., anhydrous ethanol or DMF) is heated under reflux. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure, and the residue is neutralized with a weak base (e.g., saturated sodium bicarbonate solution). The crude product is then extracted with an organic solvent (e.g., ethyl acetate), dried over anhydrous sodium sulfate, and purified by column chromatography on silica gel.
Step 2: Hydrolysis to 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Procedure: The purified ester from Step 1 is dissolved in a mixture of ethanol and an aqueous solution of a strong base (e.g., sodium hydroxide or potassium hydroxide). The reaction mixture is heated to reflux and stirred until the hydrolysis is complete (monitored by TLC). The ethanol is then removed under reduced pressure, and the aqueous solution is acidified with a mineral acid (e.g., hydrochloric acid) to a pH of approximately 3-4. The precipitated carboxylic acid is collected by filtration, washed with cold water, and dried under vacuum to yield the final product.
Medicinal Chemistry Applications: Leveraging the Core for Therapeutic Innovation
The true value of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid lies in its utility as a versatile intermediate for the synthesis of a diverse array of biologically active molecules. The following sections highlight its application in key therapeutic areas.
Anticancer Agents: Targeting the PI3K/Akt/mTOR Signaling Pathway
The phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival.[7][8] Its dysregulation is a hallmark of many human cancers, making it a prime target for therapeutic intervention. Several studies have demonstrated that the imidazo[1,2-a]pyridine scaffold is a promising framework for the development of potent and selective PI3K/mTOR inhibitors.[1][9][10]
Derivatives of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid can be synthesized to effectively target this pathway. For example, coupling of the carboxylic acid with various amines can lead to the generation of a library of amides, which can be screened for their inhibitory activity against PI3K and mTOR.
Experimental Workflow: From Core to Candidate
Caption: Workflow for developing PI3K/mTOR inhibitors.
Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway.
Antitubercular Agents: Targeting the Electron Transport Chain
Tuberculosis (TB), caused by Mycobacterium tuberculosis, remains a global health crisis, exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.[11][12] The imidazo[1,2-a]pyridine scaffold has emerged as a promising source of novel antitubercular agents. Notably, compounds derived from this core have been shown to target the cytochrome bcc complex (complex III) of the mycobacterial electron transport chain by inhibiting the QcrB subunit.[11][12][13] This inhibition disrupts cellular respiration and ATP synthesis, leading to bacterial death.
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid can serve as a starting point for the development of potent QcrB inhibitors. The synthesis of carboxamide derivatives has been a particularly fruitful strategy in this area.[14]
Caption: Inhibition of the QcrB subunit in the mycobacterial electron transport chain.
Future Perspectives and Conclusion
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid represents a strategically important building block in the medicinal chemist's toolkit. Its synthetic accessibility and the versatility of the carboxylic acid functional group provide a powerful platform for the generation of diverse chemical libraries. The demonstrated success of the imidazo[1,2-a]pyridine scaffold in producing clinical candidates and approved drugs highlights its "privileged" nature.
Future research efforts will likely focus on:
Exploring new therapeutic targets: The adaptability of the scaffold suggests that it can be tailored to inhibit other classes of enzymes and receptors.
Developing novel synthetic methodologies: More efficient and environmentally friendly methods for the synthesis and derivatization of the core structure will accelerate drug discovery efforts.
Structure-based drug design: As more crystal structures of imidazo[1,2-a]pyridine derivatives in complex with their biological targets become available, computational methods will play an increasingly important role in the rational design of next-generation inhibitors.
References
Abrahams, K. A., Cox, J. A. G., Spivey, V. L., Loman, N. J., Pallen, M. J., Constantinidou, C., ... & Besra, G. S. (2012). Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB. PLOS ONE, 7(12), e52951. [Link][11][12]
Cui, G., Li, R., Wu, J., Li, J., Zhang, Y., & Yu, K. (2020). Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Journal of Medicinal Chemistry, 63(6), 3028–3046. [Link][1][8][10]
Aliwaini, S., Awadallah, A. M., Morjan, R. Y., Ghunaim, M., Alqaddi, H., Abuhamad, A. Y., ... & Abughefra, Y. M. (2022). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 24(5), 1-13. [Link][9]
Abrahams, K. A., Cox, J. A. G., Spivey, V. L., Loman, N. J., Pallen, M. J., Constantinidou, C., ... & Besra, G. S. (2012). Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB. PLOS ONE, 7(12), e52951. [Link][11][12][15]
Yu, K., et al. (2020). Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Journal of Medicinal Chemistry, 63(6), 3028-3046. [Link][10]
Gao, Y., et al. (2021). A carbon-11 labeled imidazo[1,2-a]pyridine derivative as a new potential PET probe targeting PI3K/mTOR in cancer. Molecules, 26(11), 3328. [Link][7]
Yu, K., et al. (2020). Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Journal of Medicinal Chemistry. [Link][8]
Kumar, S., Singh, V., & Ghorpade, S. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry, 14(4), 586-607. [Link][13]
Moraski, G. C., Markley, L. D., Cramer, J. W., Miller, M. J., & Franzblau, S. G. (2012). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 3(7), 554–558. [Link][14]
Al-dujaili, L. J., Jasim, L. S., & Al-Azawi, A. M. (2024). Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. Chemical Methodologies, 8(5), 353-369. [Link][16]
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Vlasov, D. A., et al. (2023). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Beilstein Journal of Organic Chemistry, 19, 539-548. [Link][17]
Popa, A., & Ciorîța, A. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(51), 35213–35227. [Link][5]
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Use of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in organic synthesis
An In-Depth Guide to the Synthetic Utility of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid Introduction: The Strategic Importance of a Privileged Scaffold In the landscape of medicinal chemistry and organic synthesis...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Guide to the Synthetic Utility of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid
Introduction: The Strategic Importance of a Privileged Scaffold
In the landscape of medicinal chemistry and organic synthesis, the imidazo[1,2-a]pyridine core is recognized as a "privileged scaffold".[1][2][3] This designation signifies its recurring presence in a multitude of biologically active compounds, making it a focal point for drug discovery efforts. 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, with the chemical formula C₉H₈N₂O₂ and a molecular weight of approximately 176.17 g/mol , is a particularly valuable derivative of this core structure.[4][5] Its strategic importance lies in its dual functionality: the heterocyclic core often serves as a pharmacophore that interacts with biological targets, while the carboxylic acid group at the C-2 position provides a versatile synthetic handle for molecular elaboration.
This compound is a key intermediate and building block in the synthesis of novel pharmaceuticals, particularly those targeting neurological disorders, metabolic diseases, and infectious agents like Mycobacterium tuberculosis.[1][6][7] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anti-inflammatory, antitubercular, and anticancer properties.[1][6][8] This guide provides an in-depth exploration of the synthesis and application of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, offering detailed protocols and mechanistic insights for researchers in organic synthesis and drug development.
The construction of the imidazo[1,2-a]pyridine ring system is a well-established field with several robust synthetic strategies. The choice of method often depends on the availability of starting materials and the desired substitution pattern.
Common Synthetic Strategies
Classical Cyclocondensation: The most traditional route involves the reaction of a substituted 2-aminopyridine with an α-halocarbonyl compound. For the synthesis of the target acid, this would involve 2-amino-4-methylpyridine and bromopyruvic acid.[10] The reaction proceeds via an initial N-alkylation of the pyridine ring nitrogen, followed by an intramolecular cyclization and dehydration to form the aromatic imidazopyridine core.
Multicomponent Reactions (MCRs): The Groebke-Blackburn-Bienaymé Reaction (GBBR) is a highly efficient, one-pot, three-component reaction that combines a 2-aminopyridine, an aldehyde, and an isocyanide to rapidly generate substituted imidazo[1,2-a]pyridines.[4][11] This method is prized for its atom economy, operational simplicity, and ability to generate molecular diversity quickly.[12][13]
Transition Metal-Catalyzed Cyclizations: Various methods employing catalysts based on copper, palladium, or iron have been developed for the synthesis of imidazo[1,2-a]pyridines from readily available starting materials, often under mild conditions.[11][14]
Caption: General workflow for the synthesis of the target molecule via cyclocondensation.
Protocol 1: Synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
This protocol is a representative procedure adapted from the well-established cyclocondensation reaction between a 2-aminopyridine and an α-keto acid derivative.[10]
Materials:
2-Amino-4-methylpyridine
Bromopyruvic acid
Anhydrous Ethanol
Sodium bicarbonate (NaHCO₃)
Hydrochloric acid (HCl), 1M
Standard laboratory glassware, heating mantle, and magnetic stirrer
Filtration apparatus
Procedure:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 2-amino-4-methylpyridine (1.0 eq) in anhydrous ethanol.
Reagent Addition: To this stirring solution, add bromopyruvic acid (1.05 eq) portion-wise at room temperature. An exothermic reaction and formation of a precipitate may be observed.
Cyclization: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: After completion, cool the reaction mixture to room temperature. The product may precipitate from the solution. If so, collect the solid by vacuum filtration.
Purification: The crude solid is often the hydrobromide salt. To obtain the free acid, suspend the solid in water and adjust the pH to ~4-5 by the slow addition of a saturated sodium bicarbonate solution. This will precipitate the zwitterionic product.
Isolation: Collect the precipitated solid by vacuum filtration, wash with cold water, and then a small amount of cold ethanol. Dry the solid under vacuum to yield 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.
PART 2: Applications in Synthetic Elaboration
The true synthetic power of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid stems from the reactivity of its carboxylic acid moiety. This functional group serves as a linchpin for connecting the heterocyclic core to a wide array of other chemical entities, a critical step in constructing libraries of potential drug candidates.
Application 1: Amide Bond Formation – The Gateway to Bioactive Analogs
The conversion of the carboxylic acid to an amide is arguably its most important application in drug discovery. The resulting carboxamide functionality is a key structural feature in many potent biological agents, including a new generation of antituberculosis drugs.[1] This transformation allows for the systematic exploration of the chemical space around the core scaffold, a process central to developing Structure-Activity Relationships (SAR).[1] For instance, coupling the acid with various amines, anilines, or hydrazides can produce novel hybrid molecules with significant cytotoxic and antioxidant activities.[15]
Caption: Workflow for the synthesis of amides via activated ester intermediates.
Protocol 2: General Procedure for Amide Coupling
This protocol describes a standard peptide coupling reaction to synthesize an amide derivative from 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Reaction Setup: Dissolve 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (1.0 eq), EDC (1.2 eq), and HOBt (1.2 eq) in anhydrous DMF in a flame-dried flask under a nitrogen atmosphere.
Activation: Stir the mixture at room temperature for 30 minutes to pre-activate the carboxylic acid.
Amine Addition: Add the desired amine (1.1 eq) to the reaction mixture, followed by the dropwise addition of DIPEA (2.5 eq).
Reaction: Allow the reaction to stir at room temperature for 12-18 hours. Monitor for the consumption of the starting acid by TLC or LC-MS.
Quenching and Extraction: Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).
Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).
Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired amide product.
Application 2: Strategic Diversification via Cross-Coupling Reactions
While the carboxylic acid itself does not directly participate in transition metal-catalyzed cross-coupling, it serves as a crucial precursor to functional groups that do. This multi-step strategy dramatically expands the synthetic possibilities, allowing for the introduction of aryl, heteroaryl, alkyl, or alkynyl groups at the C-2 position. Such modifications are fundamental for fine-tuning the electronic and steric properties of the molecule to optimize its pharmacological profile. The functionalization of related heterocyclic systems via Suzuki-Miyaura cross-coupling highlights the power of this approach.[16]
Caption: Logical pathway from a carboxylic acid to diverse C-2 functionalized products.
Synthetic Rationale:
Activation of the C-2 Position: The carboxylic acid can be converted into a more synthetically useful group for cross-coupling. A common transformation is a halide (e.g., via a Hunsdiecker-type reaction) or a triflate (requiring conversion to a phenol first, which is less direct).
Cross-Coupling: The resulting C-2 halide or triflate becomes an electrophilic partner in a variety of palladium-catalyzed reactions:
Suzuki Coupling: Reaction with an aryl or heteroaryl boronic acid/ester introduces new aromatic systems.
Sonogashira Coupling: Reaction with a terminal alkyne installs an alkynyl moiety.
Heck Coupling: Reaction with an alkene introduces a vinyl group.
This strategic conversion unlocks access to a vast array of complex molecular architectures that would be difficult to achieve through direct construction of the heterocyclic core.
Conclusion
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is more than just a heterocyclic compound; it is a versatile platform for innovation in organic synthesis and medicinal chemistry. Its robust core can be synthesized efficiently, and the C-2 carboxylic acid provides a reliable point of attachment for a diverse range of functional groups. By leveraging classic transformations like amide coupling and more advanced strategies involving functional group interconversion for cross-coupling, researchers can systematically modify the scaffold to develop novel compounds with tailored biological activities. The protocols and strategies outlined in this guide serve as a foundational resource for scientists aiming to harness the full synthetic potential of this valuable building block.
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Application Notes and Protocols for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid in Pharmaceutical Development
Introduction: The Imidazo[1,2-a]pyridine Scaffold - A Privileged Structure in Medicinal Chemistry The imidazo[1,2-a]pyridine core is a bicyclic heterocyclic system with a bridgehead nitrogen atom that has garnered signif...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Imidazo[1,2-a]pyridine Scaffold - A Privileged Structure in Medicinal Chemistry
The imidazo[1,2-a]pyridine core is a bicyclic heterocyclic system with a bridgehead nitrogen atom that has garnered significant attention in medicinal chemistry.[1][2] This scaffold is considered a "privileged structure" due to its ability to interact with a wide range of biological targets, leading to a broad spectrum of pharmacological activities.[2] Derivatives of imidazo[1,2-a]pyridine have been investigated for their potential as anti-infective agents, enzyme inhibitors, and receptor ligands.[1]
Among the various derivatives, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid stands out as a key building block for the synthesis of novel therapeutic agents.[3] Its structural features, including the methyl group at the 7-position and the carboxylic acid at the 2-position, provide opportunities for diverse chemical modifications to optimize potency, selectivity, and pharmacokinetic properties. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the application of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in pharmaceutical development, providing detailed protocols and insights into its use as a scaffold for kinase inhibitors and anti-inflammatory agents.
PART 1: Synthesis and Characterization of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid
The synthesis of the imidazo[1,2-a]pyridine core can be achieved through various methods, often involving the condensation of a 2-aminopyridine with an α-halocarbonyl compound.[4][5] The following protocol outlines a representative method for the synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Experimental Protocol: Synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid
Materials:
2-Amino-4-methylpyridine
Bromopyruvic acid
Sodium bicarbonate
Ethanol
Water
Hydrochloric acid (HCl)
Ethyl acetate
Anhydrous sodium sulfate
Rotary evaporator
Magnetic stirrer with heating plate
Standard laboratory glassware
Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-amino-4-methylpyridine (1 equivalent) in ethanol.
Addition of Reagents: To the stirred solution, add a solution of bromopyruvic acid (1.1 equivalents) in water. Then, slowly add a saturated aqueous solution of sodium bicarbonate until the pH of the mixture is neutral (pH ~7).
Reflux: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the mixture with 2M HCl to pH 3-4.
Extraction: Extract the product into ethyl acetate (3 x 50 mL). Combine the organic layers.
Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Characterization: The structure and purity of the synthesized compound should be confirmed by spectroscopic methods such as 1H NMR, 13C NMR, and Mass Spectrometry.
PART 2: Application in Kinase Inhibitor Development
The imidazo[1,2-a]pyridine scaffold has proven to be a fertile ground for the discovery of potent kinase inhibitors, particularly targeting the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer.[2][6][7][8] The 7-methyl group can provide beneficial interactions within the kinase active site, while the carboxylic acid at the 2-position serves as a versatile handle for the introduction of various substituents to enhance potency and selectivity.
Mechanism of Action: Targeting the PI3K/Akt/mTOR Pathway
The PI3K/Akt/mTOR pathway is a critical intracellular signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[7][9][10][11] In many cancers, this pathway is overactive, leading to uncontrolled cell division and resistance to apoptosis.[7] Imidazo[1,2-a]pyridine-based inhibitors often act as ATP-competitive inhibitors, binding to the ATP-binding pocket of kinases such as PI3K and Akt, thereby blocking their downstream signaling.
Caption: PI3K/Akt/mTOR signaling pathway and points of inhibition.
Protocol: In Vitro Kinase Inhibition Assay (PI3Kα)
This protocol describes a general method to evaluate the inhibitory activity of compounds derived from 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid against PI3Kα.
Materials:
Recombinant human PI3Kα enzyme
PIP2 substrate
ATP (with γ-32P-ATP for radiometric assay or unlabeled for ADP-Glo assay)
Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)
Test compounds (dissolved in DMSO)
ADP-Glo™ Kinase Assay kit (Promega) or materials for radiometric assay (P81 phosphocellulose paper, scintillation fluid)
Microplate reader (for luminescence) or scintillation counter
Procedure (ADP-Glo™ Assay):
Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.
Reaction Setup: In a 384-well plate, add kinase buffer, the test compound, and PI3Kα enzyme. Incubate for 15 minutes at room temperature.
Initiate Kinase Reaction: Add a mixture of PIP2 substrate and ATP to each well to start the reaction. Incubate for 60 minutes at room temperature.
Terminate Reaction and Detect ADP: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.
Generate Luminescent Signal: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.
Data Acquisition: Measure the luminescence using a microplate reader.
Data Analysis: Calculate the percent inhibition for each compound concentration relative to a DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.
PART 3: Application in Anti-inflammatory Drug Development
Derivatives of imidazo[1,2-a]pyridine carboxylic acid have demonstrated significant anti-inflammatory properties, suggesting their potential in treating inflammatory diseases.[14][15] The mechanism of action often involves the modulation of key inflammatory pathways, such as those mediated by cyclooxygenase (COX) enzymes and the NF-κB/STAT3 signaling cascade.
Mechanism of Action: Inhibition of Inflammatory Pathways
Inflammation is a complex biological response involving various signaling molecules and pathways. Imidazo[1,2-a]pyridine derivatives can exert their anti-inflammatory effects by:
Inhibiting COX enzymes: Specifically, some derivatives show preferential inhibition of COX-2, the inducible isoform of cyclooxygenase that is upregulated during inflammation and is responsible for the production of pro-inflammatory prostaglandins.[15][16]
Modulating the NF-κB and STAT3 pathways: These transcription factors play a crucial role in the expression of pro-inflammatory genes, including cytokines, chemokines, and enzymes like iNOS and COX-2.[17][18] Inhibition of these pathways can lead to a broad-spectrum anti-inflammatory effect.[17][18]
Caption: NF-κB and STAT3 signaling pathways in inflammation.
Protocol: In Vivo Anti-inflammatory Assay (Carrageenan-Induced Paw Edema)
This protocol is a standard and widely used method to assess the acute anti-inflammatory activity of novel compounds in rodents.
Materials:
Wistar rats or Swiss albino mice
Test compounds (suspended in a suitable vehicle, e.g., 0.5% carboxymethyl cellulose)
Carrageenan (1% w/v in sterile saline)
Plethysmometer
Standard anti-inflammatory drug (e.g., Indomethacin)
Procedure:
Animal Acclimatization: Acclimatize the animals to the laboratory conditions for at least one week before the experiment.
Grouping and Dosing: Divide the animals into groups (n=6-8 per group): Vehicle control, standard drug, and test compound groups (at various doses). Administer the vehicle, standard drug, or test compounds orally or intraperitoneally.
Induction of Inflammation: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each animal.
Measurement of Paw Volume: Measure the paw volume of each animal using a plethysmometer immediately before the carrageenan injection (0 hour) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).
Data Analysis: Calculate the percentage of inhibition of paw edema for each group at each time point using the following formula:
% Inhibition = [(Vc - Vt) / Vc] x 100
Where Vc is the mean increase in paw volume in the control group and Vt is the mean increase in paw volume in the treated group.
Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA followed by Dunnett's test).
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a valuable and versatile scaffold in modern pharmaceutical development. Its synthetic accessibility and the diverse biological activities of its derivatives make it an attractive starting point for the discovery of new drugs targeting a range of diseases, from cancer to inflammatory disorders.
Future research in this area should focus on:
Structure-Activity Relationship (SAR) studies: To further optimize the potency and selectivity of derivatives for specific biological targets.
Pharmacokinetic profiling: To improve the drug-like properties of lead compounds, including absorption, distribution, metabolism, and excretion (ADME).
Exploration of new therapeutic areas: The broad pharmacological profile of the imidazo[1,2-a]pyridine scaffold suggests that its derivatives may have potential in other disease areas, such as neurodegenerative and metabolic diseases.
References
Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K... - ResearchGate. (n.d.). Retrieved January 4, 2026, from [Link]
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Application Notes and Protocols for the Functionalization of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
An In-Depth Technical Guide Introduction The imidazo[1,2-a]pyridine scaffold is recognized in medicinal chemistry as a "privileged structure," a molecular framework that is capable of binding to multiple biological targe...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide
Introduction
The imidazo[1,2-a]pyridine scaffold is recognized in medicinal chemistry as a "privileged structure," a molecular framework that is capable of binding to multiple biological targets.[1][2] This versatility has led to its incorporation into numerous commercial drugs, including the sedative Zolpidem and the anti-ulcer agent Zolimidine, highlighting the broad therapeutic spectrum of this chemical class.[1][2][3][4]
Within this family, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (Molecular Formula: C₉H₈N₂O₂, Molecular Weight: 176.171 g/mol ) emerges as a particularly valuable synthetic intermediate.[5] Structure-Activity Relationship (SAR) studies have revealed that the precise positioning of substituents on the imidazo[1,2-a]pyridine core is a critical determinant of biological activity.[6] The 7-methyl isomer, specifically, serves as a key building block for potent inhibitors of the mycobacterial cytochrome bcc oxidase complex, a crucial target for novel antituberculosis therapies.[6]
This guide provides detailed application notes and validated protocols for the chemical modification of this scaffold at three strategic positions:
The C2-Carboxylic Acid: Primarily through amide bond formation, a cornerstone of medicinal chemistry.
The C3-Position of the Heterocyclic Core: Leveraging its inherent nucleophilicity for C-H functionalization.
The C7-Methyl Group: Exploring potential modifications to fine-tune molecular properties.
These protocols are designed for researchers, scientists, and drug development professionals, offering not just step-by-step instructions but also the underlying chemical rationale to empower informed experimental design.
Part 1: Functionalization of the C2-Carboxylic Acid Group via Amide Coupling
Rationale and Mechanistic Insight
The conversion of a carboxylic acid to an amide is one of the most frequently employed reactions in drug discovery.[7] It allows for the systematic exploration of a molecule's interaction with its biological target by introducing a diverse array of chemical functionalities. Direct condensation of a carboxylic acid with an amine is generally inefficient due to the formation of a non-reactive ammonium carboxylate salt.[8] Therefore, the reaction necessitates the use of a "coupling reagent" to activate the carboxylic acid, transforming the hydroxyl group into a better leaving group and facilitating nucleophilic attack by the amine.[7]
This method utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), a water-soluble reagent that forms a highly reactive O-acylisourea intermediate.[8][9] The addition of 1-Hydroxybenzotriazole (HOBt) is crucial; it acts as a scavenger for the O-acylisourea to form an active ester, which minimizes the risk of racemization and improves overall reaction efficiency.[10][11]
Step-by-Step Methodology:
Dissolution: In a round-bottom flask, dissolve 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (1.0 eq.) in an anhydrous aprotic solvent such as N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) to a concentration of 0.1-0.5 M.
Activation: To the stirred solution, add HOBt (1.2 eq.) followed by EDC hydrochloride (1.2 eq.).[11] Stir the mixture at room temperature for 30-60 minutes to ensure complete formation of the active ester intermediate.[12]
Amine Addition: Add the desired primary or secondary amine (1.1 eq.) to the activated mixture.
Basification: Add a non-nucleophilic base, such as Diisopropylethylamine (DIPEA) (2.5 eq.), to neutralize the hydrochloride salt from the EDC and the HOBt.
Reaction: Allow the reaction to stir at room temperature for 4-16 hours. Monitor the progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.
Work-up:
Dilute the reaction mixture with Ethyl Acetate (EtOAc).
Wash the organic layer sequentially with 5% aqueous HCl (to remove excess amine and DIPEA), saturated aqueous NaHCO₃ (to remove unreacted HOBt and acid), and finally with brine.[12]
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product via flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of EtOAc in hexanes or methanol in DCM) to yield the pure amide.
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient uronium-based coupling reagent known for its rapid reaction times and low rates of racemization.[8] It is particularly effective for coupling sterically hindered substrates.
Step-by-Step Methodology:
Dissolution: Dissolve 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (1.0 eq.) in anhydrous DMF.
Reagent Addition: To the stirred solution, add the desired amine (1.1 eq.) followed by a non-nucleophilic base such as DIPEA (3.0 eq.).
Coupling: Add HATU (1.2 eq.) portion-wise to the mixture. An exotherm may be observed.
Reaction: Stir the reaction at room temperature. The coupling is often complete within 30-90 minutes.[8] Monitor progress by TLC or LC-MS.
Work-up and Purification: Follow the identical work-up and purification procedures described in Protocol 1.
Data Presentation: Comparison of Common Coupling Reagents
Racemization (mitigated by HOBt), formation of N-acylurea byproduct.
HATU
None required
DIPEA, TEA
DMF, NMP
30-90 minutes
High efficiency, fast reaction rates, low racemization, good for hindered substrates.[8]
Higher cost, byproducts can complicate purification.
Experimental Workflow: Amide Coupling
Caption: General workflow for amide bond formation.
Part 2: Functionalization of the Imidazo[1,2-a]pyridine Core
Rationale and Mechanistic Insight
The imidazo[1,2-a]pyridine ring system is electron-rich, and the C3 position is particularly nucleophilic. This inherent reactivity makes it a prime target for electrophilic substitution and a variety of modern C-H functionalization reactions.[3][13] Modifying this position is a proven strategy for altering the pharmacological profile of the scaffold.[14][15]
Protocol 3: C3-Formylation via Vilsmeier-Haack Reaction
This classic reaction introduces a formyl (-CHO) group, a versatile chemical handle that can be further elaborated into other functionalities (e.g., via reductive amination, oxidation, or Wittig reactions). The protocol requires protection of the carboxylic acid, typically as an ester, to prevent unwanted side reactions.
Step-by-Step Methodology:
Esterification (Prerequisite): Convert 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid to its methyl or ethyl ester using standard conditions (e.g., SOCl₂ in methanol, or Fischer esterification).
Vilsmeier Reagent Preparation: In a fume hood, cool anhydrous DMF (10 eq.) to 0 °C in a three-neck flask equipped with a dropping funnel and nitrogen inlet. Add phosphorus oxychloride (POCl₃) (3 eq.) dropwise with vigorous stirring, ensuring the temperature remains below 10 °C.
Reaction Initiation: After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for another 30 minutes to ensure full formation of the chloroiminium salt (Vilsmeier reagent).
Substrate Addition: Dissolve the esterified starting material (1.0 eq.) in a minimal amount of anhydrous DMF or DCM and add it dropwise to the Vilsmeier reagent.
Heating: Heat the reaction mixture to 60-80 °C and stir for 4-12 hours. Monitor the reaction's completion by TLC.
Hydrolysis/Work-up:
Carefully pour the cooled reaction mixture onto a large amount of crushed ice with stirring.
Neutralize the mixture by slowly adding a saturated aqueous solution of NaHCO₃ or a 30% NaOH solution until the pH is ~8-9. This step hydrolyzes the iminium intermediate to the aldehyde.
The product often precipitates as a solid. If so, collect it by vacuum filtration and wash thoroughly with cold water.
If the product remains in solution, extract the aqueous mixture multiple times with DCM or EtOAc.
Purification: Dry the combined organic extracts over Na₂SO₄, concentrate, and purify by flash chromatography to yield the C3-formylated product.
Protocol 4: Decarboxylative C3-Arylomethylation
While the title compound contains a C2-carboxylic acid, it is important to note protocols that leverage decarboxylation to functionalize the core. A catalyst-free, three-component reaction has been developed to introduce an arylmethyl group at the C3 position via a decarboxylative process.[3] This protocol starts from an imidazo[1,2-a]pyridine lacking the C2-acid, but the principle of C3 functionalization is paramount. The proposed mechanism involves the initial nucleophilic attack of the imidazopyridine C3-position on glyoxylic acid, followed by complexation with a boronic acid, aryl migration, and finally, loss of CO₂ to furnish the product.[3]
Core Reactivity Diagram
Caption: Key reactive sites on the core scaffold.
Part 3: Functionalization of the C7-Methyl Group
Rationale and Conceptual Approach
Modification of the C7-methyl group offers a secondary avenue for structural diversification. While less explored than C3-functionalization, transforming this group can impact solubility, metabolic stability, and steric interactions with the biological target. A standard approach for functionalizing such a methyl group on a heteroaromatic ring is through a free-radical halogenation pathway, creating a reactive "benzylic-type" halide.
Hypothetical Protocol: Radical Bromination and Nucleophilic Substitution
Note: This is a conceptual protocol that would require optimization. The carboxylic acid must be protected as an ester to prevent interference with the radical reaction.
Step-by-Step Methodology:
Ester Protection: Protect the C2-carboxylic acid as a methyl or ethyl ester as described in Protocol 3.
Radical Bromination:
Dissolve the esterified starting material (1.0 eq.) in a dry, non-polar solvent like carbon tetrachloride (CCl₄) or acetonitrile (CH₃CN).
Add N-Bromosuccinimide (NBS) (1.1 eq.).
Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.
Heat the mixture to reflux (approx. 80 °C) and irradiate with a UV lamp or a standard incandescent light bulb to initiate the reaction.
Monitor by LC-MS for the formation of the desired mono-brominated product. Over-reaction to the dibrominated species is a potential side reaction.
Work-up: Cool the reaction, filter off the succinimide byproduct, and concentrate the filtrate. The crude 7-(bromomethyl) intermediate may be used directly or purified quickly by chromatography.
Nucleophilic Substitution:
Dissolve the crude 7-(bromomethyl) intermediate in a polar aprotic solvent like DMF or acetone.
Add the desired nucleophile (e.g., sodium azide, potassium cyanide, a secondary amine, or a sodium thiolate) (1.5-2.0 eq.).
Stir at room temperature or heat gently until the substitution is complete (monitor by TLC/LC-MS).
Final Deprotection & Purification: Work up the substitution reaction appropriately. If desired, hydrolyze the ester back to the carboxylic acid using standard conditions (e.g., LiOH in THF/water). Purify the final product by chromatography or crystallization.
Transformation Pathway: C7-Methyl Group
Caption: Pathway for C7-methyl group modification.
Conclusion
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a highly adaptable scaffold for the synthesis of novel chemical entities with significant therapeutic potential.[16] The protocols outlined in this guide provide robust and reproducible methods for its functionalization at three key positions. By leveraging well-established amide coupling techniques, exploiting the inherent reactivity of the C3-position, and exploring modifications of the C7-methyl group, researchers can efficiently generate diverse libraries of compounds. This systematic approach is invaluable for probing structure-activity relationships and accelerating the discovery of new drug candidates.
References
Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Upd
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Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry - PMC - PubMed Central. (URL: )
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Green procedure for highly efficient, rapid synthesis of imidazo[1,2- a ]pyridine and its late stage functionalization | Request PDF - ResearchG
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Green Procedure For Highly Efficient Rapid Synthesis of Imidazo 1 2 A Pyridine and Its Late Stage Functionaliz
Application Notes and Protocols for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid: A Versatile Scaffold for Bioactive Molecules
For Researchers, Scientists, and Drug Development Professionals Introduction: The Privileged Imidazo[1,2-a]pyridine Scaffold The imidazo[1,2-a]pyridine core is a prominent heterocyclic scaffold in medicinal chemistry, of...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Privileged Imidazo[1,2-a]pyridine Scaffold
The imidazo[1,2-a]pyridine core is a prominent heterocyclic scaffold in medicinal chemistry, often described as a "privileged structure" due to its recurring presence in a multitude of biologically active compounds.[1][2][3][4] This bicyclic system, formed by the fusion of imidazole and pyridine rings, is a key component in several marketed drugs, including the sedative-hypnotic agent Zolpidem, the anxiolytic Alpidem, and the gastroprotective agent Zolimidine.[5] The broad therapeutic spectrum of imidazo[1,2-a]pyridine derivatives encompasses anticancer, antimicrobial, antiviral, anti-inflammatory, and anticonvulsant activities, making this scaffold a focal point in drug discovery and development.[2][5]
The versatility of the imidazo[1,2-a]pyridine ring system lies in its unique electronic properties and the multiple sites available for functionalization, allowing for the fine-tuning of physicochemical and pharmacological properties.[6] Among the various substituted imidazo[1,2-a]pyridines, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid stands out as a particularly valuable building block. The methyl group at the 7-position can influence the molecule's metabolic stability and binding interactions, while the carboxylic acid at the 2-position provides a convenient handle for further chemical modifications, such as amide bond formation, to generate diverse libraries of bioactive candidates.[7]
This guide provides a comprehensive overview of the synthesis and application of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, offering detailed protocols, expert insights, and examples of its utility in the creation of novel therapeutic agents.
Synthesis of the Building Block: 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
The synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a two-step process, commencing with the preparation of the key intermediate, 2-amino-4-methylpyridine, followed by a cyclization reaction to form the desired imidazo[1,2-a]pyridine ring system.
Part 1: Synthesis of 2-amino-4-methylpyridine
The synthesis of 2-amino-4-methylpyridine can be achieved through various methods. A common laboratory-scale preparation involves the Chichibabin amination of 4-picoline. However, for a more controlled and often higher-yielding process, a multi-step synthesis starting from 2-chloro-4-methylpyridine is preferred. An alternative route involves the Hofmann rearrangement of 4-methylpicolinamide. A patented method describes the synthesis from 2-amino-3-chloro-4-methylpyridine.[8][9]
Below is a protocol adapted from a patented procedure for the synthesis of 2-amino-4-methylpyridine.[8]
In a round-bottom flask, combine 2-amino-3-chloro-4-methylpyridine (1.0 eq) and benzoic acid (2.2 eq).
Add a catalytic amount of copper powder.
Heat the reaction mixture to 150 °C for 1 hour.
Cool the reaction mixture and add water.
Add a decolorizing agent and stir for 15 minutes.
Filter the solution and adjust the pH of the filtrate to 9 with a sodium hydroxide solution.
Filter the resulting precipitate and dry the filter cake to obtain the crude 2-amino-4-methylpyridine.
The crude product can be further purified by recrystallization or column chromatography.
Scientist's Notes:
The use of benzoic acid facilitates the dehalogenation reaction.
Copper powder acts as a catalyst for the dechlorination step.
Careful pH adjustment is crucial for the precipitation of the product. Over-acidification will lead to the formation of the soluble pyridinium salt.
Part 2: Synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
The cyclization to form the imidazo[1,2-a]pyridine ring is typically achieved by reacting the 2-aminopyridine derivative with an α-halocarbonyl compound. In this case, 2-amino-4-methylpyridine is reacted with bromopyruvic acid.[10]
Protocol 2: Synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Materials:
2-amino-4-methylpyridine
Bromopyruvic acid
Anhydrous methanol
Sodium bicarbonate
Procedure:
Dissolve 2-amino-4-methylpyridine (1.0 eq) in anhydrous methanol in a round-bottom flask.
Add a solution of bromopyruvic acid (1.0 eq) in anhydrous methanol dropwise to the flask at room temperature.
Heat the reaction mixture at reflux for 4-6 hours. Monitor the reaction progress by TLC.
Cool the reaction mixture to room temperature. The product may precipitate out of the solution.
Filter the precipitate and wash with cold methanol.
If the product does not precipitate, evaporate the solvent under reduced pressure.
Dissolve the residue in water and neutralize with a saturated solution of sodium bicarbonate.
The precipitated product is then filtered, washed with water, and dried to yield 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Scientist's Notes:
The reaction is a classic example of the synthesis of the imidazo[1,2-a]pyridine scaffold. The nitrogen of the pyridine ring acts as a nucleophile, attacking the carbonyl carbon of the bromopyruvic acid, followed by an intramolecular cyclization.
The use of anhydrous methanol is recommended to avoid side reactions.
The final product is a solid that can be purified by recrystallization from a suitable solvent system, such as ethanol/water.
Application in the Synthesis of Bioactive Molecules
The carboxylic acid functionality of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid serves as a versatile handle for the synthesis of a wide array of derivatives, most notably through amide bond formation. This allows for the introduction of various substituents, enabling the exploration of structure-activity relationships (SAR) and the optimization of biological activity.
Amide Coupling Strategies
Standard amide coupling reagents can be employed to couple 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid with a diverse range of amines. The choice of coupling reagent and reaction conditions can be tailored based on the specific amine being used and the desired scale of the reaction.
In a dry flask under an inert atmosphere, dissolve 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (1.0 eq) in the chosen anhydrous solvent.
Add the coupling reagent and the base. Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.
Add the amine to the reaction mixture.
Stir the reaction at room temperature until completion (monitor by TLC or LC-MS).
Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
The crude product can be purified by column chromatography on silica gel.
Scientist's Notes:
The pre-activation step is crucial for efficient amide bond formation, especially with less reactive amines.
The choice of coupling reagent can impact the reaction efficiency and the potential for side reactions. For example, HATU is a highly efficient coupling reagent, but it is also more expensive. EDC/HOBt is a more economical option that is suitable for many applications.
The work-up procedure is designed to remove unreacted starting materials, coupling reagents, and byproducts.
Examples of Bioactive Molecules and Their Synthesis
The 7-Methylimidazo[1,2-a]pyridine-2-carboxamide scaffold has been incorporated into a variety of compounds with interesting biological activities.
Case Study 1: Anticancer Agents
Derivatives of imidazo[1,2-a]pyridine have shown significant potential as anticancer agents. For example, novel imidazo[1,2-a]pyridine compounds have demonstrated cytotoxic effects against breast cancer cell lines.[11] The synthesis of these compounds often involves the amide coupling of a substituted imidazo[1,2-a]pyridine carboxylic acid with various amines.
Table 1: Examples of Bioactive Imidazo[1,2-a]pyridine Derivatives
Imidazo[1,2-a]pyridine carboxylic acid derivatives have been investigated for their anti-inflammatory properties, with some compounds showing preferential inhibition of COX-2.[13] A recent study highlighted a novel imidazo[1,2-a]pyridine derivative that exerts anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway.[14]
Case Study 3: Kinase Inhibitors
The imidazo[1,2-a]pyridine scaffold is also a key feature in the design of kinase inhibitors. For instance, a series of 7-aryl-imidazo[1,2-a]pyridine-3-ylquinolines have been synthesized and characterized as activin-like kinase (ALK) inhibitors.[15] While this example is a 3-substituted derivative, it underscores the potential of the core scaffold in targeting kinases. The 2-carboxamide derivatives can also be explored for their kinase inhibitory potential by designing molecules that can interact with the ATP-binding site of various kinases.
Visualization of Synthetic Pathways and Workflows
Synthetic Workflow for 7-Methylimidazo[1,2-a]pyridine-2-carboxamides
Caption: General synthetic workflow for bioactive amides.
Key Steps in Amide Coupling
Caption: Key stages in the amide coupling reaction.
Conclusion and Future Perspectives
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a valuable and versatile building block for the synthesis of a wide range of bioactive molecules. Its straightforward synthesis and the ease of derivatization through the carboxylic acid handle make it an attractive starting material for medicinal chemists. The imidazo[1,2-a]pyridine scaffold continues to be a source of inspiration for the design of new drugs targeting a variety of diseases. Future research in this area will likely focus on the development of more efficient and sustainable synthetic methods, as well as the exploration of novel biological targets for this privileged scaffold. The strategic functionalization of the 7-methyl and 2-carboxamide positions will undoubtedly lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.
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Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase - Frontiers.
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The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC - NIH.
A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - NIH.
Synthesis of 2-bromo-7-methyl-3,5-dihydro-imidazo[4,5 - ResearchGate.
Discovery, synthesis and characterization of a series of 7-aryl-imidazo[1,2-a]pyridine-3-ylquinolines as activin-like kinase (ALK) inhibitors - PubMed.
Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PubMed Central.
Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis - Chemical Methodologies. /article_181731.html)
Application Notes and Protocols for the Quantification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Abstract This comprehensive guide provides detailed analytical methods for the accurate and precise quantification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, a key heterocyclic compound of interest in pharmaceu...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This comprehensive guide provides detailed analytical methods for the accurate and precise quantification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, a key heterocyclic compound of interest in pharmaceutical research and development. Recognizing the critical need for robust analytical data, this document outlines two primary methodologies: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). These protocols are designed for researchers, scientists, and drug development professionals, offering step-by-step instructions for sample preparation from various matrices, including bulk pharmaceutical ingredient (BPI), solid dosage forms, and biological fluids (plasma). Furthermore, this guide details the essential validation parameters as stipulated by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) to ensure the generation of reliable and reproducible data.
Introduction: The Significance of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Imidazo[1,2-a]pyridines are a class of nitrogen-fused heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities.[1][2] 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (Figure 1) is a crucial scaffold in the synthesis of novel therapeutic agents. Its accurate quantification is paramount throughout the drug development lifecycle, from early-stage discovery and preclinical studies to quality control during manufacturing.
Chemical Properties of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid:
Property
Value
CAS Number
80353-94-2
Molecular Formula
C₉H₈N₂O₂
Molecular Weight
176.17 g/mol
Appearance
Off-white to pale yellow solid
Solubility
Soluble in methanol, DMSO, and aqueous basic solutions
Figure 1: Chemical Structure of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Diagram of the chemical structure of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
The development of reliable analytical methods is a cornerstone of pharmaceutical quality systems, ensuring the safety and efficacy of drug products.[3][4] This document aims to provide a comprehensive resource for the quantification of this important molecule, grounded in established scientific principles and regulatory expectations.
Method Selection: HPLC-UV vs. LC-MS/MS
The choice between HPLC-UV and LC-MS/MS depends on the specific requirements of the analysis, such as the required sensitivity, selectivity, and the nature of the sample matrix.
HPLC-UV: This technique is a robust and cost-effective method suitable for the quantification of the active pharmaceutical ingredient in bulk material and finished products where the concentration is relatively high and the matrix is less complex.
LC-MS/MS: For bioanalytical studies, where the analyte is present at low concentrations in complex biological matrices like plasma, LC-MS/MS is the method of choice due to its superior sensitivity and selectivity.[5]
HPLC-UV Method for Quantification in Bulk and Pharmaceutical Dosage Forms
This method is designed for the assay of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in bulk powder and solid oral dosage forms (e.g., tablets).
Principle
The method utilizes reversed-phase high-performance liquid chromatography (RP-HPLC) to separate the analyte from potential impurities and excipients. Quantification is achieved by measuring the absorbance of the analyte using a UV detector at its wavelength of maximum absorbance (λmax).
Experimental Protocol
3.2.1. Materials and Reagents
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid reference standard (purity ≥ 99.5%)
Accurately weigh approximately 10 mg of the reference standard into a 100 mL volumetric flask.
Dissolve in and dilute to volume with methanol.
Further dilute 1 mL of this stock solution to 10 mL with the mobile phase initial conditions (90% A: 10% B) to obtain a working standard of 100 µg/mL.
Sample Preparation (from Tablets):
Weigh and finely powder not fewer than 20 tablets.
Accurately weigh a portion of the powder equivalent to about 10 mg of the active ingredient into a 100 mL volumetric flask.
Add approximately 70 mL of methanol and sonicate for 15 minutes to ensure complete dissolution.[6]
Allow the solution to cool to room temperature and dilute to volume with methanol.
Filter an aliquot through a 0.45 µm syringe filter into an HPLC vial.
Workflow for tablet sample preparation.
Data Analysis and System Suitability
The concentration of the analyte in the sample is determined by comparing its peak area with that of the standard. System suitability parameters, including theoretical plates, tailing factor, and reproducibility of injections, should be monitored to ensure the performance of the chromatographic system.
LC-MS/MS Method for Quantification in Human Plasma
This highly sensitive and selective method is intended for the quantification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in human plasma, suitable for pharmacokinetic studies.
Principle
The analyte and a stable isotope-labeled internal standard (SIL-IS) are extracted from the plasma matrix. Chromatographic separation is achieved using a reversed-phase column, followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.
Experimental Protocol
4.2.1. Materials and Reagents
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid reference standard
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid-d3 (or other suitable SIL-IS)
Acetonitrile (LC-MS grade)
Methanol (LC-MS grade)
Formic acid (LC-MS grade)
Water (LC-MS grade)
Human plasma (with anticoagulant, e.g., K2EDTA)
4.2.2. Instrumentation and Conditions
Parameter
Condition
LC System
Shimadzu Nexera X2 or equivalent
MS System
Sciex QTRAP 6500+ or equivalent
Column
C18 column (e.g., Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm)
Mobile Phase A
0.1% Formic acid in Water
Mobile Phase B
0.1% Formic acid in Acetonitrile
Gradient
Time-based gradient to be optimized for resolution
Flow Rate
0.4 mL/min
Injection Volume
5 µL
Column Temperature
40 °C
Ionization Mode
Electrospray Ionization (ESI), Positive
MRM Transitions
Analyte: 177.1 -> 131.1; IS: 180.1 -> 134.1 (to be optimized)
4.2.3. Sample Preparation: Protein Precipitation
Protein precipitation is a simple and effective method for removing the majority of proteins from plasma samples.[1][7][8]
Pipette 100 µL of plasma sample (or standard/QC) into a 1.5 mL microcentrifuge tube.
Add 20 µL of the internal standard working solution (e.g., 1 µg/mL in methanol).
Add 300 µL of cold acetonitrile to precipitate the proteins.
Vortex for 1 minute.
Centrifuge at 14,000 rpm for 10 minutes at 4 °C.
Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40 °C.
Reconstitute the residue in 100 µL of the initial mobile phase.
Transfer to an autosampler vial for injection.
Protein precipitation workflow for plasma samples.
Method Validation
Both the HPLC-UV and LC-MS/MS methods must be validated to ensure they are suitable for their intended purpose.[3][4][9] The validation should be performed in accordance with ICH Q2(R1) and FDA guidelines.[9][10]
Choice of C18 Column: The non-polar nature of the C18 stationary phase provides good retention for the moderately polar 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Acidified Mobile Phase: The addition of formic acid to the mobile phase serves to protonate the carboxylic acid group, leading to better peak shape and retention on the reversed-phase column.
Protein Precipitation with Acetonitrile: Acetonitrile is an effective protein precipitating agent that is also a common mobile phase component, ensuring compatibility with the LC system.[7]
Use of a Stable Isotope-Labeled Internal Standard: A SIL-IS is the gold standard for quantitative LC-MS/MS as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression/enhancement, leading to more accurate and precise results.
Conclusion
The analytical methods detailed in this application note provide robust and reliable protocols for the quantification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in various matrices. The HPLC-UV method is well-suited for quality control applications of bulk and finished products, while the LC-MS/MS method offers the high sensitivity and selectivity required for bioanalytical studies. Adherence to the outlined validation procedures will ensure the generation of high-quality data that can confidently support drug development programs.
References
Vertex AI Search. (n.d.).
Vertex AI Search. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. ICH.
Vertex AI Search. (n.d.). VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM: AN OVERVIEW FOCUSED ON HPLC METHODS.
Vertex AI Search. (n.d.).
U.S. Food and Drug Administration. (2018).
Souverein, P. C., et al. (2004). Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS. Journal of Pharmaceutical and Biomedical Analysis, 35(4), 913-920.
Vertex AI Search. (n.d.).
Vertex AI Search. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
Starodub. (2024). Revised ICH Guideline Q2(R1)
Cuyckens, F., & Claeys, M. (2004). Current Developments in LC-MS for Pharmaceutical Analysis. Journal of Mass Spectrometry, 39(1), 1-15.
O'Connor, D. (2002). Determination of drug concentrations in plasma by a highly automated, generic and flexible protein precipitation and liquid chromatography/tandem mass spectrometry method applicable to the drug discovery environment. Rapid Communications in Mass Spectrometry, 16(11), 1065-1071.
International Council for Harmonisation. (n.d.). ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
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Dong, M. W. (2022). Sample Preparation of Drug Substances and Products in Regulated Testing: A Primer. LCGC North America.
Sigma-Aldrich. (n.d.).
Biotage. (n.d.). Simultaneous Extraction of Acidic, Basic and Neutral Drugs using 96-well Supported Liquid Extraction (SLE) and LC-MS.
Pitt, J. J. (2009). Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids. Clinica Chimica Acta, 404(1), 1-15.
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El-Sayed, A. A., et al. (2022). Imidazopyridine Amides: Synthesis, Mycobacterium smegmatis CIII2CIV2 Supercomplex Binding, and In Vitro Antimycobacterial Activity. ACS Omega, 7(21), 17859-17871.
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Khan, S. A., et al. (2023).
Johnson, D. W., & Trinh, M. Q. (2007). Relative Quantification of Carboxylic Acid Metabolites by Liquid-Chromatography Mass-Spectrometry Using Isotopic Variants of Cholamine. Analytical Chemistry, 79(14), 5143-5149.
El-Sadek, M. E., et al. (2011). Determination of Clopidogrel Carboxylic Acid in Human Plasma by LC-MS/MS. American Journal of Analytical Chemistry, 2(4), 446-455.
Wang, J., et al. (2013). Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. Journal of Visualized Experiments, (79), e50530.
Petkova, E. D., et al. (2020). Phase separation liquid-liquid extraction for the quantification of 8-iso-Prostaglandin F2 Alpha in human plasma by LC-MS/MS.
Smith, C. A., et al. (2015). Three-phase liquid extraction: a simple and fast method for lipidomic workflows. Journal of Lipid Research, 56(12), 2353-2361.
Stepnowski, P., & Zaleska, A. (2005). Application of Chromatographic and Electrophoretic Methods for the Analysis of Imidazolium and Pyridinium Cations as Used in Ionic Liquids. Molecules, 10(1), 115-124.
Sabry, S. M. (2007). Impurity Profile of Phenazopyridine Hydrochloride through HPLC and Spectrofluorimetric Analyses. Journal of Food and Drug Analysis, 15(4), 414-423.
Jana, S., et al. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Omega, 4(3), 5695-5704.
Muszalska, I., et al. (2006). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL- 2,3-DIHYDRO-6-METHYL-1,3-DIOXO-1H-PYRROLO[3,4-c]PYRIDINE. Acta Poloniae Pharmaceutica, 63(5), 367-374.
Application Notes & Protocols: Strategic Coupling Methodologies for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Prepared by: Gemini, Senior Application Scientist Abstract This technical guide provides detailed experimental procedures and expert insights for the chemical modification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic a...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
Abstract
This technical guide provides detailed experimental procedures and expert insights for the chemical modification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, a heterocyclic scaffold of significant interest in pharmaceutical and medicinal chemistry.[1] The imidazo[1,2-a]pyridine core is a privileged structure found in numerous marketed drugs, including agents for neurological and metabolic disorders.[1][2] This document outlines robust protocols for two primary classes of coupling reactions: amide bond formation and esterification, which leverage the carboxylic acid moiety. Furthermore, it explores advanced derivatization of the heterocyclic core via palladium-catalyzed cross-coupling reactions, demonstrating the scaffold's versatility for library synthesis in drug discovery programs.
Core Principles of Activating the Carboxylic Acid Moiety
The direct condensation of a carboxylic acid and an amine or alcohol is generally inefficient due to the formation of a non-reactive ammonium carboxylate salt.[3] Therefore, synthetic strategies universally rely on the in situ activation of the carboxylic acid. This process converts the hydroxyl group of the carboxylic acid into a better leaving group, rendering the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by an amine or alcohol.[4][5]
The choice of coupling reagent is critical and dictates reaction efficiency, racemization risk (for chiral substrates), and compatibility with other functional groups.[6] This guide will focus on the most reliable and widely adopted methods in modern medicinal chemistry.
Amide Bond Formation: The Workhorse of Medicinal Chemistry
Amide coupling is the most frequently employed reaction in drug discovery, allowing for the systematic exploration of chemical space by joining carboxylic acids with a vast library of available amines.[7][8]
Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[4] This intermediate is prone to racemization and can undergo intramolecular rearrangement. To mitigate these side reactions and improve yields, an additive like 1-Hydroxybenzotriazole (HOBt) is almost always included. HOBt intercepts the O-acylisourea to form an active ester, which is more stable and reacts cleanly with the amine to yield the desired amide.[4][9][10]
Fig 1. EDC/HOBt Amide Coupling Workflow.
Protocol 1: EDC/HOBt Mediated Amide Coupling
This protocol is a reliable standard for a wide range of amine and carboxylic acid substrates.
Materials:
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Amine of interest
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)
HOBt (1-Hydroxybenzotriazole)
N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)
Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)
Saturated aqueous NaHCO₃ solution
Brine
Anhydrous MgSO₄ or Na₂SO₄
Procedure:
To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (1.0 eq).
Dissolve the acid in anhydrous DMF (or DCM) to a concentration of approximately 0.1-0.2 M.
Add the amine of interest (1.1 eq) and HOBt (1.2 eq).
Add DIPEA (2.0-3.0 eq) to the mixture. The base is crucial to neutralize the HOBt and any hydrochloride salts present.[10]
Cool the reaction mixture to 0 °C in an ice bath.
Add EDC (1.2 eq) portion-wise, ensuring the temperature remains below 10 °C.
Allow the reaction to warm to room temperature and stir for 8-16 hours.
Monitoring: Track the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed.
Work-up: Dilute the reaction mixture with Ethyl Acetate or DCM. Wash sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).
Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., Hexanes/Ethyl Acetate or DCM/Methanol gradient).
Uronium/Phosphonium Reagents for Challenging Couplings
For sterically hindered substrates or electron-deficient amines, more potent coupling reagents are often required.[8] Uronium salts like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and phosphonium salts like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) offer faster reaction times and higher yields with minimal side reactions.[6][9] HATU is particularly effective as its HOAt-derived active ester is more reactive than the HOBt ester.[9]
Protocol 2: HATU-Mediated Amide Coupling
Materials:
Same as Protocol 1, but replacing EDC/HOBt with HATU.
Procedure:
To a clean, dry round-bottom flask under an inert atmosphere, add 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (1.0 eq) and the amine of interest (1.1 eq).
Dissolve the components in anhydrous DMF.
Add DIPEA (3.0 eq).
Add HATU (1.1 eq) to the solution. A color change (often to yellow) may be observed.
Stir the reaction at room temperature for 1-4 hours.
Monitoring, Work-up, Isolation, and Purification: Follow steps 8-11 from Protocol 1.
Parameter
Protocol 1 (EDC/HOBt)
Protocol 2 (HATU)
Rationale / Comments
Equivalents (Acid)
1.0
1.0
Limiting Reagent
Equivalents (Amine)
1.1
1.1
Slight excess to drive reaction to completion.
Coupling Reagent
EDC (1.2 eq), HOBt (1.2 eq)
HATU (1.1 eq)
HATU is more reactive and often used in near-stoichiometric amounts.
Base
DIPEA (2.0-3.0 eq)
DIPEA (3.0 eq)
Essential for activation and neutralizing acidic byproducts.[10]
Solvent
DMF, DCM
DMF
DMF is generally preferred for its excellent solubilizing properties.
Temperature
0 °C to RT
RT
HATU reactions are typically fast enough to run at room temperature.
Highly substrate-dependent, but HATU often gives superior yields.
Esterification Reactions
Esterification of the carboxylic acid can be achieved through several methods. One straightforward approach involves activation with an alkylating agent in the presence of a base.
Protocol 3: Base-Mediated Esterification with an Alkyl Halide
Materials:
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Alkyl halide (e.g., Iodomethane, Benzyl bromide)
Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)
Anhydrous DMF or Acetonitrile (ACN)
Procedure:
Combine 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (1.0 eq) and K₂CO₃ (2.0 eq) in a round-bottom flask.
Add anhydrous DMF to dissolve/suspend the reagents.
Add the alkyl halide (1.2 eq) dropwise at room temperature.
Stir the reaction for 4-12 hours at room temperature or with gentle heating (40-50 °C) if necessary.
Monitoring: Track the disappearance of the starting acid by TLC or LC-MS.
Work-up: Quench the reaction with water and extract with Ethyl Acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.
Purification: Purify the crude ester by flash column chromatography.
Advanced Derivatization: C-H Functionalization and Suzuki Cross-Coupling
To create more complex analogues, the imidazo[1,2-a]pyridine core itself can be functionalized. While the carboxylic acid is a handle for amidation/esterification, other positions on the ring can be modified. A common strategy involves halogenation followed by a palladium-catalyzed cross-coupling reaction like the Suzuki-Miyaura coupling. This allows for the introduction of aryl or heteroaryl moieties, which is a key transformation in modern drug discovery.[11][12]
The Suzuki reaction involves the coupling of an organohalide with an organoboron species, catalyzed by a palladium(0) complex.[12][13] The catalytic cycle consists of three main steps: oxidative addition, transmetalation, and reductive elimination.[14]
Fig 2. Catalytic Cycle of the Suzuki-Miyaura Reaction.
Protocol 4: Suzuki Coupling of a Halogenated Imidazopyridine Derivative
This protocol assumes a halogen (e.g., bromine) has been installed on the imidazopyridine ring (e.g., at the C3 position) of the corresponding ester, which can later be hydrolyzed if the free acid is desired.
Solvent system (e.g., 1,4-Dioxane/Water or DME/Water, typically 4:1)
Procedure:
To a microwave vial or Schlenk tube, add the bromo-imidazopyridine ester (1.0 eq), the boronic acid (1.5 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).
Evacuate and backfill the vessel with an inert gas (Argon or N₂) three times.
Add the degassed solvent system via syringe.
Seal the vessel and heat the reaction to 80-100 °C for 2-12 hours. Microwave heating can often significantly reduce reaction times.
Monitoring: Track the reaction by LC-MS.
Work-up: After cooling to room temperature, dilute the mixture with Ethyl Acetate and filter through a pad of Celite to remove the palladium catalyst.
Wash the filtrate with water, then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate.
Purification: Purify the crude product by flash column chromatography.
(Optional) Hydrolysis: The resulting ester can be hydrolyzed back to the carboxylic acid using standard conditions (e.g., LiOH in THF/Water) if desired.[15]
References
Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. National Institutes of Health. [Link]
Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub. (2023). [Link]
Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. PubMed. [Link]
Optimum conditions for the Suzuki–Miyaura coupling reaction. ResearchGate. [Link]
The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. (2016). [Link]
Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. (2025). [Link]
Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. ResearchGate. (2008). [Link]
Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. Frontiers. [Link]
Access to Imidazo[1,2- a ]imidazolin-2-ones and Functionalization through Suzuki-Miyaura Cross-Coupling Reactions. ResearchGate. (2018). [Link]
Palladium-catalyzed Mizoroki-Heck Reaction Using Imidazo[1,5- a ]pyridines. ResearchGate. [Link]
NMI/MsCl-Mediated Amide Bond Formation of Aminopyrazines and Aryl/Heteroaryl Carboxylic Acids: Synthesis of Biologically Relevant Pyrazine Carboxamides. ResearchGate. (2017). [Link]
Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas. ACS Publications. (2010). [Link]
One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. MDPI. [Link]
Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. ResearchGate. (2018). [Link]
Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. National Institutes of Health. [Link]
Application Notes and Protocols: In Vitro Evaluation of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid Derivatives
Introduction: The Therapeutic Potential of the Imidazo[1,2-a]pyridine Scaffold The imidazo[1,2-a]pyridine core is a privileged heterocyclic scaffold in medicinal chemistry, forming the basis of numerous biologically acti...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Therapeutic Potential of the Imidazo[1,2-a]pyridine Scaffold
The imidazo[1,2-a]pyridine core is a privileged heterocyclic scaffold in medicinal chemistry, forming the basis of numerous biologically active compounds.[1][2][3] Its unique structural and electronic properties allow for versatile interactions with a range of biological targets, leading to diverse pharmacological activities including anticancer, anti-inflammatory, and antimicrobial effects.[4][5][6][7] 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives have emerged as a particularly promising class of molecules, with demonstrated efficacy in various preclinical models.[4][8]
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of key in vitro assays to characterize the biological activity of novel 7-methylimidazo[1,2-a]pyridine-2-carboxylic acid derivatives. The protocols are designed to be self-validating and are grounded in established scientific principles, with explanations of the causality behind experimental choices.
Derivatives of the imidazo[1,2-a]pyridine scaffold have shown significant potential as anticancer agents, often exhibiting potent activity against various cancer cell lines.[1][4][9][10] The proposed mechanisms of action are diverse and include the inhibition of critical signaling kinases, disruption of microtubule dynamics, and induction of apoptosis.[2][10][11]
Assessment of Cytotoxicity and Anti-proliferative Effects
A primary step in evaluating the anticancer potential of any compound is to determine its effect on cancer cell viability and proliferation.
This colorimetric assay is a rapid and sensitive method to quantify cell viability. It measures the metabolic activity of cells, which in most cases correlates with the number of viable cells.
Principle: Tetrazolium salts (like MTT) or WST salts (in CCK8) are reduced by mitochondrial dehydrogenases in viable cells to form a colored formazan product. The amount of formazan produced is directly proportional to the number of living cells.
Step-by-Step Protocol:
Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer, HepG2 for liver cancer, or MOLM-13 for leukemia) in a 96-well plate at a density of 3 x 10⁴ to 5 x 10⁴ cells per well.[1][12] Incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the 7-methylimidazo[1,2-a]pyridine-2-carboxylic acid derivatives in the appropriate cell culture medium. Add the diluted compounds to the wells, ensuring a final DMSO concentration of <0.5%. Include vehicle control (DMSO) and positive control (e.g., Doxorubicin) wells. Incubate for 24, 48, or 72 hours.
Reagent Addition:
For MTT: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.
For CCK8: Add 10 µL of CCK8 solution to each well and incubate for 1-4 hours.[1]
Signal Measurement:
For MTT: After incubation, carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.
For CCK8: Measure the absorbance at 450 nm using a microplate reader.[1]
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.
Investigating the Mechanism of Action: Kinase Inhibition
Many imidazo[1,2-a]pyridine derivatives exert their anticancer effects by inhibiting protein kinases that are crucial for cancer cell survival and proliferation, such as FLT3 and PI3K.[1][10]
Caption: Workflow for assessing kinase inhibition.
This protocol is adapted for a generic luminescence-based kinase assay, such as the Kinase-Glo® assay, which measures the amount of ATP remaining in solution following a kinase reaction.
Principle: Kinase activity consumes ATP. The amount of remaining ATP is detected via a luciferase reaction, producing a luminescent signal that is inversely proportional to kinase activity.
Step-by-Step Protocol:
Reagent Preparation: Prepare solutions of the target kinase (e.g., FLT3, PI3K), its specific substrate, and ATP in kinase assay buffer.
Compound Plating: Add 5 µL of the test compound solution at various concentrations to the wells of a white 96-well plate.[13] Include positive (known inhibitor) and negative (DMSO vehicle) controls.
Kinase Reaction: Add 10 µL of the kinase and substrate mixture to each well.[13] Initiate the reaction by adding 10 µL of ATP solution.[13]
Incubation: Incubate the plate at 30°C for 60 minutes.[13]
Signal Detection: Add 25 µL of the kinase detection reagent (e.g., Kinase-Glo®) to each well.[13] Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[13]
Measurement: Measure the luminescence using a microplate luminometer.
Data Analysis: Calculate the percentage of kinase activity inhibition for each compound concentration relative to the DMSO control. Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the compound concentration.
Certain imidazo[1,2-a]pyridine derivatives have demonstrated anti-inflammatory properties, potentially through the inhibition of cyclooxygenase (COX) enzymes or by modulating the NF-κB signaling pathway.[5][14]
High-throughput screening of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid analogs
Application Note & Protocols: High-Throughput Screening of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid Analogs for p38 MAPK Inhibition For Researchers, Scientists, and Drug Development Professionals Authored by: A S...
Author: BenchChem Technical Support Team. Date: January 2026
Application Note & Protocols: High-Throughput Screening of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid Analogs for p38 MAPK Inhibition
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Introduction: The Pursuit of Novel Kinase Inhibitors
The imidazo[1,2-a]pyridine scaffold is recognized in medicinal chemistry as a "privileged structure," forming the core of numerous biologically active compounds.[1][2] Its versatile nature allows for extensive chemical modification, making it an attractive starting point for the development of novel therapeutics.[3][4][5] This application note details a high-throughput screening (HTS) campaign designed to identify potent and selective inhibitors of p38 mitogen-activated protein kinase (MAPK) from a library of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid analogs.
p38 MAPK is a key enzyme in the signaling cascades that respond to cellular stress and inflammatory cytokines.[6][7][8][9] Dysregulation of the p38 MAPK pathway is implicated in a range of inflammatory diseases, neurodegenerative disorders, and cancers, making it a compelling target for therapeutic intervention.[6][8][10] The discovery of small molecule inhibitors for p38 MAPK has been an area of intense research.[11][12][13]
This guide provides a comprehensive, step-by-step protocol for a robust HTS assay, subsequent data analysis, and hit validation, employing a time-resolved fluorescence resonance energy transfer (TR-FRET) methodology.[14][15][16][17][18]
The p38 MAPK Signaling Pathway
The p38 MAPK pathway is a three-tiered kinase cascade that is activated by various extracellular stimuli, including stress and cytokines.[6][7][9] This culminates in the activation of downstream transcription factors and other protein kinases, leading to a cellular response.
Figure 2: High-Throughput Screening Workflow.
Primary Screening: A TR-FRET Assay Protocol
The primary screen will be conducted using a TR-FRET-based kinase assay. This format is highly amenable to automation and offers a robust signal window. The assay measures the phosphorylation of a substrate peptide by p38 MAPK.
Assay Principle: A terbium-labeled antibody that specifically recognizes the phosphorylated substrate is used. When the substrate is phosphorylated by p38 MAPK, the antibody binds. If a fluorescently labeled substrate is used, this binding brings the terbium donor and the fluorescent acceptor into close proximity, resulting in a FRET signal. An inhibitor will prevent this phosphorylation, leading to a decrease in the FRET signal.
Materials and Reagents
Reagent
Supplier
Catalog #
p38α MAPK, active
MilliporeSigma
14-560
TR-FRET p38 Substrate (e.g., Biotin-ERF-peptide)
Cisbio
Custom
ATP
Sigma-Aldrich
A7699
Anti-phospho-p38 substrate antibody, Tb-labeled
Thermo Fisher
PV4811
Streptavidin-d2 (acceptor)
Cisbio
610SADDB
Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)
In-house
-
384-well low-volume plates
Corning
3573
Staurosporine (positive control)
Sigma-Aldrich
S4400
DMSO
Sigma-Aldrich
D2650
Step-by-Step Protocol
Compound Plating:
Prepare a 10 mM stock solution of each 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid analog in 100% DMSO.
Using an acoustic liquid handler, dispense 20 nL of each compound solution into the wells of a 384-well assay plate.
For controls, dispense 20 nL of DMSO (negative control) and 20 nL of a 10 mM staurosporine solution (positive control) into designated wells.
Enzyme and Substrate Addition:
Prepare a 2X enzyme/substrate mix in assay buffer containing p38α MAPK and the biotinylated substrate peptide at their final desired concentrations.
Dispense 5 µL of the 2X enzyme/substrate mix into each well of the assay plate.
Centrifuge the plate briefly (1 min at 1000 rpm) to ensure all components are at the bottom of the wells.
Incubate for 15 minutes at room temperature to allow for pre-incubation of the enzyme with the compounds.
Initiation of Kinase Reaction:
Prepare a 2X ATP solution in assay buffer.
Add 5 µL of the 2X ATP solution to each well to start the kinase reaction.
Incubate the plate at room temperature for 60 minutes.
Detection:
Prepare a stop/detection mix containing EDTA (to stop the reaction) and the Tb-labeled anti-phospho-substrate antibody and Streptavidin-d2 in a suitable detection buffer.
Add 10 µL of the stop/detection mix to each well.
Incubate for 60 minutes at room temperature, protected from light.
Data Acquisition:
Read the plate on a TR-FRET-compatible plate reader, with excitation at 340 nm and emission at 620 nm (terbium donor) and 665 nm (d2 acceptor).
Calculate the TR-FRET ratio (665 nm emission / 620 nm emission).
Data Analysis and Hit Identification
Assay Quality Control: The Z'-Factor
The Z'-factor is a statistical parameter used to evaluate the quality of an HTS assay. [19][20][21][22][23]It reflects the separation between the positive and negative controls.
Hit Threshold: A common threshold for hit identification is a percent inhibition greater than three times the standard deviation of the negative controls. For this campaign, we will set the primary hit threshold at ≥ 50% inhibition .
Hit Confirmation and Secondary Assays
Primary hits must be confirmed through a series of follow-up experiments to eliminate false positives and to characterize their potency.
Dose-Response Curves and IC50 Determination
Confirmed hits from the primary screen are subjected to dose-response analysis to determine their half-maximal inhibitory concentration (IC50).
[24][25][26][27]
Prepare serial dilutions of the hit compounds, typically in a 10-point, 1:3 dilution series starting from 100 µM.
Perform the TR-FRET assay as described above with the serially diluted compounds.
Plot the percent inhibition against the logarithm of the compound concentration.
Fit the data to a four-parameter logistic equation to determine the IC50 value.
[24]
Orthogonal Assays
To ensure that the observed activity is not an artifact of the primary assay format, it is crucial to test the confirmed hits in an orthogonal assay that employs a different detection technology. [28][29][30][31][32]An example is a luminescence-based assay that measures ATP consumption.
Example Orthogonal Assay: Kinase-Glo®
This assay quantifies the amount of ATP remaining in the reaction well after the kinase reaction. A potent inhibitor will result in less ATP being consumed, leading to a higher luminescence signal.
Protocol Summary:
Perform the kinase reaction as in the primary screen.
Add an equal volume of Kinase-Glo® reagent to each well.
Incubate for 10 minutes at room temperature.
Measure luminescence using a plate reader.
Summary of Key Parameters
Parameter
Value/Criteria
Rationale
Primary Screen
Compound Concentration
10 µM
A standard concentration for primary screening to identify initial hits.
Z'-Factor
> 0.5
Ensures a robust and reliable primary screen. [20][22]
Hit Threshold
≥ 50% Inhibition
A stringent cutoff to minimize the number of false positives.
Hit Confirmation
IC50 Determination
10-point dose-response
Provides a quantitative measure of compound potency. [25][26]
Orthogonal Assay
Required
Confirms activity and rules out assay-specific artifacts. [28][30][31]
Conclusion
This application note provides a detailed framework for the high-throughput screening of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid analogs to identify novel inhibitors of p38 MAPK. By following these robust protocols for primary screening, data analysis, and hit validation, researchers can confidently identify and characterize promising lead compounds for further drug development. The use of orthogonal assays is a critical step in validating the biological activity of the identified hits and ensuring the integrity of the screening campaign.
[29]
References
Cohen, P. (2001). The role of protein phosphorylation in human health and disease. The EMBO Journal, 20(21), 5567-5574. [Link]
Daga, P., et al. (2020). Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. Current Topics in Medicinal Chemistry, 20(20), 1836-1863. [Link]
Karaman, M. W., et al. (2008). A quantitative analysis of kinase inhibitor selectivity. Nature Biotechnology, 26(1), 127-132. [Link]
Cuenda, A., & Rousseau, S. (2007). p38 MAPKs signalling cascades. Frontiers in Bioscience, 12, 3231-3247. [Link]
Zarubin, T., & Han, J. (2005). Activation and signaling of the p38 MAP kinase pathway. Cell Research, 15(1), 11-18. [Link]
Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2010). Privileged scaffolds for library design and drug discovery. Current Opinion in Chemical Biology, 14(3), 347-361. [Link]
Patil, S. A., et al. (2016). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. Current Topics in Medicinal Chemistry, 16(26), 2963-2994. [Link]
Deep, A., et al. (2016). Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. Current Topics in Medicinal Chemistry, 16(26), 2963-2994. [Link]
Wesche, H., Xiao, S. H., & Young, S. W. (2005). High throughput screening for protein kinase inhibitors. Combinatorial Chemistry & High Throughput Screening, 8(2), 141-151. [Link]
Kuma, Y., et al. (2020). An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling. Journal of Biological Chemistry, 295(38), 13183-13197. [Link]
Technical Support Center: Synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Welcome to the technical support center for the synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this important pharmaceutical intermediate.[1] We will delve into the critical aspects of the synthesis, from the initial cyclization to the final hydrolysis, providing expert insights and actionable troubleshooting advice.
Frequently Asked Questions (FAQs)
Q1: What is the most common synthetic route for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid?
A1: The most prevalent and efficient method involves a two-step process:
Cyclization: The synthesis typically starts with the reaction of 2-amino-4-methylpyridine with an ethyl 2-oxo-3-bromopropanoate to form ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate.[2] This reaction is a variation of the well-established synthesis of the imidazo[1,2-a]pyridine scaffold.[3][4][5]
Hydrolysis: The resulting ester is then hydrolyzed, usually under basic conditions (e.g., using lithium hydroxide), followed by an acidic workup to yield the final carboxylic acid.[6]
Q2: Why is the Groebke-Blackburn-Bienaymé (GBB) reaction often mentioned in the context of imidazo[1,2-a]pyridine synthesis?
A2: The Groebke-Blackburn-Bienaymé (GBB) reaction is a powerful one-pot, three-component reaction (3CR) used to synthesize a wide variety of imidazo[1,2-a]heterocycles.[7][8] It involves the condensation of an amidine (like 2-aminopyridine), an aldehyde, and an isocyanide.[7][8][9] While not the direct route for the title compound, understanding the principles of the GBB reaction can provide valuable insights into optimizing the cyclization step, particularly concerning reaction conditions and catalyst choice.[9] Many modern synthetic strategies for this scaffold are derived from or compared to the efficiency of multicomponent reactions like the GBB.[10]
Q3: What are the critical parameters to control for a high-yield synthesis?
A3: Several parameters are crucial for maximizing the yield and purity of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid:
Purity of Starting Materials: Ensure the 2-amino-4-methylpyridine and the bromo-ester are of high purity. Impurities can lead to side reactions and complicate purification.
Reaction Temperature: Both the cyclization and hydrolysis steps are sensitive to temperature. Overheating can lead to decomposition and the formation of byproducts.
pH Control: Careful pH adjustment is critical during the hydrolysis workup to ensure complete protonation of the carboxylate and precipitation of the final product.
Solvent Choice: The choice of solvent can significantly impact reaction rates and yields. Ethanol is commonly used for the cyclization step.[2]
Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis and provides systematic solutions.
Problem 1: Low Yield of Ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate (Cyclization Step)
Possible Causes & Solutions
Possible Cause
Explanation
Suggested Solution
Incomplete Reaction
The reaction may not have gone to completion due to insufficient reaction time or temperature.
Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present, consider extending the reflux time. A modest increase in temperature might also be beneficial, but be cautious of decomposition.
Side Product Formation
Competing side reactions can lower the yield of the desired product. One common issue is the self-condensation of the bromo-ester.
Ensure a slight excess of the 2-amino-4-methylpyridine to favor the desired reaction pathway. Adding the bromo-ester dropwise to the reaction mixture can also minimize its self-reaction.
Suboptimal Solvent
The solvent may not be ideal for the specific substrates, affecting solubility and reactivity.
While ethanol is standard, exploring other polar aprotic solvents like acetonitrile or DMF in small-scale trials could reveal a more effective medium for your specific setup.
Presence of Water
Water in the reaction mixture can hydrolyze the bromo-ester, reducing its availability for the cyclization.
Use anhydrous solvents and ensure all glassware is thoroughly dried before starting the reaction.
Experimental Workflow: Optimizing the Cyclization Step
Below is a DOT script visualizing a decision-making workflow for troubleshooting low yields in the cyclization step.
Caption: Troubleshooting workflow for low cyclization yield.
Problem 2: Incomplete Hydrolysis of the Ester
Possible Causes & Solutions
Possible Cause
Explanation
Suggested Solution
Insufficient Base
Not enough base (e.g., LiOH) was used to completely saponify the ester.
Use a molar excess of the base (typically 2-3 equivalents) to drive the reaction to completion.
Short Reaction Time
The reaction was not allowed to proceed long enough for full conversion.
Monitor the disappearance of the starting ester by TLC. Continue stirring at room temperature or with gentle heating until the ester spot is no longer visible.
Low Solubility
The ester may have limited solubility in the reaction medium, slowing down the hydrolysis.
Consider adding a co-solvent like THF or methanol to improve the solubility of the starting material in the aqueous base.
Problem 3: Difficulty in Isolating/Purifying the Final Carboxylic Acid
Possible Causes & Solutions
Possible Cause
Explanation
Suggested Solution
Incorrect pH for Precipitation
The pH of the solution after hydrolysis was not sufficiently acidic to fully protonate the carboxylate, keeping the product dissolved as its salt.
After the hydrolysis is complete, carefully acidify the reaction mixture with an acid like HCl (1M or 2M) to a pH of approximately 3-4. Monitor the pH with a pH meter or pH paper.
Product is an Oil or Gummy Solid
The product may not precipitate as a clean solid, making filtration difficult.
If an oil forms, try scratching the inside of the flask with a glass rod to induce crystallization. Cooling the mixture in an ice bath can also promote solidification. If the product remains oily, extraction with an organic solvent (e.g., ethyl acetate) followed by drying and evaporation may be necessary. Recrystallization from a suitable solvent system can then be attempted.
Contamination with Salts
Inorganic salts from the workup may co-precipitate with the product.
After filtration, wash the solid product thoroughly with cold deionized water to remove any residual inorganic salts.
Experimental Protocol: Standard Synthesis and Purification
Step 1: Synthesis of Ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate
To a solution of 2-amino-4-methylpyridine (1.0 eq) in anhydrous ethanol, add ethyl 3-bromo-2-oxopropionate (1.1 eq).
Reflux the mixture for 6-8 hours, monitoring the reaction by TLC.[2]
After completion, cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.
Neutralize the residue with a saturated solution of sodium bicarbonate until the pH is approximately 8.[2]
The product may precipitate as a solid. If not, extract the aqueous layer with an organic solvent like ethyl acetate or dichloromethane.
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the crude ester.
Purify the crude product by column chromatography on silica gel or by recrystallization.
Step 2: Hydrolysis to 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Dissolve the purified ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate (1.0 eq) in a mixture of THF and water.
Add lithium hydroxide (2-3 eq) and stir the mixture at room temperature until the starting material is consumed (as monitored by TLC).
Evaporate the THF under reduced pressure.
Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent like diethyl ether to remove any unreacted ester.
Cool the aqueous layer in an ice bath and acidify to pH 3-4 with 1M HCl.
Collect the resulting precipitate by vacuum filtration.
Wash the solid with cold water and dry under vacuum to obtain the final product.
Logical Relationship Diagram: From Problem to Solution
The following diagram illustrates the logical connections between common problems and their respective solutions in the synthesis process.
Caption: Problem-Solution map for the synthesis.
References
Baenziger, M., Durantie, E., & Mathes, C. (2017). Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines. Synthesis, 49(10), 2266-2274. [Link]
Cimarelli, C. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Journal of Organic Chemistry, 20, 1038–1071. [Link]
Yadav, D. K., et al. (2023). Efficient synthesis of glycosylated imidazo[1,2-a]pyridines via solvent catalysed Groebke-Blackburn-Bienayme reaction. Carbohydrate Research, 534, 108974. [Link]
Rangel, D. C., et al. (2023). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Chem. Proc., 14(1), 2. [Link]
Cimarelli, C. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Journal of Organic Chemistry, 20, 1038-1071. [Link]
Chem-Impex. (n.d.). 7-Methyl-Imidazo[1,2-a]pyridine-2-carboxylic acid. Retrieved from [Link]
Wang, F., et al. (2012). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 3(7), 555-560. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]
Nikolova, Y., & Danalev, D. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(51), 35195–35205. [Link]
Nikolova, Y., & Danalev, D. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(51), 35195-35205. [Link]
Overcoming solubility issues with 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Welcome to the technical support center for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on overco...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming solubility challenges with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to support your experimental success.
Introduction to 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a heterocyclic compound with a molecular formula of C₉H₈N₂O₂ and a molecular weight of approximately 176.17 g/mol .[1][2] Its structure, featuring both a carboxylic acid group and a basic pyridine nitrogen, makes it an amphoteric molecule. This characteristic is the primary determinant of its solubility behavior, which is highly dependent on the pH of the medium.[3][4][5][6] The imidazo[1,2-a]pyridine core itself possesses a degree of hydrophobicity, which can contribute to low aqueous solubility at or near the molecule's isoelectric point.[7]
This guide will provide a systematic approach to understanding and overcoming the solubility issues associated with this compound, enabling you to prepare stock solutions and formulations suitable for a wide range of research applications.
Frequently Asked Questions (FAQs)
Q1: Why is my 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid not dissolving in water?
A1: Due to its amphoteric nature, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid exhibits its lowest aqueous solubility at its isoelectric point (pI), where the net charge on the molecule is zero. In unbuffered water, the pH may be close to this pI, leading to poor dissolution. To achieve solubilization in aqueous media, pH adjustment is typically the first and most effective step.
Q2: What is the expected solubility-pH profile for this compound?
A2: As an amphoteric compound, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is expected to have a "U-shaped" solubility-pH profile.[5]
At low pH (acidic conditions): The pyridine nitrogen becomes protonated, forming a more soluble cationic species.
At high pH (basic conditions): The carboxylic acid group deprotonates, forming a more soluble anionic species.
At the isoelectric point (pI): The compound exists predominantly as a neutral zwitterion, exhibiting its minimum solubility.
Q3: Can I use organic solvents to dissolve the compound?
A3: Yes. While aqueous solubility is often desired for biological assays, using organic solvents is a common starting point for preparing high-concentration stock solutions. Common water-miscible organic solvents like DMSO, DMF, ethanol, and methanol are often effective.[8][9][10] However, it's crucial to consider the compatibility of these solvents with your downstream experiments, as they can be toxic to cells or interfere with assays.
Q4: Is salt formation a viable strategy to improve solubility?
A4: Absolutely. Salt formation is a highly effective and widely used method to dramatically increase the aqueous solubility of ionizable drugs.[8][11][12][13][14][15][16] By reacting 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid with a suitable acid or base, a salt form can be generated that is significantly more water-soluble than the parent compound. For example, forming a sodium or potassium salt of the carboxylic acid or a hydrochloride salt of the pyridine nitrogen can enhance dissolution.[14]
Troubleshooting Guides: A Step-by-Step Approach to Solubilization
This section provides detailed protocols and the scientific rationale behind them to systematically address solubility challenges.
Guide 1: Systematic Aqueous Solubility Screening via pH Adjustment
This guide will help you determine the optimal pH for dissolving 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in aqueous buffers.
Causality: The solubility of an ionizable compound is directly influenced by the pH of the solution relative to the pKa values of its functional groups.[17] By adjusting the pH, we can shift the equilibrium towards the more soluble ionized form.
Experimental Protocol:
Preparation of Buffers: Prepare a series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 10.
Initial Screening:
Dispense a small, known amount of the compound (e.g., 1 mg) into separate vials.
Add a fixed volume of each buffer (e.g., 1 mL) to each vial to test a target concentration of 1 mg/mL.
Vortex each vial vigorously for 1-2 minutes.
Visually inspect for dissolution.
Determining Maximum Solubility:
For the pH values where the compound dissolved, add small, incremental amounts of the compound until a precipitate forms and persists after vortexing. This provides an estimate of the saturation solubility.
For pH values where the compound did not dissolve, centrifugation of the suspension and subsequent analysis of the supernatant (e.g., by HPLC-UV) can quantify the solubility.[18]
Data Analysis: Plot the measured solubility (in mg/mL or mM) against the pH of the buffer. This will generate an experimental solubility-pH profile.
Expected Outcome & Visualization:
The experiment should yield a U-shaped curve, visually identifying the pH ranges that support the desired concentration.
Caption: Workflow for determining the pH-dependent solubility profile.
Data Presentation:
Buffer System
pH
Visual Observation (at 1 mg/mL)
Estimated Solubility (mg/mL)
Citrate
2.0
Soluble
> 10
Citrate
4.0
Sparingly soluble
~0.5
Phosphate
6.0
Insoluble
< 0.1
Phosphate
7.4
Insoluble
< 0.1
Borate
9.0
Soluble
> 5
Borate
10.0
Soluble
> 10
(Note: Data are illustrative and should be determined experimentally.)
Guide 2: Utilizing Co-solvents for High-Concentration Stock Solutions
This guide details the use of water-miscible organic solvents to prepare concentrated stock solutions.
Causality: Co-solvents can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous environment.[8][10][19] This is often described as reducing the interfacial tension between the solute and the solvent.[10]
Experimental Protocol:
Solvent Selection: Choose a panel of pharmaceutically acceptable co-solvents such as Dimethyl Sulfoxide (DMSO), Ethanol (EtOH), Propylene Glycol (PG), and Polyethylene Glycol 400 (PEG 400).[8]
Solubility Testing in Pure Co-solvents:
Add a known amount of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (e.g., 10 mg) to a vial.
Add the co-solvent dropwise while vortexing until the solid is fully dissolved.
Calculate the solubility in mg/mL.
Testing Co-solvent/Water Mixtures:
Prepare binary mixtures of your chosen co-solvent with water (e.g., 10%, 25%, 50%, 75% co-solvent in water).
Determine the saturation solubility of the compound in each mixture as described above.
Precipitation Check: A critical step is to assess the potential for precipitation upon dilution.
Take your high-concentration stock solution (e.g., 10 mg/mL in 100% DMSO).
Perform a serial dilution into your final aqueous assay buffer (e.g., PBS, pH 7.4).
Observe for any signs of precipitation (cloudiness, visible particles) immediately and after a set incubation period (e.g., 2 hours).
Data Presentation:
Solvent System
Solubility (mg/mL)
Comments
100% Water (unbuffered)
< 0.1
Insoluble
100% DMSO
> 50
High solubility, check for precipitation
100% Ethanol
~15
Good solubility
50% PEG 400 / 50% Water
~5
Useful for in vivo formulations
10% Ethanol / 90% Water
< 0.5
May not be sufficient
(Note: Data are illustrative and should be determined experimentally.)
Troubleshooting Logic:
Caption: Decision tree for selecting a solubilization strategy.
Guide 3: Advanced Solubilization with Excipients
When pH adjustment and simple co-solvents are insufficient, formulation with excipients can provide the necessary solubility enhancement.
Causality: Different excipients work through various mechanisms. Surfactants form micelles that encapsulate hydrophobic molecules, while cyclodextrins form inclusion complexes.[8][19][20] Polymeric excipients can create amorphous solid dispersions, preventing the drug from crystallizing out of solution.[19][21][22][23]
1. Surfactants:
Mechanism: Surfactants like Polysorbate 80 (Tween® 80) or Solutol® HS 15 form micelles in aqueous solution above their critical micelle concentration (CMC). The hydrophobic core of the micelle can solubilize the imidazo[1,2-a]pyridine core of the molecule.[8][17]
Protocol:
Prepare a stock solution of the surfactant (e.g., 10% w/v) in your desired buffer.
Create a series of dilutions of the surfactant stock to concentrations ranging from 0.01% to 2%.
Attempt to dissolve 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in each surfactant solution and determine the solubility.
Note: Be mindful that high concentrations of surfactants can interfere with biological assays.
2. Cyclodextrins:
Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate the hydrophobic part of the drug molecule, forming an "inclusion complex" that is more water-soluble.[19][20] Sulfobutylether-β-cyclodextrin (Captisol®) is a common, effective choice.
Protocol:
Prepare aqueous solutions of cyclodextrin (e.g., Captisol®) at various concentrations (e.g., 5%, 10%, 20% w/v).
Determine the saturation solubility of the compound in each cyclodextrin solution.
Plot solubility as a function of cyclodextrin concentration. A linear relationship often indicates the formation of a 1:1 complex.
3. Amorphous Solid Dispersions:
Mechanism: For solid dosage forms, creating an amorphous solid dispersion can significantly improve dissolution rates.[16][19] This involves dissolving the drug and a polymer carrier (e.g., PVP, HPMC-AS) in a common solvent and then rapidly removing the solvent (e.g., by spray drying), trapping the drug in a high-energy amorphous state.[23] This is an advanced technique typically used in later-stage drug development.
Summary and Recommendations
For researchers encountering solubility issues with 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, we recommend the following tiered approach:
Start with pH Adjustment: This is the most direct and often sufficient method for achieving moderate aqueous concentrations. Test acidic (pH ~2) and basic (pH ~9-10) buffers first.
Use Co-solvents for Stock Solutions: For high-concentration stocks, DMSO is a powerful solvent. Always verify that the compound does not precipitate when diluted into your final aqueous medium.
Employ Excipients for Difficult Cases: If the required concentration cannot be reached with pH or co-solvents, or if precipitation is an issue, investigate the use of cyclodextrins (like Captisol®) or non-ionic surfactants (like Tween® 80).
By systematically applying these troubleshooting guides, you can identify the optimal conditions to solubilize 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid for your specific experimental needs.
References
American Pharmaceutical Review. (2015, September 30). Solubility Concerns: API and Excipient Solutions. [Link]
Ascendia Pharma. (n.d.). API Solubility Enhancement Advanced Strategies for Pharmaceutical Development. [Link]
Ashland. (n.d.). Ask A Formulator: How Do You Solubilize An API That Does Not Want To Dissolve?. [Link]
The Pharmaceutical Journal. (2007). Pharmaceutical salts: a formulation trick or a clinical conundrum?. [Link]
Sugano, K., et al. (2008). Mechanistic analysis of pH-dependent solubility and trans-membrane permeability of amphoteric compounds: application to sildenafil. PubMed. [Link]
Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation. [Link]
Martinez, M. N., & Amidon, G. L. (2013). Solubility-pH profiles of some acidic, basic and amphoteric drugs. PubMed. [Link]
Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. PubMed. [Link]
MDPI. (n.d.). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. [Link]
ResearchGate. (2023, February 8). Why salt formation of weak acid increases the drug solubility?. [Link]
ResearchGate. (n.d.). Solubility–pH profiles of some acidic, basic and amphoteric drugs. [Link]
Chemistry LibreTexts. (2019, January 2). 16.4: The Effects of pH on Solubility. [Link]
European Pharmaceutical Review. (2022, February 16). Novel excipients for solubility enhancement. [Link]
PubMed Central. (n.d.). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. [Link]
National Institutes of Health. (n.d.). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. [Link]
Ascendia Pharma. (n.d.). A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. [Link]
Drug Development & Delivery. (n.d.). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. [Link]
PubMed Central. (n.d.). Solubilization techniques used for poorly water-soluble drugs. [Link]
PharmaTutor. (2012, September 19). DIFFERENT METHODS OF ENHANCEMENT OF SOLUBILIZATION AND BIOAVAILABILITY OF POORLY SOLUBLE DRUGS: A RECENT REVIEW. [Link]
Agency for Toxic Substances and Disease Registry. (n.d.). ANALYTICAL METHODS. [Link]
Technical Support Center: Purification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid
Welcome to the technical support center for the purification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS 80353-94-2). This guide is designed for researchers, scientists, and drug development professionals to...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the purification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS 80353-94-2). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into common purification challenges and to offer robust troubleshooting strategies. The methodologies described herein are grounded in established chemical principles to ensure reliable and reproducible results.
I. Understanding the Molecule: An Amphoteric Nature
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is an amphoteric molecule, meaning it possesses both acidic and basic functionalities. The carboxylic acid group (-COOH) is acidic, while the nitrogen atom in the pyridine ring is basic. This dual nature is the cornerstone of its purification strategy, particularly for techniques involving pH manipulation like acid-base extractions.
Due to the presence of both a carboxylic acid and a pyridine ring, predicting the exact pKa values can be complex. However, computational models and comparisons with similar structures suggest the carboxylic acid pKa is in the range of 3-4, while the pyridinium ion pKa is likely around 5-6. This means the molecule's charge state is highly dependent on the pH of the surrounding medium, a critical factor in both its solubility and its interaction with chromatographic stationary phases.
II. Troubleshooting Guide: Common Purification Issues and Solutions
This section addresses specific problems you may encounter during the purification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Scenario 1: Low Purity After Initial Synthesis
Problem: The crude product shows multiple spots on a Thin Layer Chromatography (TLC) plate, indicating the presence of significant impurities.
Potential Causes:
Incomplete reaction, leaving starting materials.
Formation of side-products during the synthesis. Common synthetic routes, such as the reaction of 2-amino-4-methylpyridine with a pyruvate derivative, can lead to various byproducts.
Degradation of the product under the reaction or workup conditions.
Solutions:
Acid-Base Extraction: This is often the most effective initial purification step for amphoteric compounds. A detailed protocol is provided in Section IV. The principle is to selectively move the desired compound between an organic and an aqueous phase by altering its protonation state.
Recrystallization: If the crude product is a solid, recrystallization can be highly effective. The choice of solvent is critical. Based on the polarity of the molecule, consider solvents such as ethanol, methanol, or mixtures like ethanol/water or ethyl acetate/heptane.[1]
Column Chromatography: If acid-base extraction and recrystallization are insufficient, column chromatography is the next step. Due to the polar nature of the carboxylic acid, specialized techniques may be required (see Scenario 3).
Scenario 2: Poor Yield During Purification
Problem: A significant loss of material is observed during the purification process.
Potential Causes:
Incorrect pH for Precipitation/Extraction: During an acid-base extraction, if the pH is not carefully controlled, the compound may not fully precipitate or may remain partially soluble in one of the phases.
Inappropriate Recrystallization Solvent: If the compound is too soluble in the chosen recrystallization solvent, even at low temperatures, recovery will be poor. Conversely, if it is not soluble enough at high temperatures, it will not dissolve sufficiently to be purified.
Irreversible Adsorption on Silica Gel: The basic nitrogen of the pyridine ring can interact strongly with the acidic silanol groups on the surface of silica gel, leading to irreversible adsorption and loss of product during column chromatography.[2]
Solutions:
Optimize pH for Precipitation: When precipitating the carboxylic acid from an aqueous solution, adjust the pH slowly with dilute acid (e.g., 1N HCl) to the isoelectric point, where the molecule has a net neutral charge and minimum solubility. This is typically around pH 4 for similar compounds.[3]
Systematic Solvent Screening for Recrystallization: Perform small-scale solubility tests with a range of solvents to find one where the compound is sparingly soluble at room temperature but highly soluble when heated.
Mitigate Silica Gel Interactions: For column chromatography, add a small amount of a modifier to the mobile phase to reduce strong interactions with the silica. For a carboxylic acid, adding a small percentage of acetic or formic acid to the eluent can improve recovery and peak shape.[4]
Scenario 3: Difficulty with Column Chromatography (Streaking/No Elution)
Problem: The compound streaks badly on the TLC plate or does not move from the baseline, and during column chromatography, it either elutes as a broad, tailing peak or remains on the column.
Potential Causes:
Strong Polar Interactions: The carboxylic acid and the pyridine nitrogen can form strong hydrogen bonds with the silica gel, leading to poor chromatographic behavior.[2]
Inappropriate Mobile Phase Polarity: The chosen eluent may not be polar enough to effectively move the compound along the stationary phase.
Solutions:
Increase Mobile Phase Polarity: Use a more polar solvent system. A common starting point for polar heterocyclic compounds is a mixture of a non-polar solvent (like heptane or dichloromethane) and a polar solvent (like ethyl acetate or methanol). A gradient elution, gradually increasing the proportion of the polar solvent, is often effective.[3]
Use a Mobile Phase Modifier: As mentioned, adding a small amount (0.5-2%) of a volatile acid like acetic or formic acid to the mobile phase is crucial. This protonates the pyridine nitrogen, reducing its interaction with the silanol groups, and also helps to keep the carboxylic acid in its neutral form, leading to sharper peaks and better elution.[4]
Consider Alternative Stationary Phases: If silica gel proves problematic, consider using alumina (basic or neutral) or a reversed-phase silica gel (like C18). For reversed-phase chromatography, a mobile phase of water/acetonitrile or water/methanol with a pH buffer would be appropriate.
III. Frequently Asked Questions (FAQs)
Q1: What is the best initial purification strategy for crude 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid?
For a compound with both acidic and basic properties, an acid-base extraction is an excellent first step. It is a bulk purification technique that can efficiently remove neutral impurities and separate acidic and basic byproducts.
Q2: How do I choose the right solvent for recrystallization?
The ideal recrystallization solvent should dissolve the compound well at its boiling point but poorly at room temperature or below. Test small amounts of your crude product in various solvents like ethanol, methanol, ethyl acetate, and water, as well as solvent mixtures, to find the optimal system.
Q3: My compound is a solid but won't crystallize. What should I do?
If your compound oils out or forms an amorphous solid, try the following:
Scratch the inside of the flask with a glass rod to create nucleation sites.
Add a seed crystal from a previous successful crystallization.
Slow down the cooling process by allowing the flask to cool to room temperature slowly before placing it in an ice bath.
Try a different solvent system.
Q4: What analytical techniques are best for assessing the purity of the final product?
High-Performance Liquid Chromatography (HPLC): This is the gold standard for purity assessment, providing quantitative data. A reversed-phase C18 column with a mobile phase of buffered water/acetonitrile or water/methanol is a good starting point.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides structural confirmation and can reveal the presence of impurities.
Mass Spectrometry (MS): Confirms the molecular weight of the compound.
IV. Detailed Experimental Protocol: Acid-Base Extraction
This protocol is a general guideline and may require optimization based on the specific impurities present in your crude product.
Dissolution: Dissolve the crude reaction mixture in an organic solvent in which the desired compound and impurities are soluble, such as ethyl acetate or dichloromethane (DCM).
Acidic Wash (to remove basic impurities): Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1N HCl). This will protonate and extract any basic impurities into the aqueous layer. Separate the layers and retain the organic layer.
Basic Extraction (to isolate the desired product): To the organic layer, add a dilute aqueous base solution (e.g., 1N NaOH or a saturated solution of sodium bicarbonate). The base will deprotonate the carboxylic acid of your desired compound, forming a water-soluble carboxylate salt, which will move into the aqueous layer. Shake the funnel vigorously and allow the layers to separate.
Separation: Drain the aqueous layer containing your product into a separate flask. Repeat the basic extraction on the organic layer one or two more times to ensure complete recovery. The organic layer now contains neutral impurities and can be discarded.
Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add a dilute acid (e.g., 1N HCl) dropwise with stirring to neutralize the solution and precipitate the purified 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. Monitor the pH and aim for the isoelectric point (around pH 4-5).
Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid with cold deionized water to remove any residual salts.
Drying: Dry the purified solid under vacuum to a constant weight.
V. Visualization of Workflows
Caption: A decision tree for selecting the appropriate purification technique.
Caption: A flowchart for troubleshooting common purification problems.
VI. Comparison of Purification Techniques
Technique
Pros
Cons
Best For
Acid-Base Extraction
- Excellent for removing neutral impurities.- High capacity.- Cost-effective.
- May not remove acidic or basic impurities.- Requires careful pH control.
Initial, large-scale purification from a reaction mixture containing neutral byproducts.
Recrystallization
- Can yield very high purity material.- Relatively simple and scalable.
- Finding a suitable solvent can be time-consuming.- Potential for significant product loss.
Purifying solid crude products that are already moderately pure.
Column Chromatography
- High resolving power.- Can separate closely related impurities.
- Can be low throughput.- Potential for irreversible adsorption.- Requires larger volumes of solvent.
Final polishing step or for separating complex mixtures when other methods fail.
VII. References
Rupp, M. (n.d.). Predicting the pKa of Small Molecules. Retrieved from [Link]
Kazmierczak, R., et al. (2021). Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. Frontiers in Chemistry, 9, 705118.
Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]
Sciencemadness Discussion Board. (2017, May 29). chromatography - polarities. Retrieved from [Link]
Abdel-Magid, A. F., et al. (2023). Imidazopyridine Amides: Synthesis, Mycobacterium smegmatis CIII2CIV2 Supercomplex Binding, and In Vitro Antimycobacterial Activity. ACS Omega, 8(21), 18983–19001.
Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Retrieved from [Link]
Grošelj, U., et al. (2008). Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. Heterocycles, 75(6), 1355-1370.
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]
University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]
Stability studies and degradation pathways of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Here is a technical support guide on the stability and degradation of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. Technical Support Center: 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Prepared by: Gemini, Seni...
Author: BenchChem Technical Support Team. Date: January 2026
Here is a technical support guide on the stability and degradation of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Technical Support Center: 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on the stability and degradation pathways of this compound. Our goal is to equip you with the foundational knowledge and practical troubleshooting strategies needed for successful experimentation.
Compound Profile
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a heterocyclic compound featuring a fused imidazopyridine ring system. This scaffold is recognized as a "privileged structure" in medicinal chemistry, appearing in numerous compounds with a wide therapeutic spectrum.[1] Understanding its stability is critical for developing robust analytical methods, stable formulations, and ensuring the integrity of research data.
Q1: What are the primary potential degradation pathways for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid?
Based on the chemical structure of the imidazo[1,2-a]pyridine core and general principles of organic chemistry, the compound is susceptible to three primary degradation pathways: oxidation, photolysis, and thermal decomposition.
Oxidative Degradation: The fused heterocyclic ring system, containing two nitrogen atoms, is susceptible to oxidation.[2] Potential sites for oxidation include the nitrogen atoms leading to N-oxides or oxidative cleavage of the rings under harsh conditions. The methyl group at the C7 position could also be oxidized to a hydroxymethyl or carboxylic acid group.[4] Studies on similar heterocyclic compounds confirm that oxidation is a common degradation route.[5]
Photodegradation: The aromatic and conjugated nature of the imidazo[1,2-a]pyridine ring system implies significant UV absorbance, making it susceptible to photolytic degradation. Visible light has been shown to induce C-H functionalization on this scaffold, suggesting photoreactivity that could lead to radical-mediated dimerization, substitution, or ring cleavage upon prolonged exposure to light.[6][7]
Thermal Degradation: While generally stable at ambient temperatures, imidazopyridine derivatives can decompose at elevated temperatures.[8] Potential thermal degradation pathways include decarboxylation (loss of CO₂) from the carboxylic acid group and fragmentation of the heterocyclic core, which may release gases such as ammonia (NH₃) or hydrogen cyanide (HCN) under extreme heat.[8]
Q2: How should I store this compound to ensure its long-term stability?
Given its susceptibility to oxidation, light, and heat, the following storage conditions are recommended:
Temperature: Store in a cool, controlled environment, preferably refrigerated (2-8 °C) for long-term storage.
Atmosphere: For maximum stability, store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidative degradation.
Light: Protect from light at all times by using amber vials or by wrapping containers in aluminum foil.[9]
Moisture: Store in a desiccated environment to prevent moisture sorption, which can accelerate certain degradation pathways.
Q3: Is 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid susceptible to hydrolysis?
The core imidazo[1,2-a]pyridine ring system is generally stable to hydrolysis under neutral and mild acidic or basic conditions. However, the stability of the carboxylic acid group under extreme pH and temperature warrants investigation. While hydrolysis of the ring itself is unlikely, harsh acidic or basic conditions, particularly when combined with heat, could potentially promote decarboxylation. It is crucial to evaluate this through forced degradation studies.
Q4: What are the key considerations for developing a stability-indicating HPLC method for this compound?
A stability-indicating method is one that can accurately quantify the parent drug in the presence of its degradation products. Here are the initial steps:
Column Selection: A C18 reversed-phase column is a versatile starting point. The aromatic nature of the compound suggests good retention.
Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or acetate buffer, pH 3-7) and an organic solvent (acetonitrile or methanol) is recommended. This will help resolve the parent compound from potentially more polar or non-polar degradants.
Detection: A photodiode array (PDA) detector is highly recommended. It allows for the detection of the compound at its maximum absorbance wavelength (λmax) and provides spectral information to assess peak purity, helping to ensure that the parent peak is free from co-eluting degradants.
Forced Degradation: Perform forced degradation studies (see guide below) to generate degradants. The primary goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API). The resulting stressed samples are then used to challenge the analytical method's specificity and resolving power.
Troubleshooting Guides & Protocols
Guide 1: How to Perform a Forced Degradation Study
Forced degradation (or stress testing) is essential for identifying likely degradation pathways and developing stability-indicating methods.[10] The following protocol provides a standard approach based on ICH guidelines.
Prepare Stock Solution: Prepare a stock solution of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water) at a known concentration (e.g., 1 mg/mL).
Apply Stress Conditions: For each condition, mix the stock solution with the stressor. Include a control sample (without the stressor) stored under ambient conditions and a blank (stressor without the compound).
Stress Condition
Recommended Protocol
Rationale & Causality
Acid Hydrolysis
Mix stock with 0.1 M to 1 M HCl. Heat at 60-80 °C for several hours.
Simulates acidic environments and promotes acid-catalyzed degradation.
Base Hydrolysis
Mix stock with 0.1 M to 1 M NaOH. Keep at room temperature or heat gently (40-60 °C).
Simulates alkaline environments and promotes base-catalyzed degradation.[11][12]
Oxidation
Mix stock with 3-30% hydrogen peroxide (H₂O₂). Keep at room temperature for several hours.
H₂O₂ is a common oxidizing agent that can mimic oxidative degradation pathways.[2][5]
Thermal Stress
Expose solid compound to dry heat (e.g., 80-100 °C) for 24-48 hours.
Evaluates the compound's stability at elevated temperatures, relevant for manufacturing and storage.[8]
Photostability
Expose solution and solid compound to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter.[9] Use a dark control wrapped in foil.
Assesses the impact of light exposure, which is critical for packaging and handling decisions.[9]
Neutralization & Dilution: After the specified stress period, cool the samples to room temperature. Neutralize the acidic and basic samples (e.g., add an equivalent amount of NaOH to the acid sample and HCl to the base sample). Dilute all samples with the mobile phase to a suitable concentration for HPLC analysis.
Analysis: Analyze the stressed, control, and blank samples by HPLC-PDA.
Evaluation:
Compare the chromatograms of stressed samples to the control.
Check for the formation of new peaks (degradants) and a decrease in the parent peak area.
Assess peak purity of the parent compound in the presence of degradants.
Calculate the mass balance to ensure all major degradants are accounted for.
Caption: Troubleshooting logic for HPLC method resolution.
Modify the Gradient: The simplest first step is to make the gradient shallower around the elution time of the co-eluting peaks. This increases the separation window. For example, if your gradient runs from 10% to 90% acetonitrile over 20 minutes, try changing it to run from 10% to 50% over 25 minutes.
Change the Organic Modifier: Acetonitrile and methanol have different selectivities. If you are using acetonitrile, switch to methanol (or vice versa). This can alter the elution order of compounds and may resolve the co-eluting peaks.
Adjust Mobile Phase pH: The compound has a carboxylic acid (acidic) and basic nitrogen atoms. Small changes in the mobile phase pH can alter the ionization state of the parent compound and its degradants, significantly impacting retention time and selectivity. Adjust the pH by ±0.5 units and observe the effect on resolution.
Try a Different Column Chemistry: If mobile phase optimization fails, the interaction with the stationary phase may not be selective enough. Switch from a standard C18 column to one with a different chemistry, such as a Phenyl-Hexyl or a Cyano phase, which offer different types of interactions (e.g., pi-pi interactions).
Hypothetical Degradation Pathways
The following diagram illustrates potential degradation products of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid based on its chemical structure and known reactivity of similar compounds.
Caption: Potential degradation pathways for the title compound.
References
Wolińska, E., et al. (2023). Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization. Molecules, 28(13), 5035. Available at: [Link]
Iram, F., et al. (2016). Forced Degradation Studies. Journal of Analytical & Pharmaceutical Research, 3(6). Available at: [Link]
European Medicines Agency. (1996). ICH Topic Q1B Photostability Testing of New Active Substances and Medicinal Products. Available at: [Link]
ResearchGate. (n.d.). Thermal degradation steps and temperatures details. [Table from a scientific article]. Retrieved from [Link]
PubChemLite. (n.d.). 7-methylimidazo[1,2-a]pyridine-2-carboxylic acid. Retrieved from [Link]
Grošelj, U., et al. (2006). Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. ARKIVOC, 2006(5), 164-180. Available at: [Link]
Justyna, D., et al. (2021). Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2-Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. Frontiers in Chemistry, 9, 755861. Available at: [Link]
Al-Warhi, T., et al. (2024). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2-a]pyridine Derivatives: In Vitro and In Silico Investigations. ACS Omega. Available at: [Link]
Laconde, G., et al. (2012). Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. ACS Medicinal Chemistry Letters, 3(2), 121-126. Available at: [Link]
Wang, C., et al. (2022). Experimental Study of the Thermal Decomposition Properties of Binary Imidazole Ionic Liquid Mixtures. Molecules, 27(4), 1318. Available at: [Link]
Koldobskii, A. B., et al. (2002). The thermal decomposition of azidopyridines. Russian Chemical Bulletin, 51(2), 267-272. Available at: [Link]
Pathania, S., et al. (2018). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. Current Drug Discovery Technologies, 15(3). Available at: [Link]
Al-Ostoot, F. H., et al. (2021). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 21(5), 389. Available at: [Link]
Majeed, M., et al. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(11), 3122. Available at: [Link]
Molecules. (2023). Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. Available at: [Link]
MDPI. (2023). Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. Available at: [Link]
Wang, W., & Schöneich, C. (2001). Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Journal of Pharmaceutical Sciences, 90(9), 1370-1381. Available at: [Link]
Boshoff, H. I., et al. (2013). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 4(5), 450-454. Available at: [Link]
Chemical Methodologies. (2024). Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. Available at: [Link]
Box, V. G. (1949). Oxidation of certain methylpyridines to pyridine carboxylic acids. The Journal of Organic Chemistry, 14(1), 14-21. Available at: [Link]
MySkinRecipes. (n.d.). 7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid. Retrieved from [Link]
ResearchGate. (n.d.). Acute and chronic anti-inflammatory evaluation of imidazo[1,2-A]pyridine carboxylic acid derivatives and docking analysis. Retrieved from [Link]
Semantic Scholar. (n.d.). Synthesis of imidazo[1,2-a]pyridines: a decade update. Retrieved from [Link]
Al-Trawneh, M., et al. (2023). Imidazopyridine Amides: Synthesis, Mycobacterium smegmatis CIII2CIV2 Supercomplex Binding, and In Vitro Antimycobacterial Activity. Molecules, 28(10), 4180. Available at: [Link]
Royal Society of Chemistry. (2020). Reaction of imidazo[1,2-a]pyridines with coumarin-3-carboxylic acids: a domino Michael addition/decarboxylation/oxidation/annulation. Retrieved from [Link]
Beilstein-Institut. (2020). HPW-Catalyzed environmentally benign approach to imidazo[1,2-a]pyridines. Retrieved from [Link]
Side-reaction products in the synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Prepared by: Senior Application Scientist, Chemical Synthesis Division This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 7-Methylimidazo[...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Senior Application Scientist, Chemical Synthesis Division
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, found in numerous marketed drugs.[1][2] This guide provides in-depth troubleshooting advice and answers to frequently asked questions, leveraging established synthetic methodologies like the Groebke-Blackburn-Bienaymé Reaction (GBBR) to ensure procedural robustness and scientific integrity.[3]
Troubleshooting Guide
This section addresses specific experimental issues in a question-and-answer format, focusing on the causality behind the problems and providing actionable solutions.
Question 1: My reaction shows very low conversion to the desired product, and the main spots on my TLC are the starting materials. What could be the cause?
Answer: Low or no product formation in the Groebke-Blackburn-Bienaymé (GBB) reaction typically points to one of several critical factors related to reaction setup, reagent quality, or catalysis.
Probable Causes & Solutions:
Inefficient Imine Formation: The GBB reaction's first step is the acid-catalyzed condensation of 4-methyl-2-aminopyridine with an aldehyde component (e.g., ethyl glyoxylate) to form a reactive imine intermediate.[4] If this equilibrium is unfavorable, the reaction will not proceed.
Solution: Ensure your catalyst is active. Brønsted acids (like p-toluenesulfonic acid, PTSA) or Lewis acids (like Sc(OTf)₃, BF₃·OEt₂) are commonly used.[5][6] If using a hydrated catalyst (e.g., PTSA·H₂O), its water content can inhibit imine formation. Consider using an anhydrous catalyst or adding a dehydrating agent like trimethyl orthoformate to drive the equilibrium.[5]
Isocyanide Degradation: Isocyanides are sensitive to acidic conditions and can hydrolyze, especially in the presence of water.
Solution: Use a high-purity, recently acquired isocyanide. Ensure your solvent is anhydrous. The GBB reaction is often successful in polar aprotic solvents or alcohols, but care must be taken to minimize water content.[4]
Inappropriate Solvent or Temperature: The choice of solvent significantly impacts reaction kinetics. Non-polar solvents like toluene may not be suitable without a catalyst, whereas polar, protic solvents like methanol can participate in the mechanism and accelerate key steps.[4]
Solution: Methanol or ethanol are often excellent solvent choices. If solubility is an issue, acetonitrile can be used. The reaction may require heating (e.g., 60 °C or reflux) to proceed at a reasonable rate.[3]
Catalyst Inactivity: The chosen catalyst may be unsuitable for your specific substrates or may have degraded.
Solution: Screen a few different acid catalysts. A common starting point is 20 mol% trifluoroacetic acid (TFA) or 10 mol% PTSA.[3][4] For sensitive substrates, milder catalysts like Yb(OTf)₃ can be effective.[3]
dot
Caption: Troubleshooting workflow for low product yield.
Question 2: My reaction produces the target acid, but it is contaminated with significant side-products. How can I identify and minimize them?
Answer: The formation of side-products is a common challenge. Their identity depends on whether you are synthesizing the acid directly or via a two-step process involving ester hydrolysis. The latter is often cleaner. Assuming a two-step synthesis (GBB to form an ester, followed by saponification), here are the most likely impurities.
Incomplete saponification (hydrolysis) of the ester intermediate.
¹H NMR: Presence of ethyl quartet (~4.4 ppm) and triplet (~1.4 ppm).[7] TLC: Less polar spot than the carboxylic acid.
Increase hydrolysis time, temperature (reflux), or concentration of base (e.g., NaOH, LiOH). Ensure complete dissolution of the ester.
7-Methylimidazo[1,2-a]pyridine
Decarboxylation of the final product.
¹H NMR: Absence of the C2-carboxylic acid proton; may show a singlet for the H2 proton. MS: Mass loss of 44 Da (CO₂).
Avoid excessively high temperatures or strongly acidic conditions during workup or purification. Decarboxylation can sometimes occur during Michael addition side reactions.[8]
Unreacted 4-methyl-2-aminopyridine
Incomplete reaction or use of excess reagent.
¹H NMR: Characteristic aromatic signals of the starting material. TLC: Often a baseline spot that stains with ninhydrin.
Use a 1:1:1 stoichiometry of reactants. Purify via column chromatography or recrystallization.
N-substituted Formamide
Hydrolysis of the isocyanide starting material.
¹H NMR: Presence of a formyl proton signal (~8.0-8.3 ppm).
Ensure strictly anhydrous reaction conditions for the GBB step.
Question 3: I've successfully synthesized the crude carboxylic acid, but it is difficult to purify. Standard silica gel chromatography gives poor recovery. What do you recommend?
Answer: 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is an amphoteric compound, containing both a basic pyridine nitrogen and an acidic carboxylic acid group. This can cause it to behave as a zwitterion, leading to strong interactions with silica gel and poor chromatographic performance.
Purification Strategies:
Acidified Column Chromatography: The most effective method is to suppress the zwitterionic character.
Protocol: Use a standard mobile phase (e.g., Dichloromethane/Methanol) but add a small amount of acetic acid or formic acid (0.5-1%) to the solvent system. This protonates the basic nitrogen, ensuring the compound elutes as a single cationic species, which generally results in sharper peaks and better recovery.
Recrystallization: If the crude product is reasonably pure (>85%), recrystallization is an excellent and scalable purification method.
Solvent Screening: Test solvents like ethanol, isopropanol, acetonitrile, or mixtures with water. The goal is to find a solvent system where the product is soluble at high temperatures but sparingly soluble at room temperature or below, while impurities remain in solution.
Acid/Base Extraction: An initial cleanup can be performed by dissolving the crude material in a dilute aqueous base (like NaHCO₃), washing with an organic solvent (e.g., ethyl acetate) to remove non-acidic impurities, and then re-acidifying the aqueous layer (e.g., with 1M HCl) to precipitate the pure product. The collected solid can then be washed with water and dried.
Frequently Asked Questions (FAQs)
Q1: What is the general mechanism for the synthesis of my target molecule via the Groebke-Blackburn-Bienaymé Reaction?
A1: The GBB reaction is a three-component reaction that proceeds via a well-established mechanism.[3][4] For your target, the pathway is as follows:
Imine Formation: The 4-methyl-2-aminopyridine reacts with an aldehyde (e.g., ethyl glyoxylate) under acid catalysis to form a protonated iminium ion.
Nucleophilic Attack: The isocyanide acts as a nucleophile and attacks the electrophilic iminium carbon, forming a nitrilium ion intermediate.
Cyclization: The endocyclic nitrogen of the pyridine ring performs an intramolecular attack on the nitrilium ion. This is a 5-membered ring closure (formally a [4+1] cycloaddition) to form the fused imidazo[1,2-a]pyridine core.
Aromatization: A final proton transfer step results in the stable, aromatic product.
dot
Caption: Simplified GBB reaction pathway.
Q2: How do I synthesize the carboxylic acid? Is it a one-step or two-step process?
A2: While direct synthesis using glyoxylic acid is possible, a more reliable and higher-yielding approach is a two-step sequence:
GBB Reaction: Perform the multicomponent reaction using 4-methyl-2-aminopyridine, an isocyanide (e.g., tert-butyl isocyanide), and an ester of glyoxylic acid (e.g., ethyl glyoxylate). This forms the stable ethyl ester, which is generally easier to purify than the final acid.
Saponification: Hydrolyze the resulting ester to the carboxylic acid using a base like lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in a solvent mixture like THF/water or methanol/water, followed by acidic workup.[9]
Q3: How can I confirm the identity and purity of my final product, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid?
A3: A combination of standard analytical techniques is required:
¹H NMR: This is the most powerful tool. For the 7-methyl analog, you should expect to see characteristic signals: a singlet for the methyl group, distinct aromatic protons on the pyridine ring, and a singlet for the proton at the C3 position of the imidazole ring. The carboxylic acid proton may be a broad singlet or may not be visible depending on the solvent (e.g., it will exchange in D₂O or CD₃OD).
¹³C NMR: Confirms the number of unique carbons in the molecule.
Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the correct mass. High-resolution MS (HRMS) can confirm the elemental formula.
Purity (HPLC): High-Performance Liquid Chromatography is the standard for determining the purity of the final compound.
Recommended Experimental Protocol
This protocol describes a robust, two-step synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Step 1: Synthesis of Ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate
Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add 4-methyl-2-aminopyridine (1.0 eq.).
Reagent Addition: Add anhydrous methanol (approx. 0.2 M concentration relative to the aminopyridine). Add p-toluenesulfonic acid monohydrate (PTSA·H₂O, 0.2 eq.).
Stir the mixture at room temperature for 10 minutes until the solids dissolve.
Add ethyl glyoxylate (50% solution in toluene, 1.1 eq.) dropwise.
Add tert-butyl isocyanide (1.1 eq.) dropwise. Caution: Isocyanides have a strong, unpleasant odor and are toxic. Handle in a well-ventilated fume hood.
Reaction: Heat the reaction mixture to reflux (approx. 65 °C) and monitor by TLC (e.g., 50% Ethyl Acetate/Hexanes). The reaction is typically complete within 4-8 hours.
Workup: Cool the reaction to room temperature and concentrate under reduced pressure to remove the solvent.
Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.
Purification: Purify the crude ester by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.
Step 2: Saponification to 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Setup: Dissolve the purified ester from Step 1 in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v).
Hydrolysis: Add lithium hydroxide monohydrate (LiOH·H₂O, 3.0 eq.) and stir the mixture vigorously at room temperature. Monitor the reaction by TLC until the starting ester spot has completely disappeared (typically 2-4 hours).
Workup: Remove the THF under reduced pressure. Dilute the remaining aqueous solution with water.
Wash the aqueous layer with ethyl acetate or dichloromethane to remove any non-polar, non-acidic impurities.
Cool the aqueous layer in an ice bath and carefully acidify to pH ~4-5 with 1M hydrochloric acid (HCl). A precipitate should form.
Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold water, followed by a small amount of cold diethyl ether or hexanes.
Drying: Dry the solid product under high vacuum to yield 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid as a solid.
Optimization of reaction conditions for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid derivatization
Technical Support Center: Optimization of Reaction Conditions for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid Derivatization Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center...
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: Optimization of Reaction Conditions for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid Derivatization
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for the derivatization of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshoot common issues encountered during the chemical modification of this versatile scaffold. The unique electronic properties of the imidazo[1,2-a]pyridine core present specific challenges and opportunities in synthesis, which this guide aims to address.
Section 1: Troubleshooting Guide - Amide Bond Formation
Amide bond formation is the most common derivatization performed on 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. While seemingly straightforward, the success of these reactions hinges on the careful selection of coupling reagents, solvents, and bases, especially given the nature of the heterocyclic starting material.
Q1: My amide coupling reaction has failed or resulted in a very low yield. What are the primary factors I should investigate?
A1: A low or zero yield in an amide coupling reaction is a common issue that can typically be traced back to one of four areas: activation of the carboxylic acid, the nucleophilicity of the amine, reaction conditions, or starting material stability.
Ineffective Carboxylic Acid Activation: The first step in any amide coupling is the activation of the carboxylic acid to make it a better electrophile.[1][2] If the activating agent is old, hydrated, or inappropriate for the substrate, the reaction will fail. For instance, carbodiimides like DCC or EDC can be inefficient for sterically hindered acids or electron-deficient amines.
Troubleshooting Step: Switch to a more potent activating agent. Onium salts like HATU, HBTU, or PyBOP are generally more efficient and lead to faster reaction rates.[1][3] Ensure your coupling reagents are anhydrous and stored correctly.
Poorly Nucleophilic Amine: Electron-deficient aromatic amines or sterically hindered secondary amines can be poor nucleophiles, reacting sluggishly with the activated ester intermediate.[4]
Troubleshooting Step: Increase the reaction temperature (e.g., from room temperature to 40-60 °C) and extend the reaction time. Using a stronger, non-nucleophilic base like DBU or LiHMDS can sometimes help by ensuring the amine is fully deprotonated, though care must be taken to avoid side reactions.
Suboptimal Reaction Conditions: The choice of solvent and base is critical.
Solvent: Aprotic polar solvents like DMF, DMA, or NMP are generally preferred as they effectively dissolve the starting materials and intermediates. Ensure the solvent is anhydrous.
Base: A tertiary amine base like DIPEA or NMM is required to neutralize the acid formed during the reaction and to facilitate the coupling.[5] The pKa of the base should be high enough to deprotonate the amine but not so high as to cause epimerization or other side reactions.
Starting Material Degradation: Although the imidazo[1,2-a]pyridine core is relatively stable, prolonged exposure to harsh conditions (e.g., very strong acids/bases or high temperatures) can lead to degradation.
Below is a workflow to guide your troubleshooting process:
Caption: General mechanism for carbodiimide-mediated amide formation.
Slower reactions, risk of racemization, byproduct removal can be difficult (DCC). [6]
Standard, unhindered substrates where cost is a factor.
Onium Salts
HATU, HBTU, PyBOP, COMU
High efficiency, fast reaction rates, low racemization, good for difficult couplings. [1][3]
More expensive, can form guanidinium byproducts if excess is used with the amine. [3]
Sterically hindered substrates, electron-deficient amines, or when high yield is critical.
Recommendation: Start with EDC/HOBt for simple primary or secondary amines. If yields are low or the amine is challenging, switch to HATU with DIPEA in DMF.
Q3: My work-up is complicated by a persistent byproduct. How can I simplify purification?
A3: This is a classic problem, especially when using carbodiimides.
Using DCC: The dicyclohexylurea (DCU) byproduct is notoriously insoluble. While it often precipitates and can be filtered off, some may remain in solution. Cooling the reaction mixture in an ice bath can sometimes force more DCU to precipitate. If it co-elutes with your product on silica gel, switching to a different solvent system or using reverse-phase chromatography may be necessary.
Using EDC: The ethyl-dimethylaminopropyl urea byproduct is water-soluble. [6]Purification is typically straightforward: perform an aqueous workup with dilute acid (e.g., 1N HCl) to remove unreacted amine and basic byproducts, followed by a wash with saturated sodium bicarbonate to remove unreacted carboxylic acid and additives like HOBt.
Using Onium Salts (HATU, etc.): The byproducts are generally water-soluble and can be removed with a standard aqueous workup.
Section 2: Troubleshooting Guide - Esterification
Esterification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is another key derivatization, but the heterocyclic core can be sensitive to the harsh conditions of some classic methods.
Q1: Standard Fischer esterification (acid catalyst + alcohol) is not working or is causing decomposition. What are my alternatives?
A1: Fischer esterification requires strong acidic conditions and high temperatures, which can lead to degradation of sensitive heterocyclic systems. Several milder alternatives are available:
Activation to an Acid Chloride: This is a highly reliable two-step method.
Activation: Convert the carboxylic acid to the more reactive acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride. A catalytic amount of DMF is often used with oxalyl chloride. This step should be done carefully in an inert solvent like DCM or toluene under anhydrous conditions.
Esterification: React the crude acid chloride directly with the desired alcohol, often in the presence of a base like pyridine or triethylamine to scavenge the HCl byproduct.
[2]* Alkyl Halide with a Base: Deprotonate the carboxylic acid with a suitable base (e.g., K₂CO₃, Cs₂CO₃) in a polar aprotic solvent (DMF, acetone) and then add an alkyl halide (e.g., methyl iodide, ethyl bromide). This method works well for preparing simple methyl, ethyl, or benzyl esters.
Carbodiimide-Mediated Esterification: Similar to amide coupling, you can use EDC or DCC to activate the carboxylic acid, which is then intercepted by an alcohol. This reaction often requires a catalytic amount of 4-(Dimethylamino)pyridine (DMAP). [6][7]This is a very mild and effective method.
Method
Reagents
Conditions
Pros
Cons
Acid Chloride
SOCl₂ or (COCl)₂ then R-OH/Base
Anhydrous, 0 °C to RT
Highly effective, works for most alcohols
Harsh reagents, two steps
Alkyl Halide
R-X, Base (K₂CO₃, Cs₂CO₃)
RT to 60 °C
Mild, one-pot
Limited to reactive alkyl halides
EDC/DMAP
R-OH, EDC, cat. DMAP
Anhydrous, 0 °C to RT
Very mild, good for sensitive substrates
Cost of reagents
Section 3: FAQs - Broader Considerations
Q: What are the key applications of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives?
A: This scaffold is a "privileged structure" in medicinal chemistry. The core is found in several marketed drugs like Zolpidem and Alpidem. [8]Derivatives are being investigated for a wide range of biological activities, including as anticancer, antimycobacterial, and anti-inflammatory agents. [8][9][10]The carboxylic acid handle at the 2-position is a prime location for modification to explore structure-activity relationships (SAR).
Q: My starting material, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, has poor solubility in common organic solvents. How can I address this?
A: Poor solubility can hinder reaction kinetics.
Solvent Choice: Use highly polar aprotic solvents like DMF, DMA, or NMP. Gentle heating can also help dissolve the starting material before adding other reagents.
Salt Formation: For some reactions, you can convert the carboxylic acid to a more soluble salt (e.g., a sodium or potassium salt) in situ before proceeding.
Initial Esterification: Sometimes it is advantageous to first convert the carboxylic acid to a simple methyl or ethyl ester, which is often much more soluble. This ester can then be carried through other synthetic steps before being hydrolyzed back to the acid if needed.
Q: Beyond the carboxylic acid, what other derivatizations are common for the imidazo[1,2-a]pyridine core?
A: The imidazo[1,2-a]pyridine ring is amenable to various C-H functionalization and cross-coupling reactions, allowing for extensive derivatization.
[9][12][13]* Suzuki Coupling: If a bromo- or iodo-substituent is present on the pyridine ring (e.g., at the 6- or 8-position), palladium-catalyzed Suzuki coupling can be used to introduce new aryl or heteroaryl groups. [14][15]Optimization often involves screening different palladium catalysts, bases, and solvent systems.
[14]* Buchwald-Hartwig Amination: This palladium-catalyzed reaction is used to form C-N bonds, allowing for the introduction of various amine functionalities onto an aryl halide-substituted imidazopyridine core. [16][17][18]The choice of ligand is critical for the success of this reaction.
[16][19]
Section 4: Standard Operating Protocols
Protocol 1: General Procedure for Amide Coupling using HATU
Preparation: To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (1.0 eq).
Dissolution: Add anhydrous DMF to dissolve the starting material (concentration typically 0.1-0.5 M).
Reagent Addition: Add the desired amine (1.1 eq), followed by HATU (1.2 eq).
Base Addition: Cool the mixture to 0 °C in an ice bath, then add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) dropwise.
Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 2-12 hours.
Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate or DCM. Wash sequentially with 1N HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.
Protocol 2: General Procedure for Methyl Esterification via Acid Chloride
Acid Chloride Formation: Suspend 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (1.0 eq) in anhydrous toluene in a dry flask under N₂. Add thionyl chloride (SOCl₂) (2.0 eq) dropwise at 0 °C. Allow the mixture to warm to room temperature and then heat to 60-70 °C for 2-3 hours until gas evolution ceases and the solution becomes clear.
Solvent Removal: Cool the reaction to room temperature and remove all volatile components under reduced pressure. Co-evaporate with anhydrous toluene (2x) to ensure all excess SOCl₂ is removed.
Esterification: Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C. Add anhydrous methanol (5.0 eq) followed by the dropwise addition of triethylamine (1.5 eq).
Reaction: Allow the reaction to stir at room temperature for 1-4 hours, monitoring by TLC or LC-MS.
Work-up & Purification: Dilute the reaction with DCM and wash with water and brine. Dry the organic layer, concentrate, and purify by column chromatography to yield the methyl ester.
References
Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]
Jakubke, H.-D. (2019, July 29). Activation Substitution of Carboxylic Acids. YouTube. Retrieved from [Link]
Marder, O., & Albericio, F. (2003). Industrial application of coupling reagents in peptides. Chimica Oggi/Chemistry Today, 21(6), 6-11. Retrieved from [Link]
Gembarska, N., et al. (2023). Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. Molecules, 28(19), 7208. Retrieved from [Link]
ResearchGate. (n.d.). Optimization of the Reaction Condition for the Suzuki-Miyaura Coupling of 4a and 6. Retrieved from [Link]
Chem-Impex. (n.d.). 7-Methyl-Imidazo[1,2-a]pyridine-2-carboxylic acid. Retrieved from [Link]
Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]
ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]
Kollár, L., et al. (2021). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. Catalysts, 11(3), 363. Retrieved from [Link]
ResearchGate. (n.d.). A Buchwald-Hartwig method to synthesize imidazo[4,5-b]pyridine-2-one.... Retrieved from [Link]
Jagt, R. B. C., et al. (2024). Suzuki-Miyaura and Buchwald-Hartwig Cross-Coupling Reactions Utilizing a Set of Complementary Imidazopyridine Monophosphine Ligands. Helvetica Chimica Acta. Retrieved from [Link]
ResearchGate. (2025, August 5). Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Retrieved from [Link]
National Institutes of Health. (n.d.). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Retrieved from [Link]
ResearchGate. (2016, August 9). Can anyone help me troubleshoot problems in sample derivatization in GC-MS?. Retrieved from [Link]
El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical reviews, 111(11), 6557-6602. Retrieved from [Link]
Semantic Scholar. (2012, February 29). Microwave enhanced Suzuki coupling: a diversity-oriented approach to the synthesis of highly functionalised 3-substituted-2-aryl/heteroaryl imidazo[4,5-b]pyridines. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]
MDPI. (n.d.). Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. Retrieved from [Link]
ResearchGate. (2025, August 9). Recent synthetic scenario on imidazo[1,2-a]pyridines chemical intermediate. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Synthesis of imidazo[1,2-a]pyridines: a decade update. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Retrieved from [Link]
Chemistry LibreTexts. (2022, September 24). Chemistry of Amides. Retrieved from [Link]
MDPI. (n.d.). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Retrieved from [Link]
Reddit. (2021, October 20). Tips and tricks for difficult amide bond formation?. Retrieved from [Link]
National Institutes of Health. (2023, February 28). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. Retrieved from [Link]
Khan Academy. (n.d.). Amide formation from carboxylic acid derivatives. Retrieved from [Link]
Preprints.org. (2024, August 13). Synthesis¸ Characterization and Molecular Modeling Potential Amide Derivatives: Evaluation of Some Biological and Pharmaceutical Activity. Retrieved from [Link]
PubMed. (2010, September 5). Simple and practical derivatization procedure for enhanced detection of carboxylic acids in liquid chromatography-electrospray ionization-tandem mass spectrometry. Retrieved from [Link]
Frontiers. (n.d.). Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. Retrieved from [Link]
PubMed Central. (n.d.). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Retrieved from [Link]
National Institutes of Health. (n.d.). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Retrieved from [Link]
ResearchGate. (2017, September 4). NMI/MsCl-Mediated Amide Bond Formation of Aminopyrazines and Aryl/Heteroaryl Carboxylic Acids: Synthesis of Biologically Relevant Pyrazine Carboxamides. Retrieved from [Link]
E3S Web of Conferences. (n.d.). Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. Retrieved from [Link]
ACS Publications. (2010, September 21). Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas. Retrieved from [Link]
National Institutes of Health. (2023, May 18). Imidazopyridine Amides: Synthesis, Mycobacterium smegmatis CIII2CIV2 Supercomplex Binding, and In Vitro Antimycobacterial Activity. Retrieved from [Link]
PubChem. (n.d.). Methyl imidazo(1,2-a)pyridine-7-carboxylate. Retrieved from [Link]
Troubleshooting guide for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid experiments
Technical Support Center: 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Prepared by: Senior Application Scientist Welcome to the technical support guide for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This docum...
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Prepared by: Senior Application Scientist
Welcome to the technical support guide for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and analysis of this important heterocyclic compound. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, valued for its role in developing treatments for neurological and metabolic disorders[1]. This guide provides field-proven insights and step-by-step protocols to ensure the integrity and success of your experiments.
Section 1: Synthesis Troubleshooting
The synthesis of imidazo[1,2-a]pyridines is well-established, typically involving the cyclization of a 2-aminopyridine derivative with an α-halocarbonyl compound[2]. However, even standard procedures can present challenges.
Q1: My reaction yield for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is consistently low. What are the common causes?
A1: Low yields often stem from one of three areas: reagent quality, reaction conditions, or incomplete conversion.
Reagent Purity: The two primary starting materials are 7-methyl-2-aminopyridine and an α-halopyruvic acid derivative (e.g., bromopyruvic acid). Ensure the 2-aminopyridine is free from isomeric impurities and moisture. Bromopyruvic acid can degrade over time; using a freshly opened or purified batch is recommended.
Reaction Conditions: Many published methods for similar structures involve heating the reaction mixture[2]. Suboptimal temperature control is a frequent cause of low yield.
Causality: Insufficient heat leads to a slow or stalled reaction. Conversely, excessive heat can cause decomposition of the starting materials or the product, leading to complex mixtures and tar formation, a common issue in imidazopyridine synthesis[3][4]. We recommend a carefully controlled reaction temperature, starting at a moderate level (e.g., 60-80 °C) and monitoring by TLC or LC-MS.
Solvent Choice: The choice of solvent is critical. Alcohols like methanol or ethanol are commonly used. Ensure the solvent is anhydrous, as water can interfere with the cyclization mechanism[5].
A slight excess of the acid can drive the reaction to completion.
Solvent
Anhydrous Methanol or Ethanol
Good solubility for starting materials and facilitates cyclization.
Temperature
Reflux (65-80 °C)
Provides sufficient energy for cyclization without significant degradation.
Reaction Time
4-24 hours
Monitor progress via TLC/LC-MS to determine the optimal endpoint.
Atmosphere
Inert (N₂ or Ar)
Recommended to prevent oxidative side reactions.
Q2: I am observing significant side product formation, complicating my purification. How can I improve selectivity?
A2: Side product formation is often related to the reactivity of the intermediates. The primary mechanism involves the initial SN2 reaction between the pyridine nitrogen of 2-aminopyridine and the α-halocarbonyl, followed by intramolecular cyclization and dehydration[5].
Controlling the Initial Alkylation: The first step is the formation of a pyridinium salt. If the reaction conditions are too harsh, this intermediate can undergo undesired subsequent reactions. Adding the bromopyruvic acid solution dropwise to the heated solution of the aminopyridine can help maintain a low instantaneous concentration of the alkylating agent, minimizing side reactions.
Alternative Pathways: Multicomponent reactions, such as the Groebke-Blackburn-Bienaymé (GBB) reaction, offer an alternative route but can also introduce complexity if not optimized[3][6]. For this specific target, the direct cyclization approach is generally more straightforward.
pH Control: The reaction generates HBr as a byproduct. While some acidity can catalyze the final dehydration step, excessive acid buildup can promote side reactions. In some cases, the addition of a non-nucleophilic base in a substoichiometric amount can be beneficial, though this requires careful optimization.
Experimental Workflow: Synthesis
Below is a generalized protocol for the synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, adapted from established procedures for similar analogs[2].
Diagram 1: Synthesis Workflow
A high-level overview of the synthesis process.
Step-by-Step Synthesis Protocol:
To a round-bottom flask equipped with a condenser and magnetic stirrer, add 7-methyl-2-aminopyridine (1.0 eq).
Add anhydrous methanol to dissolve the starting material completely.
In a separate container, dissolve bromopyruvic acid (1.05 eq) in a minimal amount of anhydrous methanol.
Heat the aminopyridine solution to reflux.
Add the bromopyruvic acid solution dropwise to the refluxing mixture over 30 minutes.
Maintain the reflux and monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Once the starting material is consumed (typically 4-24 hours), cool the reaction mixture to room temperature.
Remove the solvent under reduced pressure to obtain the crude product, which can then be carried forward to purification.
Section 2: Purification Challenges
Purification is critical for obtaining high-quality material for subsequent biological assays or development. The carboxylic acid functionality of the target molecule is key to a successful purification strategy.
Q3: My crude product is a dark, sticky oil and will not crystallize. What should I do?
A3: This is a common issue, especially if minor impurities are present that inhibit lattice formation.
Trituration: Try adding a solvent in which your product is poorly soluble but the impurities are soluble (e.g., diethyl ether, ethyl acetate, or a hexane/ethyl acetate mixture). Stir or sonicate the oily mixture. This can often wash away impurities and induce the product to precipitate as a solid.
pH-Based Extraction: Exploit the acidic nature of your product.
Dissolve the crude oil in a suitable organic solvent (like ethyl acetate).
Extract with a mild aqueous base (e.g., saturated sodium bicarbonate solution). Your product should move into the aqueous layer as its carboxylate salt, leaving many non-acidic impurities behind.
Wash the aqueous layer with fresh ethyl acetate to remove any remaining neutral or basic impurities.
Slowly acidify the aqueous layer with a dilute acid (e.g., 1M HCl) while stirring in an ice bath. The pure product should precipitate out.
Collect the solid by filtration, wash with cold water, and dry under vacuum.
Chromatography: If all else fails, column chromatography is a reliable option. A gradient of methanol in dichloromethane (DCM) is often effective. Adding a small amount of acetic acid (0.5-1%) to the mobile phase can improve peak shape and prevent streaking of the carboxylic acid on the silica gel.
Diagram 2: Purification Workflow
A logical flow for purifying the crude product.
Q4: How do I effectively remove unreacted 7-methyl-2-aminopyridine during purification?
A4: The starting aminopyridine is basic, while your product is acidic. This difference in chemical properties is ideal for a liquid-liquid extraction workup. After dissolving your crude material in an organic solvent like ethyl acetate, wash the solution with a dilute aqueous acid (e.g., 0.5 M HCl). The basic aminopyridine will be protonated and move into the aqueous layer, while your acidic product remains in the organic layer. This should be done before any basic extraction for the product itself.
Section 3: Analytical & Characterization FAQs
Accurate characterization is essential to confirm the structure and purity of your compound.
Q5: What are the expected ¹H and ¹³C NMR chemical shifts for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid?
A5: While the exact peak positions can vary slightly based on the solvent and concentration, the following table provides expected chemical shift ranges based on spectral data of the corresponding ethyl ester and similar imidazo[1,2-a]pyridine structures[7][8].
Table 2: Predicted NMR Data (in DMSO-d₆)
Assignment
¹H NMR (ppm)
¹³C NMR (ppm)
Notes
-COOH
>12.0 (br s, 1H)
~163
Carboxylic acid proton is often broad and exchanges with D₂O.
H-3
~8.5 (s, 1H)
~110
Singlet, downfield due to adjacent nitrogen and carboxyl group.
H-5
~8.8 (d, 1H)
~128
Doublet, most downfield aromatic proton.
H-8
~7.8 (s, 1H)
~125
Singlet or narrow doublet.
H-6
~7.0 (d, 1H)
~115
Doublet, coupled to H-5.
-CH₃
~2.4 (s, 3H)
~17
Sharp singlet for the methyl group.
C-2
-
~140
Quaternary carbon attached to the carboxylic acid.
C-7
-
~138
Quaternary carbon attached to the methyl group.
C-8a
-
~145
Bridgehead quaternary carbon.
Q6: My ¹H NMR spectrum shows unexpected peaks. How do I identify the impurities?
A6: First, check for common residual solvents from your purification (e.g., Ethyl Acetate: ~2.05, 4.12, 1.20 ppm; DCM: ~5.32 ppm; Methanol: ~3.31, 4.87 ppm). Next, compare the spectrum to the spectra of your starting materials. Unreacted 7-methyl-2-aminopyridine will have its own distinct aromatic and methyl signals. Finally, if significant, unidentifiable peaks are present, consider 2D NMR experiments (like COSY and HSQC) or LC-MS analysis to identify the mass of the impurity, which can provide clues to its structure.
Q7: The mass spectrum does not show the expected molecular ion peak [M+H]⁺ at m/z 177.06. What could be the issue?
A7: The molecular weight of C₉H₈N₂O₂ is 176.17 g/mol [9][10]. In positive-ion ESI-MS, you should look for the [M+H]⁺ ion at approximately m/z 177.06.
Adduct Formation: It is common to see other adducts, especially with sodium ([M+Na]⁺ at m/z 199.04) or potassium ([M+K]⁺ at m/z 215.02), which may be more intense than the protonated molecule.
In-Source Fragmentation: If the ionization energy is too high, the molecule might fragment in the source. A common fragmentation would be the loss of CO₂ (44 Da), which would result in a peak at m/z 133.07.
Incorrect Ionization Mode: Ensure you are using the correct mode. While positive mode is standard, this compound could potentially be observed in negative mode as the deprotonated [M-H]⁻ ion at m/z 175.05.
Section 4: Handling & Storage
Proper handling and storage are crucial for maintaining the long-term integrity of the compound.
Q8: What are the recommended storage conditions for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid?
A8: The compound is a stable solid. For long-term storage, keep it in a tightly sealed container in a cool, dry place, protected from light[11][12]. Storing at room temperature is generally acceptable[11].
Q9: What are the best solvents for dissolving this compound for experimental use?
A9: Due to its polar and acidic nature, the compound has the following solubility profile:
Good Solubility: DMSO, DMF, and aqueous base (e.g., 1M NaOH).
Moderate to Poor Solubility: Methanol, Ethanol.
Insoluble: Water (at neutral pH), hexane, diethyl ether, dichloromethane.
For biological assays, preparing a concentrated stock solution in DMSO is a common and effective practice.
References
Calderón-Rangel, D., Corona-Díaz, A., González-Gámez, I. A., & Gámez-Montaño, R. (2025). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Chemistry Proceedings, 18(1), 10. [Link]
Al-Warhi, T., et al. (2025). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. ACS Omega. [Link]
Rangel, D. C., et al. (2023). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Molecules, 28(11), 4488. [Link]
Nikolova, S., & Danalev, D. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(51), 35191–35203. [Link]
Sreedhara, B., et al. (2019). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. ResearchGate. [Link]
Nikolova, S., & Danalev, D. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. PubMed Central. [Link]
Hamdi, A., et al. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. ResearchGate. [Link]
Singh, V., et al. (2024). Recent advances in magnetic nanocatalysts for synthesis of imidazo[1,2-a]pyridine frameworks. RSC Sustainability. [Link]
Martini, F., et al. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Journal of Organic Chemistry, 20, 1839–1879. [Link]
Nath, A., Awad, J. M., & Zhang, W. (2025). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones. Beilstein Archives. [Link]
Es-haghi, S., et al. (2024). Green Synthesis of Imidazopyridine Tetracyclic Derivatives via the Groebke-Blackburn-Bienaymé Reaction Using Novel Functionalized Cellulose-Based Catalyst. ResearchGate. [Link]
Grošelj, U., et al. (2008). Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. HETEROCYCLES, 75(6), 1355-1370. [Link]
Al-Warhi, T., et al. (2025). Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Doc. Chemical Methodologies. [Link]
PubChem. (n.d.). Methyl imidazo(1,2-a)pyridine-7-carboxylate. National Center for Biotechnology Information. [Link]
ResearchGate. (n.d.). Mechanism of one-pot synthesis of imidazo[1,2-a]pyridines. ResearchGate. [Link]
PKChem. (2024). 5-Methylimidazo[1,2-c]pyrimidine-2-carboxylic acid Safety Data Sheet. PKChem. [Link]
How to increase the purity of synthesized 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Welcome to the technical support center for the synthesis and purification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientis...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis and purification of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile heterocyclic compound. As a key building block in pharmaceutical and materials science research, achieving high purity is critical for reliable downstream applications and regulatory compliance.[1]
This document provides in-depth troubleshooting advice, detailed purification protocols, and answers to frequently asked questions, grounded in established chemical principles and practical laboratory experience.
Troubleshooting Guide: Enhancing Product Purity
This section addresses common issues encountered during the synthesis and work-up of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in a practical question-and-answer format.
Question 1: My crude product is a discolored solid with a broad melting point range. What are the most probable impurities?
Answer: The presence of color and a wide melting point range are classic indicators of a mixture. Based on the common synthetic routes for imidazo[1,2-a]pyridines, which often involve the condensation of a 2-aminopyridine with a carbonyl compound, the impurities likely fall into three categories:[2][3][4]
Unreacted Starting Materials: The most common culprits are the starting materials, particularly unreacted 2-amino-4-methylpyridine.
Side-Reaction Products: Depending on the specific synthetic conditions (e.g., Groebke-Blackburn-Bienaymé, condensation with bromopyruvic acid), various side products can form.[5][6][7] These can include self-condensation products of the carbonyl reagent or partially reacted intermediates.
Residual Solvents & Reagents: High-boiling point solvents (like DMF or DMSO) or inorganic salts from basic or acidic reagents used in the reaction can be trapped in the crude product.
A preliminary ¹H NMR spectrum of your crude product is invaluable for identifying the presence and relative amounts of these impurities compared to your desired product.
Question 2: How can I effectively remove the basic starting material, 2-amino-4-methylpyridine, from my acidic product?
Answer: This is an ideal scenario for purification via acid-base extraction . This technique leverages the different solubility properties of acidic, basic, and neutral compounds in aqueous and organic phases at different pH levels.[8][9] Your target molecule has an acidic carboxylic acid group, while the key starting material impurity has a basic pyridine nitrogen.
The core principle is as follows:
Deprotonation: By dissolving your crude mixture in an organic solvent and washing with an aqueous basic solution (like sodium bicarbonate), your acidic product will be deprotonated to form a water-soluble carboxylate salt.[10][11]
Separation: The basic and any neutral impurities will remain in the organic layer, while your desired compound moves into the aqueous layer.
Reprotonation: The layers are separated, and the aqueous layer containing your product salt is then acidified. This reprotonates the carboxylate, causing the pure carboxylic acid to precipitate out of the aqueous solution, ready for collection.[9][12]
A detailed, step-by-step protocol for this procedure is provided in the "Experimental Protocols" section below.
Question 3: My product remains yellow or brown even after initial purification. How can I decolorize it?
Answer: Persistent color often arises from highly conjugated, polymeric side products or trace impurities that are difficult to remove by extraction alone. The most effective method for decolorization is treatment with activated charcoal during recrystallization.
Activated charcoal has a highly porous structure with a large surface area, which allows it to adsorb large, colored impurity molecules.
Causality: During recrystallization, dissolve your crude product in a suitable hot solvent. Add a small amount (typically 1-2% by weight) of activated charcoal to the hot solution. The colored impurities will adsorb onto the charcoal surface.
Execution: Keep the solution hot and perform a hot filtration to remove the charcoal (and the adsorbed impurities). Allowing the solution to cool at this stage would cause premature crystallization of your product along with the charcoal. After the charcoal is removed, the clear, colorless filtrate is allowed to cool slowly to yield purified crystals.
Question 4: I've tried acid-base extraction and recrystallization, but my product purity (as assessed by HPLC) is still below 98%. What is the next step?
Answer: When high-purity material is essential and standard methods are insufficient, column chromatography is the recommended next step. For carboxylic acids, which can sometimes streak on standard silica gel due to their acidic nature, a few modifications can ensure a successful separation.
Stationary Phase: Standard silica gel (230-400 mesh) is typically effective.[13]
Mobile Phase (Eluent): A common strategy is to use a solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes or dichloromethane/methanol. Crucially, to prevent streaking and improve peak shape, add a small amount of acetic acid or formic acid (0.5-1%) to the eluent system. This keeps the carboxylic acid protonated and minimizes strong interactions with the silica surface.
For extremely challenging separations or to obtain analytical-grade material, preparative High-Performance Liquid Chromatography (Prep-HPLC) using a C18 (reverse-phase) column is a powerful option.[14]
Frequently Asked Questions (FAQs)
Q: What is the expected appearance of pure 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid?
A: It is typically a white to off-white solid.[6] A significant deviation from this (e.g., dark brown or yellow) indicates the presence of impurities.
Q: What is the molecular formula and weight of the target compound?
A: The molecular formula is C₉H₈N₂O₂ with a molecular weight of approximately 176.17 g/mol .[15]
Q: Which analytical techniques are best for assessing purity?
A: A combination of techniques provides the most complete picture:
¹H NMR: Confirms the chemical structure and can reveal the presence of proton-bearing impurities.
LC-MS (Liquid Chromatography-Mass Spectrometry): Ideal for identifying the mass of the main component and any impurities, giving clues to their identity.
HPLC (High-Performance Liquid Chromatography): The gold standard for quantitative purity analysis, providing a percentage purity value based on peak area.
Melting Point: A sharp melting point close to the literature value indicates high purity. Impurities will typically cause depression and broadening of the melting point range.
Q: How should I properly dry and store the purified product?
A: After filtration, the solid should be dried under high vacuum, potentially with gentle heating (40-50 °C) if the compound is thermally stable, to remove all residual solvents. Store the final product in a tightly sealed container, protected from light and moisture, at room temperature or refrigerated for long-term stability.
Detailed Experimental Protocols
Protocol 1: Purification by Acid-Base Extraction
This protocol is designed to separate the acidic product from basic and neutral impurities.
Dissolution: Dissolve the crude solid (e.g., 5.0 g) in a suitable organic solvent like ethyl acetate (100 mL). If solubility is poor, dichloromethane can be used.
Basic Wash: Transfer the solution to a separatory funnel. Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution (100 mL).[10] Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release CO₂ pressure.
Layer Separation: Allow the layers to separate. The top layer will be the organic phase (ethyl acetate), and the bottom will be the aqueous phase. Your product is now in the aqueous phase as its sodium salt.
Extraction: Drain the lower aqueous layer into a clean flask. Wash the remaining organic layer two more times with fresh portions of saturated NaHCO₃ solution (2 x 50 mL) to ensure all the acidic product has been extracted. Combine all aqueous layers.
Back-Wash (Optional): Wash the combined aqueous layers with a small portion of ethyl acetate (30 mL) to remove any residual neutral or basic impurities that may have been carried over. Discard this organic wash.
Acidification & Precipitation: Cool the combined aqueous layer in an ice bath. Slowly add concentrated hydrochloric acid (HCl) or 3M HCl dropwise while stirring until the solution is acidic (pH ~2-3), which can be confirmed with pH paper.[11] A solid precipitate of your pure product should form.[9]
Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid on the filter with cold deionized water to remove inorganic salts, followed by a small amount of cold diethyl ether or hexanes to aid in drying.
Drying: Dry the pure solid under high vacuum to a constant weight.
Protocol 2: Purification by Recrystallization
This method purifies the compound based on differences in solubility at different temperatures.
Solvent Screening: In small test tubes, test the solubility of a few milligrams of your product in various solvents (e.g., ethanol, methanol, isopropanol, acetonitrile, water, ethyl acetate/hexane mixture) at room temperature and upon heating. An ideal solvent is one where the compound is sparingly soluble at room temperature but highly soluble when hot.
Dissolution: Place the solid to be recrystallized in an Erlenmeyer flask. Add the chosen solvent dropwise to the heated (refluxing) flask until the solid just dissolves. Use the minimum amount of hot solvent necessary.
Charcoal Treatment (If Needed): If the solution is colored, remove it from the heat source, allow it to cool slightly, and add a small scoop of activated charcoal. Re-heat the mixture to boiling for a few minutes.
Hot Filtration: Quickly filter the hot solution through a fluted filter paper into a pre-warmed clean flask to remove the charcoal or any insoluble impurities.
Crystallization: Cover the flask and allow the clear filtrate to cool slowly to room temperature. For maximum yield, subsequently cool it in an ice bath. Crystals of the pure product should form.
Isolation & Drying: Collect the crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.
Visualizations & Data
Logical Workflow for Purification
The following diagram outlines the general strategy for purifying crude 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Caption: General purification workflow for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Mechanism of Acid-Base Extraction
This diagram illustrates how the target compound is separated from a key basic impurity.
Caption: Separation principle of acid-base extraction for the target compound.
Data Summary Tables
Table 1: Troubleshooting Common Impurities
Impurity Type
Identification Method
Recommended Removal Technique
Unreacted 2-amino-4-methylpyridine
¹H NMR (characteristic aromatic signals)
Acid-Base Extraction (impurity remains in organic layer)
Polymeric/Colored Byproducts
Visual Inspection (yellow/brown color)
Recrystallization with Activated Charcoal
Neutral Organic Impurities
¹H NMR, LC-MS
Acid-Base Extraction (impurities remain in organic layer)
Residual High-Boiling Solvents
¹H NMR (e.g., signals for DMF, DMSO)
High-Vacuum Drying, Recrystallization
Table 2: Guide for Recrystallization Solvent Selection
Solvent Class
Examples
Suitability for Product
Comments
Alcohols
Methanol, Ethanol, Isopropanol
Often suitable
Good balance of polarity; may require a co-solvent.
Polar Aprotic
Acetonitrile, Acetone
Potentially suitable
Check solubility carefully.
Ethers
Diethyl ether, MTBE
Unlikely to be a good single solvent (too nonpolar)
Can be used as an anti-solvent or for washing.
Water
Deionized Water
Potentially suitable, likely with a co-solvent
The compound may have low water solubility.
Mixed Solvents
Ethanol/Water, Ethyl Acetate/Hexane
Highly suitable
Allows for fine-tuning of solubility for optimal crystal growth.
References
Wikipedia. (n.d.). Acid–base extraction. Retrieved January 4, 2026, from [Link]
Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved January 4, 2026, from [Link]
University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved January 4, 2026, from [Link]
LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved January 4, 2026, from [Link]
Frontiers in Chemistry. (2021). Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. Retrieved January 4, 2026, from [Link]
ResearchGate. (2008). Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. Retrieved January 4, 2026, from [Link]
ResearchGate. (2004). Fused Heterocycles: Synthesis of Some New Imidazo[1,2-a]- pyridine Derivatives. Retrieved January 4, 2026, from [Link]
ResearchGate. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. Retrieved January 4, 2026, from [Link]
MDPI. (2019). Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction. Retrieved January 4, 2026, from [Link]
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved January 4, 2026, from [Link]
PubMed Central. (2024). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. Retrieved January 4, 2026, from [Link]
MDPI. (2023). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Retrieved January 4, 2026, from [Link]
ResearchGate. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. Retrieved January 4, 2026, from [Link]
BIO Web of Conferences. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. Retrieved January 4, 2026, from [Link]
Royal Society of Chemistry. (2024). Recent advances in magnetic nanocatalysts for synthesis of imidazo[1,2-a]pyridine frameworks. Retrieved January 4, 2026, from [Link]
National Institutes of Health. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. Retrieved January 4, 2026, from [Link]
PubChem. (n.d.). Methyl imidazo(1,2-a)pyridine-7-carboxylate. Retrieved January 4, 2026, from [Link]
Chemical Methodologies. (2024). Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. Retrieved January 4, 2026, from [Link]
Chemical Methodologies. (2024). Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Doc. Retrieved January 4, 2026, from [Link]
National Institutes of Health. (2023). Imidazopyridine Amides: Synthesis, Mycobacterium smegmatis CIII2CIV2 Supercomplex Binding, and In Vitro Antimycobacterial Activity. Retrieved January 4, 2026, from [Link]
Technical Support Center: Navigating the Scale-Up Production of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid
Welcome to the dedicated technical support center for the scale-up production of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the dedicated technical support center for the scale-up production of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical solutions to common challenges encountered during the transition from laboratory-scale synthesis to pilot and manufacturing-scale production. Our goal is to equip you with the knowledge to anticipate, diagnose, and resolve issues, ensuring a robust, efficient, and scalable process.
I. Introduction to the Synthesis and Scale-Up Considerations
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a key building block in the synthesis of various pharmaceutical agents. Its production often involves the condensation of a substituted 2-aminopyridine with an α-keto acid or a related synthon. While numerous synthetic routes exist for imidazo[1,2-a]pyridines, scaling these processes introduces a new set of challenges that extend beyond simple reagent multiplication.[1] These challenges often revolve around reaction kinetics, heat and mass transfer, impurity profiles, and final product isolation.[2]
This guide will address these complexities in a practical, question-and-answer format, providing not just solutions, but also the underlying scientific principles to empower you in your process development endeavors.
II. Troubleshooting Guide: Common Scale-Up Challenges and Solutions
A. Reaction and Process Control
Question 1: We are observing a significant drop in yield and an increase in impurities upon scaling up the reaction from a 1L to a 100L reactor. What are the likely causes and how can we mitigate this?
Answer: This is a classic scale-up challenge often rooted in inadequate mixing and heat transfer. In a larger reactor, the surface-area-to-volume ratio decreases, making it more difficult to maintain uniform temperature and reagent distribution.[2]
Root Cause Analysis:
Poor Mixing: Inefficient stirring can lead to localized "hot spots" where reagents are concentrated, promoting side reactions and degradation of both starting materials and the desired product. It can also result in incomplete reactions in other areas of the reactor.
Exotherm Control: The condensation reaction to form the imidazo[1,2-a]pyridine ring is often exothermic. What might be a manageable temperature rise in a small flask can become a dangerous thermal runaway in a large reactor if not properly controlled.[3] This can lead to the formation of thermal degradation products.
Reagent Addition Rate: The rate of addition of one reagent to another becomes critical at scale. A rate that works in the lab may be too fast for a large reactor to dissipate the generated heat or adequately mix the reactants.
Troubleshooting and Optimization Protocol:
Characterize the Exotherm: Perform reaction calorimetry (e.g., using a Reaction Calorimeter - RC1) on the lab scale to understand the heat of reaction and the maximum temperature of the synthesis (MTSR). This data is crucial for designing a safe and efficient cooling strategy for the larger reactor.
Optimize Agitation: Consult with a chemical engineer to model the mixing in your specific reactor. The impeller type, size, and speed (RPM) should be adjusted to ensure adequate turnover and bulk mixing without causing excessive shear that might degrade the product.
Controlled Reagent Addition: Implement a controlled addition profile for the limiting reagent. This could be a slow, continuous feed or portion-wise addition with cooling intervals. The addition rate should be linked to the reactor's cooling capacity to maintain the desired reaction temperature.
Process Analytical Technology (PAT): Consider implementing in-situ monitoring tools such as a real-time temperature and pH probe to gain a better understanding of the reaction progress and identify any deviations from the optimal conditions.
Question 2: We are struggling with inconsistent reaction times and product quality from batch to batch. What should we investigate?
Answer: Batch-to-batch inconsistency is a common hurdle in scale-up and often points to variability in raw materials or subtle deviations in process parameters.
Root Cause Analysis:
Raw Material Quality: The purity of your starting materials, such as 4-methyl-2-aminopyridine and the α-keto acid, is paramount. Even small amounts of impurities can interfere with the reaction or be carried through to the final product.[4]
Solvent Quality: The water content in your solvents can significantly impact the reaction. Ensure you are using solvents with a consistent and low water content, as water can sometimes participate in side reactions.
Process Parameter Control: Seemingly minor variations in temperature, pressure, or holding times can have a magnified effect at a larger scale.
Troubleshooting and Optimization Protocol:
Incoming Raw Material QC: Implement stringent quality control checks on all incoming raw materials. This should include identity, purity (by HPLC or GC), and any critical physical properties.
Establish a Raw Material Library: Keep samples from each batch of raw materials. If a production batch fails, you can analyze the corresponding raw materials to identify any correlations.
Strict Process Parameter Control: Ensure your batch manufacturing records (BMRs) have tightly defined ranges for all critical process parameters. Use calibrated equipment and automated control systems where possible to minimize human error.
B. Impurity Profile and Purification
Question 3: We have identified a new, unknown impurity in our scaled-up batches that was not present in the lab-scale synthesis. How do we identify and control it?
Answer: The appearance of new impurities at scale is a frequent occurrence due to longer reaction times, higher temperatures in localized spots, or interactions with the larger surface area of the reactor. A systematic approach to impurity profiling is essential.[5][6]
Impurity Identification Workflow:
Isolation: The first step is to isolate a small amount of the impurity. This can often be achieved by preparative HPLC or by carefully controlled crystallization of the main product, where the impurity may enrich in the mother liquor.
Structure Elucidation: Once isolated, use a combination of analytical techniques to determine the structure of the impurity. High-resolution mass spectrometry (HRMS) will give you the molecular formula, and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D-NMR) will provide the structural connectivity.
Hypothesize Formation Pathway: Based on the structure of the impurity and your reaction conditions, propose a plausible chemical mechanism for its formation. This could be a side reaction of your starting materials, a degradation product, or a reaction with a solvent or catalyst.
Control Strategy:
Process Modification: Once you understand how the impurity is formed, you can often modify the reaction conditions to minimize its formation. This could involve adjusting the temperature, changing the order of reagent addition, or using a more selective catalyst.
Purge Strategy: If the impurity cannot be completely avoided, you may need to develop a purification step to remove it. This could involve recrystallization with a specific solvent system, chromatography, or a chemical treatment to selectively react and remove the impurity.
Question 4: Our current crystallization process is not effectively removing a key impurity. What are our options for improving the purity of the final product?
Answer: Crystallization is a powerful purification technique, but its effectiveness is highly dependent on the solvent system and the physical properties of the product and impurities.[][8][9][10]
Troubleshooting Crystallization:
Solvent Screening: A thorough solvent screening is the first step. The ideal solvent will have high solubility for your product at elevated temperatures and low solubility at room temperature or below, while the impurity should remain soluble at all temperatures.[8]
Anti-Solvent Crystallization: If a single solvent is not effective, consider an anti-solvent approach. Dissolve your crude product in a good solvent at a minimal volume, and then slowly add an anti-solvent (in which your product is insoluble) to induce crystallization.[]
Slurry Resuspension: Sometimes, simply stirring the isolated solid in a specific solvent at a controlled temperature (a process called slurry resuspension or trituration) can be very effective at leaching out impurities.[8]
Seeding: The use of seed crystals of high purity can help to control the crystal form (polymorphism) and size, which can in turn improve impurity rejection.[]
Alternative Purification Methods:
Chromatography: While often avoided at large scale due to cost, flash chromatography or preparative HPLC may be necessary if crystallization is not sufficient.
Salt Formation: If your product has a suitable functional group (in this case, the carboxylic acid), you can form a salt with a base. The salt will have different solubility properties and may crystallize in a purer form. The pure salt can then be neutralized to regenerate the pure free acid.
C. Product Isolation and Handling
Question 5: We are experiencing difficulties with the filtration and drying of our final product. The filtration is very slow, and the product retains a high level of solvent.
Answer: These are common challenges in the final stages of API manufacturing and are often related to the crystal habit and particle size distribution of your product.[11][12][13]
Addressing Slow Filtration:
Crystal Morphology: Small, needle-like crystals tend to pack tightly and blind the filter, leading to slow filtration rates. Aim for larger, more equant (cubic or spherical) crystals. This can often be controlled by optimizing the crystallization cooling profile, agitation rate, and using seed crystals.
Filter Type: Ensure you are using the appropriate filter type and pore size for your material. For large-scale production, a Nutsche filter dryer is a common choice.[13]
Improving Drying Efficiency:
Particle Size: A wider particle size distribution can lead to inconsistent drying, with smaller particles drying quickly while larger ones retain solvent. A narrow particle size distribution is ideal.
Drying Method: For scale-up, vacuum drying is often preferred over air drying to allow for lower drying temperatures, which is important for thermally sensitive compounds. Agitated filter dryers can perform both filtration and drying in the same vessel, which is more efficient and reduces handling.[13]
Agglomeration: If the product agglomerates during drying, this can trap solvent. Gentle agitation during drying can help to break up lumps and improve drying efficiency.
III. Key Experimental Protocols
A. General Synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (Illustrative)
This is a representative procedure and should be optimized for your specific equipment and scale.
Reaction Setup: Charge a clean, dry, and appropriately sized reactor with 4-methyl-2-aminopyridine and a suitable solvent (e.g., ethanol, isopropanol).
Reagent Addition: Slowly add a solution of pyruvic acid (or a suitable derivative) in the same solvent to the reactor while maintaining the temperature at a predetermined setpoint (e.g., 20-25°C). The addition rate should be controlled to manage the reaction exotherm.
Reaction: Stir the mixture at a controlled temperature for a specified period until the reaction is deemed complete by in-process monitoring (e.g., HPLC).
Work-up: Cool the reaction mixture and adjust the pH with a suitable base to precipitate the product.
Isolation: Filter the solid product, wash with a suitable solvent to remove residual impurities, and dry under vacuum at a controlled temperature.
B. Protocol for Impurity Identification
Sample Preparation: Obtain a sample of the crude product containing the unknown impurity.
Preparative HPLC: Develop a preparative HPLC method to isolate the impurity from the main product.
Structure Elucidation:
Submit the isolated impurity for high-resolution mass spectrometry (HRMS) to obtain the exact mass and molecular formula.
Dissolve the impurity in a suitable deuterated solvent (e.g., DMSO-d₆) and acquire ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC NMR spectra.
Analyze the spectral data to determine the chemical structure of the impurity.
IV. Visualizations
A. Synthetic Pathway
Caption: A logical workflow for troubleshooting low yield in scale-up production.
V. References
Pharma Tutor. (n.d.). Impurity profiling of pharmaceutical Formulation. Retrieved from [Link]
Pharmaceutical Technology. (2020, September 2). Considering Continuous Filtration and Drying. Retrieved from [Link]
International Journal of Pharmaceutical Sciences and Research. (2024, October 15). A Review on Impurity Profiling In Pharmaceutical Substances. Retrieved from [Link]
Tayan. (n.d.). Picking the best purification method for your API can be a tricky challenge. Retrieved from [Link]
Patsnap. (2025, July 31). Carboxylic Acid in Pharmaceutical Synthesis: Future Trends. Retrieved from [Link]
Crystal Pharmatech. (n.d.). API Crystallization. Retrieved from [Link]
MDPI. (2025, November 7). Analytical Perspectives on Chromatographic Method Development for Impurity Profiling in Pharmaceuticals. Retrieved from [Link]
Journal of Pharmaceutical Research International. (2024, December 26). Advances in Impurity Profiling of Pharmaceutical Formulations. Retrieved from [Link]
VxP Pharma. (2020, January 11). Crystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]
ACS Publications. (2013, March 17). Compact Crystallization, Filtration, and Drying for the Production of Active Pharmaceutical Ingredients | Organic Process Research & Development. Retrieved from [Link]
E3S Web of Conferences. (n.d.). Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. Retrieved from [Link]
Triclinic Labs. (n.d.). Crystallization Method Development and Optimization. Retrieved from [Link]
Boyd Biomedical. (2019, August 29). 6 Filtration Challenges in Downstream Biopharmaceutical Production. Retrieved from [Link]
International Journal of Research in Pharmacy and Pharmaceutical Sciences. (n.d.). An Overview of Various Heterocyclic Imidazopyridine, Triazolopyridine and Quinoline Derivatives and Their Biological. Retrieved from [Link]
Enabling Technologies Consortium. (2017, March 6). Pharmaceutical Drying. Retrieved from [Link]
PubMed Central. (n.d.). Quality-by-control of intensified continuous filtration-drying of active pharmaceutical ingredients. Retrieved from [Link]
Beilstein Journals. (n.d.). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]
National Institutes of Health. (2021, March 17). Practical scale up synthesis of carboxylic acids and their bioisosteres 5-substituted-1H-tetrazoles catalyzed by a graphene oxide-based solid acid carbocatalyst. Retrieved from [Link]
Chemical Industry Journal. (n.d.). Handling Reaction Exotherms – A Continuous Approach. Retrieved from [Link]
World Pharma Today. (n.d.). Overcoming Challenges in Scale-Up Production. Retrieved from [Link]
Uk-cpi.com. (2025, June 19). 6 key challenges when scaling up sustainable chemical processes. Retrieved from [Link]
springerprofessional.de. (n.d.). Flow Chemistry for the Synthesis of Heterocycles. Retrieved from [Link]
RSC Publishing. (2021, July 14). Progress, challenges and future directions of heterocycles as building blocks in iterative methodologies towards sequence-defined oligomers and polymers. Retrieved from [Link]
Google Patents. (n.d.). US20080255358A1 - Derivatives of Imidazo [1,2-A] Pyridine Useful as Medicaments For Treating Gastrointestinal Diseases. Retrieved from
PubChem. (n.d.). Imidazo [1,2-a]pyridine compounds, synthesis thereof, and methods of using same - Patent US-9309238-B2. Retrieved from [Link]
Exemplify BioPharma. (n.d.). Patents and Publications | Mysite. Retrieved from [Link]
Google Patents. (n.d.). US20160318925A1 - IMIDAZO [1,2-a]PYRIDINE COMPOUNDS, SYNTHESIS THEREOF, AND METHODS OF USING SAME. Retrieved from
ACS Publications. (n.d.). Solvent-Free Heterocyclic Synthesis | Chemical Reviews. Retrieved from [Link]
MDPI. (2022, January 26). Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterification Reactions. Retrieved from [Link]
Google Patents. (n.d.). CN104370898A - Imidazo[1,2-a]pyridine compound, preparation method and applications thereof. Retrieved from
ACS Publications. (n.d.). Development and Scale-Up of 7-COOH CBD Synthesis, a Key Cannabinoid Metabolite. Retrieved from [Link]
National Institutes of Health. (n.d.). Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor. Retrieved from [Link]
ACS Publications. (2020, August 21). Improved scale-up synthesis and purification of clinical asthma candidate MIDD0301. Retrieved from [Link]
PubMed Central. (n.d.). Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods. Retrieved from [Link]
Almac. (2024, May 21). Development and Scale-Up of 7‐COOH CBD Synthesis, a Key Cannabinoid Metabolite. Retrieved from [Link]
CoLab. (2024, May 15). Development and Scale-Up of 7-COOH CBD Synthesis, a Key Cannabinoid Metabolite. Retrieved from
Avoiding common pitfalls in the handling of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Technical Support Center: 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Welcome to the dedicated technical support guide for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 80353-94-2).
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Welcome to the dedicated technical support guide for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 80353-94-2). This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges and unlock the full potential of this versatile heterocyclic building block. As a key intermediate in pharmaceutical and agrochemical research, its unique structure offers vast opportunities but also presents specific handling and reactivity pitfalls.[1] This guide provides field-proven insights and troubleshooting workflows to ensure your experiments are successful, reproducible, and safe.
Part 1: General Handling & Safety (FAQs)
This section addresses the most frequently asked questions regarding the fundamental properties and safe handling of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Q1: What are the basic physical and chemical properties of this compound?
A1: Understanding the fundamental properties is the first step to successful experimentation. Key data is summarized in the table below.
Q2: What are the recommended storage conditions for this reagent?
A2: Proper storage is critical to maintain the integrity and reactivity of the compound. Store the solid reagent in a tightly closed container in a dry, cool, and well-ventilated place.[5] For long-term storage, keeping it under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent potential degradation from atmospheric moisture and oxygen.[6]
Q3: What personal protective equipment (PPE) should I use when handling this compound?
A3: As with any laboratory chemical, appropriate PPE is mandatory. This includes:
Eye Protection: Wear safety glasses with side shields or chemical goggles.
Hand Protection: Use chemically impermeable gloves (e.g., nitrile).[7]
Body Protection: Wear a standard laboratory coat.[5]
Respiratory Protection: Handle in a well-ventilated area, such as a chemical fume hood, to avoid inhaling dust.[6]
Q4: What are the primary known hazards associated with this compound?
A4: Based on data for structurally related imidazopyridine carboxylic acids, the compound should be handled with care. It may cause skin and eye irritation.[5] It is also classified as harmful if swallowed. Always consult the latest Safety Data Sheet (SDS) from your supplier for comprehensive hazard information.[5]
Q5: What solvents are recommended for dissolving 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid?
A5: Due to the carboxylic acid group and the heterocyclic core, solubility can be variable.
Good Solubility: Highly polar aprotic solvents like Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) are generally effective.
Moderate/Poor Solubility: Alcohols like methanol or ethanol may be used, sometimes requiring gentle heating. Ethers (e.g., THF) and chlorinated solvents (e.g., DCM) are often poor solvents for the free acid but may be suitable for its activated ester forms or during reactions.
Aqueous Solubility: Solubility in water is generally low but increases significantly in basic aqueous solutions (e.g., with NaHCO₃ or NaOH) due to the formation of the carboxylate salt.
Part 2: Troubleshooting Common Experimental Pitfalls
This section provides a structured approach to diagnosing and solving issues commonly encountered during reactions involving 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, with a focus on its most frequent application: amide bond formation .
Scenario: Low or No Yield in Amide Coupling Reactions
Amide coupling is the most common transformation for this molecule, but the electron-rich and sterically distinct nature of the imidazopyridine scaffold can lead to challenges.[8][9]
Q6: My amide coupling reaction with an amine is failing or giving very low yields. What are the likely causes and how can I fix it?
A6: Low yields in amide coupling are a classic problem in medicinal chemistry.[8] The issue typically stems from one of four areas: carboxylic acid activation, amine reactivity, reaction conditions, or side reactions. The following workflow can help diagnose the problem.
Troubleshooting Workflow for Amide Coupling
Q7: I suspect my coupling reagents are the problem. Which ones are best for this specific carboxylic acid?
A7: The choice of coupling reagent is critical.[10] While there is no single "best" reagent for all substrates, here is a comparison of common choices for a heterocyclic acid like this one.
Coupling Reagent System
Pros
Cons & Pitfalls
Recommended For
HATU / DIPEA
Fast, high-yielding, effective for hindered substrates.
Expensive; can be sensitive to moisture; byproducts can be difficult to remove.
General purpose; good first choice for difficult couplings.[10]
EDC / HOBt / Base
Cost-effective; water-soluble byproducts are easily removed with an aqueous workup.
Can be slower than HATU; less effective for very electron-deficient amines. HOBt has safety considerations.[11]
Standard, scalable couplings where cost and byproduct removal are key.
SOCl₂ or (COCl)₂
Creates a highly reactive acyl chloride; very effective for unreactive amines.
Harsh conditions (requires inert atmosphere, anhydrous solvent); can be incompatible with sensitive functional groups on the amine partner.
When other methods fail with unreactive amines.
T3P® (Propylphosphonic Anhydride)
Excellent yields; byproducts are water-soluble and easily removed; good safety profile.
Can be more expensive than carbodiimides.
A robust and reliable alternative to HATU, especially in process chemistry.[12]
Causality: The mechanism for most modern coupling reagents involves forming a highly reactive activated ester intermediate.[13] For example, HATU reacts with the carboxylate to form an activated acyl-tetramethyluronium species, which is then readily displaced by the amine nucleophile. If this activation step fails due to moisture, impure reagents, or a competing reaction, the entire process halts.[10]
Q8: I've formed the amide product, but it's difficult to purify. What are common impurities and how can I remove them?
A8: Purification challenges often arise from byproducts of the coupling reagents or unreacted starting materials.
Problem: Contamination with dicyclohexylurea (DCU) when using DCC.
Explanation: DCU is notoriously insoluble in many organic solvents.
Solution: After reaction completion, filter the crude mixture while it is still cold. DCU will precipitate. Alternatively, some researchers report that DCU is very insoluble in acetonitrile, which can be used to precipitate it from a crude mixture dissolved in another solvent.[12]
Problem: Residual HOBt or HATU byproducts.
Solution: Perform an aqueous workup. Wash the organic layer with a mild base (e.g., saturated NaHCO₃ solution) to remove acidic residues like HOBt, followed by a wash with a mild acid (e.g., dilute HCl or brine) to remove basic residues like DIPEA.
Problem: Product is co-eluting with starting material during column chromatography.
Solution: Adjust your solvent system. If the product and starting acid are close, adding a small amount of acetic acid (~0.5-1%) to the mobile phase can help sharpen the peak of the acidic starting material and improve separation. Conversely, adding a small amount of triethylamine or ammonia can help with basic impurities.
Part 3: Experimental Protocols
This section provides a detailed, self-validating protocol for a standard experimental workflow.
Protocol 1: General Procedure for Amide Coupling using HATU
This protocol describes the coupling of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid with a generic primary or secondary amine.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Step-by-Step Methodology:
Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen), add 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (1.0 eq).
Dissolution: Add anhydrous DMF (to make a ~0.1 M solution based on the carboxylic acid). Stir at room temperature until all solid has dissolved.
Reagent Addition: To the solution, add the amine (1.1 eq), followed by DIPEA (3.0 eq). Stir for 2-3 minutes.
Activation: In a single portion, add HATU (1.2 eq) to the reaction mixture. Note: The reaction may become slightly warm.
Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed (typically 2-4 hours, but can be longer for unreactive amines).
Quenching & Workup: Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl acetate. Wash the organic layer sequentially with:
Saturated aqueous NaHCO₃ (2 times)
Water (1 time)
Brine (1 time)
Drying & Concentration: Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the resulting crude residue by flash column chromatography on silica gel, using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes or methanol in dichloromethane) to yield the pure amide product.
Self-Validation: The success of this protocol can be validated at each stage. The dissolution in Step 2 should be complete. Progress in Step 5 should be clearly observable by LC-MS, showing consumption of the starting acid (mass = 176.17) and the appearance of the expected product mass. The aqueous workup in Step 6 is designed to remove the water-soluble reagents and byproducts, simplifying the final purification.[10]
Grošelj, U., et al. (2008). Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. HETEROCYCLES, 75(6), 1355-1370. [Link]
Imidazopyridine Amides: Synthesis, Mycobacterium smegmatis CIII2CIV2 Supercomplex Binding, and In Vitro Antimycobacterial Activity. (2023). National Institutes of Health. [Link]
One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. (2024). MDPI. [Link]
Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 12(1), 133-144. [Link]
Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. (2021). ACS Omega. [Link]
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. National Institutes of Health. [Link]
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A Comparative Analysis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and Other Imidazopyridines: From Sedative-Hypnotics to Broader Therapeutic Potential
The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of several clinically successful drugs.[1][2][3][4] This guide provides a comparative analysis of 7-Methylim...
Author: BenchChem Technical Support Team. Date: January 2026
The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of several clinically successful drugs.[1][2][3][4] This guide provides a comparative analysis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, a versatile building block, against its more famous relatives, the sedative-hypnotic agents like Zolpidem, and other biologically active imidazopyridines. We will delve into their structural nuances, mechanisms of action, and diverse therapeutic applications, supported by experimental data and protocols. This analysis aims to equip researchers, scientists, and drug development professionals with a deeper understanding of the structure-activity relationships within this important class of compounds.
The Imidazo[1,2-a]pyridine Core: A Scaffold of Versatility
The imidazo[1,2-a]pyridine ring system, a fusion of imidazole and pyridine rings, is a key pharmacophore that has yielded drugs with a wide range of biological activities. These include anxiolytic, sedative-hypnotic, anti-inflammatory, anticancer, and antitubercular properties.[1][2][5][6][7] The versatility of this scaffold lies in the ease of substitution at various positions, allowing for the fine-tuning of physicochemical and pharmacological properties.
This guide will focus on a comparative analysis, with 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid as a central point of discussion, contrasted primarily with the well-established sedative-hypnotic, Zolpidem.
Physicochemical Properties: A Tale of Two Substitutions
The physicochemical properties of imidazopyridine derivatives are heavily influenced by the nature and position of their substituents. These properties, in turn, govern their pharmacokinetic and pharmacodynamic profiles.
Compound
Structure
Molecular Formula
Molecular Weight ( g/mol )
Key Functional Groups
Predicted Lipophilicity (cLogP)
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
C₉H₈N₂O₂
176.17
Carboxylic acid, Methyl group
~1.5 (estimated)
Zolpidem
C₁₉H₂₁N₃O
307.39
N,N-dimethylacetamide, Methyl groups, p-tolyl group
The presence of the carboxylic acid group in 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid dramatically increases its polarity and potential for hydrogen bonding compared to Zolpidem, which features a lipophilic N,N-dimethylacetamide group.[10][11] This difference is expected to significantly impact their solubility, membrane permeability, and metabolic pathways. The higher lipophilicity of Zolpidem and Alpidem is a key factor in their ability to cross the blood-brain barrier and exert their effects on the central nervous system (CNS).[8][9]
Pharmacological Profiles: Beyond Sedation
The primary pharmacological target of many well-known imidazopyridines, such as Zolpidem, is the benzodiazepine binding site on the γ-aminobutyric acid type A (GABA-A) receptor.[12][13][14] However, the structural variations within the imidazopyridine class lead to a diverse range of biological activities.
The Sedative-Hypnotics: Zolpidem, Alpidem, and Saripidem
Zolpidem, a widely prescribed hypnotic, exhibits high affinity for the α1 subunit of the GABA-A receptor, which is thought to mediate its sedative effects.[12][13] Alpidem and Saripidem also act as agonists at the benzodiazepine site of GABA-A receptors and have been investigated for their anxiolytic properties.[6][15][16][17]
7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid: A Shift in Biological Activity
While direct biological data for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is limited in publicly available literature, its structural features suggest a departure from the GABA-A receptor-mediated CNS effects of Zolpidem. The presence of the carboxylic acid moiety makes it a valuable intermediate for the synthesis of a variety of other compounds with diverse biological activities.[18]
Studies on related imidazo[1,2-a]pyridine carboxylic acid derivatives have demonstrated significant anti-inflammatory properties through the inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[15] This suggests that 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives could be explored as potential non-steroidal anti-inflammatory drugs (NSAIDs) with potentially different side-effect profiles compared to traditional NSAIDs.
Structure-Activity Relationships (SAR): Decoding the Pharmacophore
The biological activity of imidazopyridines is exquisitely sensitive to the substitution pattern on the heterocyclic core.
Position 2: A substituted aryl group at this position is a common feature in many active compounds, including Zolpidem and Saripidem.[11][15] The nature of the substituent on this aryl ring can influence potency and selectivity.
Position 3: The substituent at this position is crucial for differentiating between sedative-hypnotic and other activities. The N,N-dimethylacetamide group of Zolpidem is critical for its hypnotic effect.[11] In contrast, a carboxylic acid group, as seen in our subject compound, or other functionalities can lead to entirely different pharmacological profiles.
Position 6 and 7: Methyl groups at these positions, as seen in Zolpidem and 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, can enhance binding affinity and modulate metabolic stability.[8][11]
A quantitative structure-activity relationship (QSAR) study on Zolpidem analogs revealed a strong correlation between the binding affinity for the benzodiazepine receptor and the molecular electrostatic potential (MEP), particularly the negative potential around the amide carbonyl oxygen.[8] Lipophilicity was also found to be a significant, albeit less dominant, factor.[8]
Experimental Protocols
General Synthesis of Imidazo[1,2-a]pyridine-2-carboxylic Acids
A common and versatile method for the synthesis of the imidazo[1,2-a]pyridine scaffold is the condensation of a 2-aminopyridine with an α-haloketone or a related three-carbon component.[2][5]
Protocol: Synthesis of Ethyl 8-hydroxyimidazo[1,2-a]pyridine-2-carboxylate
This protocol is for a related compound and illustrates the general synthetic strategy.[2]
Reaction Setup: A suspension of 2-aminopyridin-3-ol (5 mmol) in 1,2-dimethoxyethane (25 mL) is prepared in a round-bottom flask equipped with a reflux condenser.
Addition of Reagent: Ethyl bromopyruvate (5 mmol) is added to the suspension at room temperature.
Reflux: The reaction mixture is heated at reflux for 40 hours.
Work-up:
The volatile components are removed under reduced pressure.
Dichloromethane (50 mL) is added to the residue, and the mixture is washed with a saturated aqueous solution of sodium bicarbonate (25 mL).
The aqueous layer is extracted twice with dichloromethane (25 mL each).
The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated in vacuo.
Purification: The crude product is purified by column chromatography on silica gel to yield the desired ethyl 8-hydroxyimidazo[1,2-a]pyridine-2-carboxylate.
In Vitro COX Inhibition Assay
To evaluate the anti-inflammatory potential of compounds like 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid derivatives, a COX inhibition assay can be performed.
Protocol: Fluorometric COX-1 and COX-2 Inhibition Assay
Enzyme Preparation: Purified ovine COX-1 and human recombinant COX-2 are prepared in a suitable buffer (e.g., 100 mM Tris-HCl, pH 8.0).
Inhibitor Preparation: The test compounds and a reference inhibitor (e.g., indomethacin) are dissolved in DMSO to prepare stock solutions, which are then serially diluted.
Assay Reaction:
In a 96-well plate, add the enzyme, assay buffer, and heme.
Add the test compound or vehicle (DMSO).
Pre-incubate for 10 minutes at room temperature.
Initiate the reaction by adding a fluorogenic substrate (e.g., 10-acetyl-3,7-dihydroxyphenoxazine) and arachidonic acid.
Data Acquisition: Monitor the fluorescence intensity over time using a fluorescence plate reader (excitation/emission ~560/590 nm).
Data Analysis: Calculate the rate of the reaction and determine the IC₅₀ value for each compound by plotting the percent inhibition against the logarithm of the inhibitor concentration.
Conclusion and Future Directions
The imidazo[1,2-a]pyridine scaffold continues to be a fertile ground for the discovery of new therapeutic agents. While compounds like Zolpidem have established the utility of this class as CNS-acting agents, the analysis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and its related structures highlights the potential for developing drugs with entirely different pharmacological profiles. The shift from a lipophilic, neutral side chain at position 3 to a polar, acidic group dramatically alters the potential biological targets, moving from GABA-A receptors to enzymes like COX.
Future research should focus on the detailed biological characterization of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid to confirm its predicted activities and explore its potential in areas such as inflammation, cancer, and infectious diseases. Further derivatization of the carboxylic acid moiety could lead to the discovery of novel compounds with improved potency, selectivity, and pharmacokinetic properties. The story of the imidazopyridines is a compelling example of how subtle structural modifications can lead to profound changes in biological function, a principle that remains at the heart of modern drug discovery.
References
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De la-cruz, J. P., Vargas, F., & Sánchez de la Cuesta, F. (1994). Acute and chronic anti-inflammatory evaluation of imidazo[1,2-A]pyridine carboxylic acid derivatives and docking analysis. General Pharmacology: The Vascular System, 25(7), 1427-1432.
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A Senior Application Scientist's Guide to Validating the Biological Activity of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid Derivatives
Introduction: Beyond the Scaffold - Establishing Biological Relevance The imidazo[1,2-a]pyridine (IP) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Beyond the Scaffold - Establishing Biological Relevance
The imidazo[1,2-a]pyridine (IP) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anticancer and anti-inflammatory properties.[1][2][3] Derivatives of this core, particularly those of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, represent a promising frontier in the development of targeted therapeutics.[4][5] However, the journey from a synthesized molecule to a validated drug candidate is one of rigorous, multi-faceted biological interrogation.
This guide provides a comprehensive framework for researchers and drug development professionals to validate the biological activity of this specific class of derivatives. We move beyond simple screening to build a robust, evidence-based profile of a compound's mechanism of action. Our approach is designed as a self-validating workflow, where each experimental stage logically informs the next, ensuring that by the end of the process, you have a clear, defensible understanding of your molecule's therapeutic potential. We will focus primarily on an anticancer validation workflow, as this is a prominent area of investigation for IP derivatives.[6][7][8][9]
Chapter 1: The Strategic Framework - A Multi-Tiered Validation Workflow
A common pitfall in early-stage drug discovery is relying on a single assay to make critical decisions. A potent IC50 value in a cytotoxicity assay is an encouraging start, but it tells us little about how the compound works or if its effects are specific to cancer cells. Our validation strategy is therefore hierarchical, beginning with broad questions of efficacy and progressively narrowing down to specific molecular mechanisms.
This workflow ensures a cost-effective and scientifically sound progression, triaging compounds with insufficient activity early and investing deeper mechanistic studies only in the most promising candidates.[10][11]
Caption: Hierarchical workflow for validating novel anticancer compounds.
Chapter 2: Tier 1 - Foundational In Vitro Screening
The initial goal is to confirm that the derivative has a measurable effect on cancer cell viability and proliferation. We will compare its activity in a cancer cell line (e.g., MCF-7, human breast adenocarcinoma) against a non-cancerous cell line (e.g., NIH/3T3, mouse embryonic fibroblasts) to get a preliminary indication of selectivity.[6]
Protocol: Cell Viability Assessment (XTT Assay)
Expertise & Experience: We opt for the XTT assay over the more traditional MTT assay. While both measure cellular metabolic activity as a proxy for viability, the XTT assay's formazan product is water-soluble, eliminating the need for a solubilization step.[12][13] This reduces handling errors and improves reproducibility, which is critical for primary screening.
Methodology:
Cell Seeding: Plate MCF-7 and NIH/3T3 cells in separate 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight in a 37°C, 5% CO2 incubator.
Compound Treatment: Prepare serial dilutions of the 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid derivatives (e.g., from 0.01 µM to 100 µM). Add the compounds to the respective wells and include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the plates for 48-72 hours. The duration should be consistent and long enough to observe an anti-proliferative effect.
XTT Reagent Addition: Prepare the XTT labeling mixture according to the manufacturer's instructions (e.g., Thermo Fisher CyQUANT™ XTT Cell Viability Assay).[12] Add 50 µL of the mixture to each well.
Incubation & Measurement: Incubate the plate for 2-4 hours at 37°C. Measure the absorbance of the orange formazan product at 450-490 nm using a microplate reader.[14]
Data Analysis: Convert absorbance values to percentage of viability relative to the vehicle control. Plot the results on a dose-response curve and calculate the IC50 (the concentration at which 50% of cell viability is inhibited).
Protocol: Clonogenic Survival Assay
Trustworthiness: An IC50 value reflects short-term metabolic activity, but it doesn't confirm true cytotoxic or cytostatic effects. The clonogenic assay is a self-validating system for assessing the long-term reproductive integrity of single cells after treatment. It measures the ability of a cell to undergo unlimited division and form a colony, which is the gold standard for determining anti-proliferative efficacy.[8]
Methodology:
Cell Seeding: Plate a low, defined number of cells (e.g., 500 cells) in 6-well plates and allow them to adhere overnight.
Compound Treatment: Treat the cells with the test derivative at concentrations around its IC50 value (e.g., 0.5x, 1x, and 2x IC50) for 24 hours.
Recovery: After 24 hours, remove the compound-containing medium, wash with PBS, and add fresh, drug-free medium.
Colony Formation: Incubate the plates for 10-14 days, allowing surviving cells to form colonies of at least 50 cells.
Staining and Counting: Fix the colonies with a methanol/acetic acid solution and stain with 0.5% crystal violet. Count the number of visible colonies in each well.
Data Analysis: Calculate the 'Plating Efficiency' (PE) and 'Surviving Fraction' (SF) for each treatment. A significant reduction in the SF indicates a potent anti-proliferative effect.
Chapter 3: Tier 2 - Unraveling the Mechanism of Action
Once a compound has demonstrated consistent anti-proliferative activity, the next crucial step is to understand how it achieves this effect. Is it halting the cell cycle, inducing programmed cell death (apoptosis), or both? Many imidazo[1,2-a]pyridine derivatives have been shown to function as kinase inhibitors, particularly targeting the PI3K/Akt pathway, which is a central regulator of cell survival and proliferation.[1][9] Inhibition of this pathway can lead to both cell cycle arrest and apoptosis.[8]
Caption: Simplified PI3K/Akt/mTOR signaling pathway targeted by IP derivatives.
Protocol: Cell Cycle Analysis via Flow Cytometry
Expertise & Experience: By staining DNA with a fluorescent dye like Propidium Iodide (PI), we can use flow cytometry to quantify the DNA content of each cell in a population.[15] This allows us to determine the percentage of cells in the G0/G1 (diploid DNA content), S (DNA synthesis), and G2/M (tetraploid DNA content) phases of the cell cycle.[16] An accumulation of cells in a specific phase post-treatment is a strong indicator of cell cycle arrest.
Methodology:
Treatment: Treat MCF-7 cells in 6-well plates with the test derivative (e.g., at its IC50 concentration) for 24 hours.
Cell Harvest: Harvest the cells by trypsinization, collecting both adherent and floating cells to include any detached apoptotic cells.
Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently to prevent clumping. Store at -20°C for at least 2 hours.
Staining: Centrifuge the fixed cells and resuspend the pellet in a staining solution containing Propidium Iodide (a DNA intercalator) and RNase A (to prevent staining of double-stranded RNA).[17]
Flow Cytometry: Analyze the samples on a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA.[18]
Data Analysis: Generate a DNA content frequency histogram. Use modeling software (e.g., FlowJo, ModFit LT) to deconvolute the histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases. Compare the distribution of treated cells to the vehicle control.
Protocol: Apoptosis Detection (Caspase-3/7 Activity and TUNEL Assay)
Methodology (Caspase-3/7 Assay):
Treatment: Seed cells in a white-walled, clear-bottom 96-well plate and treat with the test derivative for 24-48 hours.
Reagent Addition: Add a luminogenic caspase-3/7 substrate (e.g., Caspase-Glo® 3/7 Assay). The substrate is cleaved by active caspase-3/7, generating a luminescent signal.
Incubation & Measurement: Incubate at room temperature for 1-2 hours and measure luminescence with a plate reader. An increase in luminescence relative to the control indicates caspase activation.
Methodology (TUNEL Assay):
Sample Preparation: Treat cells grown on coverslips or prepare slides from fixed tissue sections.
Permeabilization: Permeabilize the cells to allow entry of the labeling enzyme.
TdT Labeling: Incubate the sample with a reaction mixture containing Terminal deoxynucleotidyl Transferase (TdT) and fluorescently labeled dUTPs. The TdT enzyme adds the labeled dUTPs to the 3'-hydroxyl ends of fragmented DNA.[22]
Visualization: Visualize the labeled cells using fluorescence microscopy. The presence of fluorescent nuclei indicates DNA fragmentation and late-stage apoptosis.
Chapter 4: Comparative Analysis & In Vivo Translation
Data Presentation: Benchmarking Performance
To contextualize the activity of our novel derivatives, we must compare them against relevant alternatives. This includes a standard-of-care chemotherapeutic agent (Doxorubicin) and potentially another targeted inhibitor if the mechanism is known. The data should be summarized in a clear, comparative table. A crucial metric is the Selectivity Index (SI) , calculated as (IC50 in normal cells / IC50 in cancer cells). A higher SI value is desirable, indicating greater selectivity for cancer cells.
Table 1: Comparative In Vitro Activity of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid Derivatives
Compound
Cell Line
IC50 (µM)
Selectivity Index (SI)
Primary Mechanism
Derivative 7M-IPCA-A
MCF-7 (Cancer)
5.2
9.8
G2/M Arrest, Apoptosis
NIH/3T3 (Normal)
51.0
Derivative 7M-IPCA-B
MCF-7 (Cancer)
11.5
4.1
G1 Arrest
NIH/3T3 (Normal)
47.2
Doxorubicin
MCF-7 (Cancer)
0.8
2.5
DNA Intercalation
NIH/3T3 (Normal)
2.0
Data presented is hypothetical and for illustrative purposes.
Interpretation: In this hypothetical scenario, Derivative 7M-IPCA-A, while less potent than Doxorubicin, shows a significantly better selectivity index, suggesting a wider therapeutic window. This kind of data is critical for deciding which compound to advance.
The Bridge to Preclinical: In Vivo Xenograft Models
In vitro assays, while essential, cannot fully replicate the complex microenvironment of a tumor within a living organism.[10][11] The definitive preclinical validation of an anticancer compound's efficacy requires in vivo testing.[23] Cell line-derived xenograft (CDX) models, where human cancer cells are implanted into immunodeficient mice, are a standard and vital platform for this purpose.[24][25]
High-Level Workflow for a CDX Study:
Implantation: Subcutaneously inject human cancer cells (e.g., MCF-7) into the flank of immunodeficient mice (e.g., Nude or SCID).[25]
Tumor Growth: Allow tumors to grow to a palpable, measurable size (e.g., 100-150 mm³).
Randomization & Treatment: Randomize mice into treatment groups (vehicle control, positive control, test derivative at various doses). Administer treatment via a clinically relevant route (e.g., oral gavage, intraperitoneal injection).
Monitoring: Monitor tumor volume, body weight (as a measure of toxicity), and overall animal health regularly.
Endpoint Analysis: At the end of the study, tumors can be excised for further analysis (e.g., TUNEL staining) to confirm the in vivo mechanism of action.
A successful outcome in a xenograft model, demonstrating significant tumor growth inhibition without undue toxicity, provides the strong, compelling evidence needed to justify advancing a 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid derivative toward clinical development.[23][26]
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QIMA Life Sciences. (n.d.). In Vitro Assays to Study The Hallmarks of Cancer. Retrieved from [Link]
JoVE. (n.d.). Video: The TUNEL Assay. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Do TUNEL and Other Apoptosis Assays Detect Cell Death in Preclinical Studies?. Retrieved from [Link]
Wiley Online Library. (n.d.). Insights into medicinal attributes of imidazo[1,2‐a]pyridine derivatives as anticancer agents. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Design, Synthesis and Biological Evaluation of 6-(Imidazo[1,2-a]pyridin-6-yl)quinazoline Derivatives as Anticancer Agents via PI3Kα Inhibition. Retrieved from [Link]
ResearchGate. (n.d.). Drugs containing the imidazo[1,2-a]pyridine and pyrido[1,2-a]pyrimidine cores. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). RESEARCH ARTICLE The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Iodine catalyzed synthesis of imidazo[1,2- a]pyrazine and imidazo[1,2- a]pyridine derivatives and their anticancer activity. Retrieved from [Link]
ResearchGate. (n.d.). Acute and chronic anti-inflammatory evaluation of imidazo[1,2-A]pyridine carboxylic acid derivatives and docking analysis. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt. Retrieved from [Link]
OUCI. (n.d.). Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Discovery, synthesis and characterization of a series of 7-aryl-imidazo[1,2-a]pyridine-3-ylquinolines as activin-like kinase (ALK) inhibitors. Retrieved from [Link]
Beilstein Archives. (n.d.). Synthesis and antimycotic activity of new derivatives of imidazo[1,2-a]pyrimidines. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. Retrieved from [Link]
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A Researcher's Guide to Cross-Reactivity Profiling of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid Based Compounds
For Researchers, Scientists, and Drug Development Professionals The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide range of therapeuti...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide range of therapeutic applications, including roles as potent kinase inhibitors.[1][2] The 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid core, in particular, represents a promising starting point for the development of targeted therapies. However, a critical aspect of progressing any kinase inhibitor through the drug discovery pipeline is a thorough understanding of its selectivity. This guide provides an in-depth look at the methodologies for assessing the cross-reactivity of kinase inhibitors, using examples from the broader imidazo[1,2-a]pyridine class to illustrate the principles and data interpretation, given the limited publicly available kinome-wide data for the specific 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid scaffold.
The Imperative of Selectivity in Kinase Inhibitor Development
Protein kinases share a structurally conserved ATP-binding pocket, which is the target for many small molecule inhibitors. This conservation is a double-edged sword: while it allows for the design of broad-spectrum kinase inhibitors, it also presents a significant challenge in achieving selectivity. Off-target inhibition can lead to unforeseen toxicities or a dilution of the desired therapeutic effect. Conversely, in some cases, a well-defined polypharmacology, where a drug intentionally interacts with multiple targets, can be beneficial. Therefore, comprehensive cross-reactivity profiling is not merely a regulatory checkbox but a fundamental component of understanding a compound's mechanism of action and its potential clinical utility.
Methodologies for Comprehensive Cross-Reactivity Profiling
A multi-faceted approach is essential to build a complete picture of a compound's selectivity. This typically involves a combination of biochemical and cell-based assays.
Biochemical Assays: A Global View of the Kinome
Biochemical assays are the workhorse for initial, broad-based selectivity screening. They directly measure the interaction between a compound and a large panel of purified kinases.
KINOMEscan™: A Competition Binding Assay
One of the most widely used platforms is KINOMEscan™, which is an active site-directed competition binding assay. The principle is elegant in its simplicity: a test compound is incubated with a DNA-tagged kinase and an immobilized, active-site directed ligand. The amount of kinase that binds to the solid support is inversely proportional to the affinity of the test compound for the kinase. This allows for the quantitative measurement of interactions across a vast portion of the human kinome.
The data from a KINOMEscan is typically presented as the percentage of the kinase that remains bound to the immobilized ligand at a given concentration of the test compound (% control). A lower percentage indicates a stronger interaction. This data can be visualized in various ways, including dendrograms or "TREEspot™" interaction maps, which provide a clear visual representation of a compound's selectivity profile.
Cell-Based Assays: Confirming Target Engagement in a Physiological Context
While biochemical assays are powerful, they do not fully recapitulate the complex environment of a living cell. Cell-based assays are therefore crucial for confirming that a compound engages its intended target in a physiological setting and for identifying potential off-target effects that may only be apparent in a cellular context.
Cellular Thermal Shift Assay (CETSA®)
The Cellular Thermal Shift Assay (CETSA®) is a biophysical method that directly measures target engagement in intact cells or tissue samples.[3][4] The underlying principle is that the binding of a ligand to a protein stabilizes the protein's structure, making it more resistant to thermal denaturation.[1][5]
In a typical CETSA experiment, cells are treated with the compound of interest and then heated to various temperatures. The cells are then lysed, and the soluble protein fraction is separated from the aggregated, denatured proteins. The amount of the target protein remaining in the soluble fraction is then quantified, often by Western blotting or mass spectrometry. A shift in the melting curve of the protein to a higher temperature in the presence of the compound indicates target engagement. Isothermal dose-response experiments, where the temperature is fixed and the compound concentration is varied, can be used to determine the cellular potency (EC50) of the compound.[3]
Comparative Analysis of Imidazo[1,2-a]pyridine Derivatives: A Look at Selectivity
Case Study 1: Imidazo[1,2-a]pyridine-thiophene Derivatives as FLT3 Inhibitors
A study focused on developing inhibitors for FMS-like tyrosine kinase 3 (FLT3), a target in acute myeloid leukemia, explored a series of imidazo[1,2-a]pyridine-thiophene derivatives.[6] The most potent compound in this series demonstrated good selectivity for FLT3 when screened against a small panel of other kinases.
Kinase Target
% Inhibition at 1 µM (Compound 5e)
FLT3 (Primary Target)
Potent Inhibition (IC50 = 0.058 µM)
NEK2
Low Inhibition
RET
Low Inhibition
EGFR
Low Inhibition
CSF-1R
Low Inhibition
Aurora A
Low Inhibition
NIK
Low Inhibition
Data is illustrative and based on findings reported in the study.[6] The core structure in this study is a 3-(thiophen-2-yl)imidazo[1,2-a]pyridine with a 7-(1-methyl-1H-pyrazol-4-yl) substituent, which differs from the 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid core.
This example highlights that even with a limited panel, initial indications of selectivity can be obtained. The 7-position substitution appears to be well-tolerated and can contribute to high potency.[6]
Case Study 2: Imidazo[4,5-b]pyridine-Based Dual FLT3/Aurora Kinase Inhibitor
In a different study, researchers developed a dual inhibitor of FLT3 and Aurora kinases based on the imidazo[4,5-b]pyridine scaffold, an isomer of the imidazo[1,2-a]pyridine core.[3] A comprehensive KINOMEscan was performed on a lead compound (27e) at a concentration of 1 µM, providing a detailed view of its off-target interactions.
The results were visualized using a TREEspot interaction map, which showed potent inhibition of the intended targets (FLT3 and Aurora kinases) but also significant off-target inhibition of other kinases such as FLT1, JAK2, RET, and PDGFRB.[3] This underscores the importance of broad kinome screening to identify potential liabilities that might be missed with smaller, more focused panels.
Experimental Protocols
Detailed Protocol: KINOMEscan™ Profiling
The following is a generalized, step-by-step methodology for performing a KINOMEscan™ experiment, based on publicly available information about the technology.
Objective: To quantitatively measure the binding interactions of a test compound against a large panel of human kinases.
Materials:
Test compound (e.g., a 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid derivative) dissolved in a suitable solvent (typically DMSO).
KINOMEscan™ screening panel (e.g., scanMAX panel of 468 kinases).
Assay plates pre-coated with an active-site directed ligand.
DNA-tagged kinases.
Quantitative PCR (qPCR) reagents.
Procedure:
Compound Preparation: Prepare a stock solution of the test compound in DMSO. Serially dilute the compound to the desired screening concentration(s).
Assay Reaction Setup:
Add the DNA-tagged kinases to the wells of the assay plate.
Add the test compound to the wells.
The total reaction volume is typically small (e.g., 20-50 µL).
Include appropriate controls (e.g., DMSO vehicle control for 100% binding, and a positive control inhibitor).
Incubation: Incubate the assay plates at room temperature for a specified period (e.g., 60 minutes) to allow the binding interactions to reach equilibrium.
Washing: Wash the plates to remove unbound kinase. The kinases that have a higher affinity for the test compound will be washed away, while those that remain bound to the immobilized ligand will be retained.
Elution and Quantification:
Elute the bound kinase from the solid support.
Quantify the amount of eluted kinase using qPCR with primers specific for the DNA tag.
Data Analysis:
The qPCR data is used to calculate the amount of kinase bound to the immobilized ligand in the presence of the test compound.
This value is then expressed as a percentage of the amount of kinase bound in the DMSO vehicle control (% control).
The results are often presented in a table and can be visualized using a TREEspot™ diagram, where the size of the circle corresponding to each kinase is proportional to the binding affinity.
Visualization of Concepts and Workflows
Conclusion
The development of selective kinase inhibitors is a complex but essential undertaking. For compounds based on the 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid scaffold, a rigorous assessment of their cross-reactivity profile is paramount. By employing a combination of broad-based biochemical screens and confirmatory cell-based assays, researchers can gain a comprehensive understanding of a compound's selectivity. This knowledge is critical for interpreting biological data, predicting potential toxicities, and ultimately guiding the development of safer and more effective targeted therapies. While specific data for the named scaffold is sparse, the principles and methodologies outlined in this guide, illustrated with examples from the wider imidazo[1,2-a]pyridine family, provide a robust framework for these crucial studies.
References
Discovery of imidazo[1,2-a]pyridine-thiophene derivatives as FLT3 and FLT3 mutants inhibitors for acute myeloid leukemia through structure-based optimization of an NEK2 inhibitor. (n.d.). National Center for Biotechnology Information. [Link]
Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. (2012). ACS Publications. [Link]
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Imidazo[1,2-a]pyridines. Part 2: SAR and optimisation of a potent and selective class of cyclin-dependent kinase inhibitors. (2004). PubMed. [Link]
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Design, synthesis, and structure activity relationship (SAR) studies of novel imidazo[1,2-a] pyridine derivatives as Nek2 inhibitors. (2020). PubMed. [Link]
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Discovery of (S)-1-(1-(Imidazo[1,2-a]pyridin-6-yl)ethyl)-6-(1-methyl-1H-pyrazol-4-yl)-1H-[1][3][6]triazolo[4,5-b]pyrazine (Volitinib) as a Highly Potent and Selective Mesenchymal–Epithelial Transition Factor (c-Met) Inhibitor in Clinical Development for Treatment of Cancer. (2014). ACS Publications. [Link]
Discovery of imidazo[1,2-b]pyridazine derivatives: selective and orally available Mps1 (TTK) kinase inhibitors exhibiting remarkable antiproliferative activity. (2015). PubMed. [Link]
Synthesis, biological evaluation and molecular modeling studies of imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors. (2016). PubMed. [Link]
Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase. (2010). PubMed. [Link]
Design and biological evaluation of imidazo[1,2-a]pyridines as novel and potent ASK1 inhibitors. (2011). PubMed. [Link]
A Senior Application Scientist's Guide to 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and its Ethyl Ester Analog in Synthesis
Introduction: The Imidazo[1,2-a]pyridine Scaffold The imidazo[1,2-a]pyridine core is a privileged heterocyclic structure in medicinal chemistry, forming the backbone of numerous therapeutic agents. Its rigid, planar geom...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Imidazo[1,2-a]pyridine Scaffold
The imidazo[1,2-a]pyridine core is a privileged heterocyclic structure in medicinal chemistry, forming the backbone of numerous therapeutic agents. Its rigid, planar geometry and rich electronic properties make it an ideal scaffold for interacting with biological targets.[1][2] Within this class, derivatives functionalized at the 2-position, such as 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and its corresponding ethyl ester, are pivotal building blocks. They serve as key intermediates in the synthesis of compounds targeting a range of conditions, from neurological disorders to infectious diseases.[1]
This guide provides a comparative analysis of the carboxylic acid and its ethyl ester analog, offering insights into their synthesis, physicochemical properties, reactivity, and strategic application in drug development. Understanding the distinct advantages and disadvantages of each form is crucial for researchers aiming to optimize synthetic routes and design effective new chemical entities.
Comparative Synthesis Strategies: The Ester as a Gateway to the Acid
The most common and efficient synthetic pathway to 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid involves the initial synthesis of its ethyl ester, followed by hydrolysis. This multi-step approach is generally preferred over direct synthesis of the acid due to the nature of the core cyclization reaction.
The construction of the imidazo[1,2-a]pyridine ring is typically achieved via the condensation of a 2-aminopyridine with an α-halocarbonyl compound.[3] For the title ester, this involves the reaction of 4-methylpyridin-2-amine with an ethyl 3-halo-2-oxopropanoate, such as ethyl 3-bromo-2-oxopropionate.[4]
The reaction proceeds via an initial SN2 reaction, where the exocyclic nitrogen of the aminopyridine attacks the electrophilic carbon bearing the halogen. This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic imidazo[1,2-a]pyridine system. This one-pot reaction is robust and generally provides the ethyl ester in good yield.[4]
Conversion to the Carboxylic Acid: Saponification
The ethyl ester serves as a stable, easily purified intermediate that can be readily converted to the desired carboxylic acid through saponification (ester hydrolysis). This is typically accomplished under basic conditions, using reagents like lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in a mixed solvent system such as ethanol/water or THF/water.[5]
The mechanism involves the nucleophilic attack of a hydroxide ion on the ester's carbonyl carbon, leading to a tetrahedral intermediate which then collapses to expel the ethoxide leaving group. A final acidification step with a reagent like hydrochloric acid (HCl) protonates the resulting carboxylate salt to yield the final carboxylic acid product, which often precipitates from the aqueous solution.[6][7]
The choice of base is critical; LiOH is often favored as it can lead to cleaner reactions with fewer side products compared to NaOH or KOH. The reaction progress is easily monitored by techniques like TLC or LC-MS until all the starting ester has been consumed.
Workflow: From Precursors to Final Amide
The following diagram illustrates the typical synthetic workflow, highlighting the central role of the ethyl ester as a precursor to the carboxylic acid, which is then activated for further functionalization, such as amide bond formation.
Caption: Synthetic pathway from starting materials to a final amide product.
Comparative Physicochemical and Handling Properties
The choice between the acid and its ester is often dictated by their differing physical properties, which influence solubility, handling, and reactivity in subsequent steps.
Affects stoichiometry calculations in synthetic planning.
Appearance
Typically a solid
Typically a solid
Both are generally crystalline solids at room temperature.
Solubility
Soluble in aqueous base and polar organic solvents (DMSO, DMF). Poorly soluble in non-polar organics and water at neutral/acidic pH.
Soluble in a wide range of organic solvents (DCM, EtOAc, THF, EtOH). Insoluble in water.
The ester's lack of an acidic proton makes it significantly more soluble in common organic solvents, simplifying workup and purification by chromatography. The acid's solubility is pH-dependent.
Acidity (pKa)
Moderately acidic (estimated ~3-4)
Neutral
The carboxylic acid can be deprotonated, which is key to its role as a pharmacophore but can also complicate reactions involving basic reagents or intermediates.
Handling
Can be hygroscopic. Requires protection of the acidic proton in certain reactions.
Generally more stable and less reactive than the free acid. Easier to handle and purify via standard organic chemistry techniques (e.g., silica gel chromatography).
The ester is often preferred for multi-step syntheses where the acidic proton of the carboxylic acid could interfere with subsequent chemical transformations.
Reactivity and Strategic Application in Synthesis
The Carboxylic Acid: A Versatile Handle for Derivatization
The primary synthetic value of the carboxylic acid is its ability to be converted into a wide range of other functional groups, most notably amides. The formation of an amide bond is a cornerstone of medicinal chemistry.
Amide Coupling: Direct reaction of the carboxylic acid with an amine is generally not feasible and requires an activating agent.[9] Common coupling reagents like HATU, HOBt/EDC, or the conversion of the acid to an acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride are employed to facilitate this transformation.[10][11] This allows for the systematic exploration of structure-activity relationships (SAR) by introducing diverse amine building blocks.
The Ethyl Ester: A Prodrug Moiety and Protecting Group
The ethyl ester serves two critical strategic roles:
Protecting Group: In a multi-step synthesis, the ester effectively "protects" the carboxylic acid functionality. This is crucial when performing reactions that are incompatible with a free acidic proton, such as those involving strong bases, organometallics, or other nucleophilic reagents. The ester can be cleanly deprotected via hydrolysis at a later stage in the synthesis.[5]
Prodrug Strategy: In drug development, a carboxylic acid can be a key pharmacophoric element for binding to a biological target, but its polarity can hinder its ability to cross cell membranes, leading to poor oral bioavailability.[12][13][14] Converting the acid to an ester creates a more lipophilic prodrug that can be more easily absorbed.[15][16] Once absorbed into the bloodstream, ubiquitous esterase enzymes hydrolyze the ester in vivo, releasing the active carboxylic acid at its site of action.[16]
Experimental Protocols
Protocol 1: Synthesis of Ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate
This protocol is adapted from established methods for the synthesis of imidazo[1,2-a]pyridine esters.[4]
Reaction Setup: To a round-bottom flask, add 4-methylpyridin-2-amine (1.0 eq) and absolute ethanol (approx. 0.2 M concentration).
Reagent Addition: Add ethyl 3-bromo-2-oxopropanoate (1.2 eq) to the solution.
Reaction: Heat the mixture to reflux (approx. 78 °C) and stir for 6-12 hours. Monitor the reaction's completion by TLC or LC-MS.
Workup: Once the reaction is complete, cool the mixture to room temperature and evaporate the solvent under reduced pressure.
Purification: Dissolve the residue in a suitable organic solvent like dichloromethane (DCM) and wash with a saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. The crude product can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure ethyl ester.
Protocol 2: Hydrolysis to 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
This protocol is a standard saponification procedure.[5][7]
Reaction Setup: Dissolve the ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate (1.0 eq) in a mixture of ethanol and water (e.g., a 3:1 v/v ratio).
Reagent Addition: Add lithium hydroxide monohydrate (LiOH·H₂O, approx. 1.5-2.0 eq) to the solution.
Reaction: Stir the mixture at room temperature or gently heat (e.g., 40-50 °C) for 2-6 hours. Monitor the disappearance of the starting material by TLC or LC-MS.
Workup: After completion, cool the reaction mixture in an ice bath. Slowly add 1M hydrochloric acid (HCl) dropwise to acidify the mixture to a pH of approximately 4-5. A precipitate of the carboxylic acid should form.
Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold water and then a small amount of a non-polar solvent like diethyl ether or hexane to remove any organic impurities.
Drying: Dry the isolated solid under vacuum to obtain the final carboxylic acid product.
Conclusion and Strategic Recommendations
The choice between 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and its ethyl ester is not a matter of one being superior, but rather of selecting the right tool for the specific task in a synthetic or drug discovery campaign.
Choose the Ethyl Ester when:
You require a stable, easily handled intermediate for the synthesis of the core scaffold.
You need to perform subsequent reactions that are incompatible with a free carboxylic acid.
The goal is to create a prodrug to improve the pharmacokinetic profile of an active carboxylic acid.
Choose the Carboxylic Acid when:
The immediate goal is to perform derivatization at the 2-position, particularly for creating amide libraries for SAR studies.
The final compound requires the free acid for its biological activity, acting as a key hydrogen bond donor/acceptor or a charged species at physiological pH.[12][16]
By understanding the distinct roles and properties of these two valuable building blocks, researchers can design more efficient synthetic strategies and accelerate the development of novel imidazo[1,2-a]pyridine-based therapeutics.
References
Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 8(3), 385-395. Available from: [Link]
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Lamberth, C. (2018). Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals. In Bioactive Carboxylic Compound Classes: Pharmaceuticals and Agrochemicals. Wiley-VCH. Available from: [Link]
G. S. S. S. K. A. Kumar, et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Journal of Chemistry. Available from: [Link]
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The Pivotal Role of the 7-Methyl Group in Imidazo[1,2-a]pyridine-2-carboxylic Acid Derivatives: A Comparative Guide to Structure-Activity Relationships
In the landscape of modern medicinal chemistry, the imidazo[1,2-a]pyridine scaffold has emerged as a privileged structure, forming the core of numerous biologically active compounds.[1][2][3] Its rigid, bicyclic framewor...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of modern medicinal chemistry, the imidazo[1,2-a]pyridine scaffold has emerged as a privileged structure, forming the core of numerous biologically active compounds.[1][2][3] Its rigid, bicyclic framework provides an excellent platform for the spatial orientation of various functional groups, enabling precise interactions with a range of biological targets. This guide delves into the nuanced structure-activity relationships (SAR) of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and its analogues, offering a comparative analysis of their performance against key therapeutic targets such as receptor tyrosine kinases (c-Met), serine/threonine kinases (Aurora kinases), and infectious agents like Mycobacterium tuberculosis (Mtb). We will explore the causal relationships behind experimental design and provide detailed protocols for the assays discussed, ensuring a comprehensive understanding for researchers in drug discovery and development.
The Imidazo[1,2-a]pyridine Core: A Foundation for Diverse Bioactivity
The imidazo[1,2-a]pyridine system is a versatile scaffold due to its unique electronic properties and synthetic accessibility.[1] The fusion of an imidazole and a pyridine ring creates a planar structure with a distinct dipole moment, influencing its interaction with protein targets. The nitrogen atom at position 1 acts as a hydrogen bond acceptor, while the C-H bonds on the aromatic rings can engage in various non-covalent interactions. Modifications at positions 2, 3, 5, 6, 7, and 8 of the ring system have been extensively explored to modulate the pharmacokinetic and pharmacodynamic properties of these compounds.[2][4]
The Significance of the 7-Methyl Substitution: A Comparative Analysis
The substitution pattern on the pyridine ring of the imidazo[1,2-a]pyridine core plays a crucial role in determining the biological activity and selectivity of the resulting compounds. The 7-position, in particular, has been a focal point of SAR studies.
Impact on Kinase Inhibition: A c-Met Case Study
The c-Met receptor tyrosine kinase is a well-established target in oncology, and imidazo[1,2-a]pyridine derivatives have shown significant promise as c-Met inhibitors.[4] SAR studies have revealed that the nature of the substituent at the 7-position can profoundly influence inhibitory potency.
While a direct SAR study focusing solely on 7-methylimidazo[1,2-a]pyridine-2-carboxylic acid is not extensively documented in a single source, we can synthesize a comparative analysis from broader studies on this scaffold. For instance, in a series of imidazo[1,2-a]pyridine derivatives designed as c-Met inhibitors, the introduction of small alkyl groups or halogens at the 7-position was investigated.[4]
Note: The value for the 7-methyl derivative is an estimation based on the general trends observed in related imidazo[1,2-a]pyridine SAR studies, as a direct experimental value for this specific compound in a c-Met assay was not found in the provided search results.
From this comparative data, we can infer that while a methyl group at the 7-position may offer a moderate improvement in activity over an unsubstituted analogue, electron-withdrawing groups like halogens, particularly fluorine, can lead to a significant enhancement in potency.[4] This suggests that the electronic properties of the substituent at this position are a key determinant of c-Met inhibition. The electron-withdrawing nature of the fluorine atom may favorably modulate the electronics of the heterocyclic core, enhancing its interaction with the kinase hinge region.
Influence on Anti-Tubercular Activity
The imidazo[1,2-a]pyridine scaffold has also yielded potent anti-tubercular agents.[1][2][5][6] In this context, the 7-methyl substitution has been a recurring motif in active compounds. For example, a series of 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides displayed excellent activity against multi-drug resistant (MDR) and extensively drug-resistant (XDR) strains of M. tuberculosis.[6][7]
Here, a comparison between a 7-methyl and a 7-chloro analogue reveals that the chloro substitution leads to a significant increase in potency.[6][8] This highlights that while the 7-methyl group is compatible with potent anti-tubercular activity, further optimization with other substituents can lead to even more active compounds. The lipophilicity and electronic effects of the substituent at the 7-position likely influence the compound's ability to penetrate the complex cell wall of M. tuberculosis and interact with its intracellular target, which for many imidazo[1,2-a]pyridines is the QcrB subunit of the cytochrome bc1 complex.[2]
The Role of the 2-Carboxylic Acid Moiety and its Bioisosteres
The substituent at the 2-position of the imidazo[1,2-a]pyridine ring is critical for interacting with the target protein and for modulating the physicochemical properties of the molecule.
The 2-carboxylic acid functionality is a key feature, often serving as a crucial hydrogen bond donor and acceptor. However, its acidic nature can sometimes lead to poor pharmacokinetic properties, such as low cell permeability and rapid clearance. To address this, medicinal chemists often employ a bioisosteric replacement strategy, substituting the carboxylic acid with other functional groups that mimic its size, shape, and electronic properties while improving its drug-like characteristics.
A common and often successful bioisosteric replacement for a carboxylic acid is a carboxamide. This substitution retains the hydrogen bonding capabilities but removes the acidic proton, which can lead to improved cell permeability and metabolic stability.
Logical Flow of Bioisosteric Replacement:
Caption: Workflow for the in vitro c-Met kinase inhibition assay.
Objective: To determine the minimum inhibitory concentration (MIC) of a compound against M. tuberculosis.
Methodology:
Preparation of Mtb Culture:
Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) to mid-log phase.
Adjust the bacterial suspension to a McFarland standard of 1.0.
Assay Setup:
Dispense 100 µL of sterile deionized water into the outer wells of a 96-well microplate to minimize evaporation.
Add 100 µL of Middlebrook 7H9 broth to the remaining wells.
Add 100 µL of the test compound solution (in DMSO, then diluted in broth) to the first well of each row and perform serial two-fold dilutions across the plate.
Inoculate each well with 100 µL of the prepared Mtb culture.
Incubation:
Seal the plate with a breathable sealant and incubate at 37°C for 5-7 days.
Detection:
Add 20 µL of Alamar Blue solution and 12.5 µL of 20% Tween 80 to each well.
Incubate for another 24 hours.
Data Analysis:
A color change from blue to pink indicates bacterial growth.
The MIC is defined as the lowest concentration of the compound that prevents this color change.
Signaling Pathway Context: c-Met
Imidazo[1,2-a]pyridine-based c-Met inhibitors exert their anti-cancer effects by blocking the downstream signaling cascades initiated by c-Met activation. This leads to the inhibition of key cellular processes that drive tumor growth and progression.
Caption: Simplified c-Met signaling pathway and the point of intervention for imidazo[1,2-a]pyridine inhibitors.
Conclusion and Future Directions
The structure-activity relationship of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives is a compelling area of study, with implications for the development of novel therapeutics. The 7-methyl group, while often a feature of active compounds, can be further optimized, with electron-withdrawing substituents at this position showing promise for enhanced potency, particularly in kinase inhibition. The 2-carboxylic acid moiety is a critical interaction point, and its bioisosteric replacement with a carboxamide is a well-validated strategy to improve pharmacokinetic properties while retaining biological activity.
Future research should focus on a more systematic exploration of substituents at the 7-position in combination with a diverse range of bioisosteres at the 2-position. A deeper understanding of the three-dimensional interactions of these compounds with their target proteins through co-crystallization studies will be invaluable for rational drug design. Furthermore, a comprehensive evaluation of the ADME (absorption, distribution, metabolism, and excretion) properties of these compounds is essential for their successful translation into clinical candidates.
References
Samanta, S., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry, 14(4), 564-593. [Link]
Samanta, S., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. MedChemComm, 14(4), 564-593. [Link]
Wang, A., et al. (2015). Design, Synthesis, and Biological Evaluation of Novel Imidazo[1,2-a]pyridine Derivatives as Potent c-Met Inhibitors. ACS Medicinal Chemistry Letters, 6(3), 321-326. [Link]
Moraski, G. C., et al. (2011). Advent of Imidazo[1,2-a]pyridine-3-carboxamides with Potent Multi- and Extended Drug Resistant Antituberculosis Activity. ACS Medicinal Chemistry Letters, 2(6), 466-470. [Link]
Samanta, S., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry, 14(4), 564-593. [Link]
Tüylü Küçükkılınç, T., et al. (2021). Imidazopyridine hydrazone derivatives exert antiproliferative effect on lung and pancreatic cancer cells and potentially inhibit receptor tyrosine kinases including c-Met. Scientific Reports, 11(1), 3644. [Link]
Jose, G., et al. (2021). Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues. Bioorganic & Medicinal Chemistry, 47, 116383. [Link]
Moraski, G. C., et al. (2013). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 4(10), 929-933. [Link]
Moraski, G. C., et al. (2013). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 4(10), 929-933. [Link]
Kumar, P., et al. (2022). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Current Drug Discovery Technologies, 19(4), 1-22. [Link]
Benchmarking the efficacy of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid against known inhibitors
As a Senior Application Scientist, this guide provides a comprehensive framework for benchmarking the efficacy of a novel investigational compound, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, against established in...
Author: BenchChem Technical Support Team. Date: January 2026
As a Senior Application Scientist, this guide provides a comprehensive framework for benchmarking the efficacy of a novel investigational compound, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, against established inhibitors of a relevant biological target. For the purpose of this illustrative guide, we will hypothesize that our compound of interest, hereafter designated Compound-M , has been identified as a potent inhibitor of Phosphodiesterase 10A (PDE10A), a key enzyme in neuropsychiatric signaling pathways.
This guide is structured to provide not only the "what" but the "why"—explaining the rationale behind experimental choices to ensure a robust and self-validating comparison.
Introduction: The Rationale for Benchmarking Compound-M
The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically evaluated compounds. Its unique electronic and steric properties make it an attractive starting point for developing novel therapeutics. Our lead molecule, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (Compound-M), emerged from a high-throughput screening campaign as a potential inhibitor of Phosphodiesterase 10A (PDE10A).
PDE10A is a crucial enzyme in the central nervous system, primarily expressed in the medium spiny neurons of the striatum. It hydrolyzes both cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), key second messengers in signal transduction. Dysregulation of the PDE10A-mediated signaling pathway has been implicated in disorders such as schizophrenia and Huntington's disease, making it a high-value target for therapeutic intervention.
To ascertain the therapeutic potential of Compound-M, a rigorous head-to-head comparison against well-characterized PDE10A inhibitors is essential. For this guide, we will benchmark Compound-M against two industry standards:
Papaverine : A non-selective PDE inhibitor, often used as a reference compound in initial assays.
MP-10 (2-[[4-[1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl]phenoxy]methyl]quinoline) : A highly potent and selective PDE10A inhibitor, representing a best-in-class benchmark.
This comparative analysis will focus on three core parameters: Potency , Selectivity , and Cellular Efficacy .
The PDE10A Signaling Pathway: Our Target in Context
Understanding the mechanism of action requires visualizing the pathway we aim to modulate. PDE10A reduces the intracellular concentration of cAMP and cGMP. Inhibition of PDE10A is expected to increase the levels of these second messengers, thereby enhancing downstream signaling, for instance, via Protein Kinase A (PKA).
Caption: PDE10A signaling pathway and the mechanism of inhibition.
Experimental Benchmarking Workflow
A multi-step experimental approach is necessary to build a comprehensive profile of Compound-M. The workflow is designed to move from broad biochemical activity to specific cellular function.
Caption: High-level workflow for benchmarking a novel inhibitor.
Protocol: In Vitro PDE10A Enzymatic Inhibition Assay
Rationale: The first step is to determine the direct inhibitory effect of Compound-M on purified PDE10A enzyme and calculate its half-maximal inhibitory concentration (IC50). A fluorescence polarization (FP) assay is a robust, high-throughput method for this purpose.
Methodology:
Reagents & Materials:
Recombinant human PDE10A2 enzyme.
FAM-cAMP substrate (fluorescein-labeled cAMP).
Anti-cAMP antibody.
Assay Buffer (e.g., 10 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.1% BSA).
384-well black microplates.
Compound-M, MP-10, and Papaverine, serially diluted in DMSO.
Procedure:
Prepare serial dilutions of the test compounds (from 100 µM to 1 pM) in DMSO, then dilute into the assay buffer.
To each well of the 384-well plate, add 5 µL of the diluted compound. Include "no inhibitor" (DMSO vehicle) and "no enzyme" controls.
Add 5 µL of recombinant PDE10A2 enzyme to all wells except the "no enzyme" control. Incubate for 15 minutes at room temperature to allow compound-enzyme interaction.
Initiate the reaction by adding 10 µL of the FAM-cAMP substrate. Incubate for 60 minutes at room temperature.
Stop the reaction by adding 10 µL of the anti-cAMP antibody. This antibody will bind to any remaining (non-hydrolyzed) FAM-cAMP.
Incubate for 30 minutes to allow antibody-substrate binding to reach equilibrium.
Read the plate on a fluorescence polarization reader. High polarization indicates high levels of FAM-cAMP bound to the antibody (i.e., strong inhibition). Low polarization indicates FAM-cAMP has been hydrolyzed by PDE10A.
Data Analysis:
Convert FP values to percent inhibition relative to controls.
Plot percent inhibition against the logarithm of inhibitor concentration.
Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound.
Protocol: PDE Family Selectivity Panel
Rationale: A valuable inhibitor is not just potent but also selective. Off-target inhibition of other PDE family members can lead to undesirable side effects. This assay measures the IC50 of Compound-M against a panel of other major PDE enzymes (PDE1 through PDE11).
Methodology:
The protocol is identical to the in vitro potency assay described above but is repeated for each purified PDE family member (e.g., PDE1B, PDE2A, PDE3A, PDE4B, PDE5A, etc.).
The substrate may change depending on the enzyme's preference (e.g., FAM-cGMP for PDE5).
Data Analysis:
Calculate the IC50 for each PDE enzyme.
Determine the selectivity ratio by dividing the IC50 of the off-target PDE by the IC50 of PDE10A. A higher ratio indicates greater selectivity.
Protocol: Cell-Based Target Engagement Assay
Rationale: A biochemical IC50 does not guarantee efficacy in a cellular environment, where factors like membrane permeability and efflux pumps come into play. This assay measures the ability of Compound-M to increase cAMP levels in a relevant cell line, providing a cellular EC50 value.
Methodology:
Reagents & Materials:
HEK293 cells stably expressing human PDE10A.
Cell culture medium (DMEM with 10% FBS).
cAMP detection kit (e.g., HTRF, ELISA, or LANCE).
Test compounds (Compound-M, MP-10).
Procedure:
Seed the HEK293-PDE10A cells in a 96-well plate and culture overnight.
Remove the culture medium and replace it with serum-free medium containing serial dilutions of the test compounds. Incubate for 30 minutes.
Stimulate the cells with a sub-maximal concentration of an adenylate cyclase activator (e.g., Forskolin) to induce cAMP production. Incubate for 30 minutes.
Lyse the cells and measure the intracellular cAMP concentration using a commercial cAMP detection kit according to the manufacturer's instructions.
Data Analysis:
Plot the measured cAMP levels against the logarithm of compound concentration.
Fit the data to a sigmoidal dose-response curve to determine the EC50, which is the concentration required to achieve 50% of the maximal cAMP response.
Synthesizing the Data: A Comparative Overview
The true value of this exercise lies in the direct comparison of the data generated. The results should be compiled into a clear, concise table to facilitate analysis.
Table 1: Comparative Efficacy and Selectivity Profile
Parameter
Compound-M (Hypothetical Data)
MP-10 (Reference)
Papaverine (Reference)
PDE10A IC50 (nM)
1.5
0.8
580
Cellular EC50 (nM)
12.5
7.2
>10,000
Selectivity (vs. PDE4B)
>1000-fold
>1500-fold
~5-fold
Selectivity (vs. PDE5A)
>1500-fold
>2000-fold
~10-fold
Interpretation of Hypothetical Results:
Potency: The hypothetical data shows Compound-M is a highly potent inhibitor of PDE10A, with an IC50 in the low nanomolar range, comparable to the best-in-class inhibitor MP-10 and significantly more potent than the non-selective inhibitor Papaverine.
Cellular Efficacy: The cellular EC50 for Compound-M is approximately 8-fold higher than its biochemical IC50, a common and acceptable shift indicating good cell permeability and low efflux. It tracks well with the benchmark MP-10.
Selectivity: Compound-M demonstrates excellent selectivity against other major PDE families, which is a critical attribute for minimizing mechanism-based side effects.
Conclusion and Future Directions
This guide outlines a systematic approach to benchmarking the novel compound 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (Compound-M) as a hypothetical PDE10A inhibitor. Based on our hypothetical data, Compound-M presents a compelling profile, with potency and selectivity on par with the highly-regarded inhibitor MP-10.
The causality behind this experimental cascade is crucial: we establish direct target engagement first (biochemical IC50), then rule out significant off-targets (selectivity panel), and finally confirm its action in a living system (cellular EC50). This self-validating workflow provides a high degree of confidence in the compound's mechanism of action and therapeutic potential.
Further investigation would proceed to in vivo pharmacokinetic and pharmacodynamic studies to correlate these in vitro findings with efficacy in preclinical disease models.
References
Phosphodiesterase 10A inhibitors: a 2013-2017 patent update. Expert Opinion on Therapeutic Patents. [Link]
Discovery of 2-({4-[1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl]phenoxy}methyl)quinoline (MP-10) as a Potent and Selective PDE10A Inhibitor for the Treatment of Schizophrenia. Journal of Medicinal Chemistry. [Link]
Phosphodiesterases as Drug Targets. The Journal of Pharmacology and Experimental Therapeutics. [Link]
Imidazo[1,2-a]pyridines as a privileged scaffold in drug discovery. Future Medicinal Chemistry. [Link]
Validation
A Head-to-Head Comparison of Synthetic Routes to 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid: A Guide for Researchers
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. Among its derivatives, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid stands out as a crucia...
Author: BenchChem Technical Support Team. Date: January 2026
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. Among its derivatives, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid stands out as a crucial building block for the synthesis of novel pharmaceuticals, particularly in the realms of neurological and metabolic disorders. Its strategic importance necessitates efficient and scalable synthetic access. This guide provides a head-to-head comparison of two prominent synthetic strategies for this valuable compound: the classic cyclocondensation approach and a modern multicomponent reaction strategy. We will delve into the mechanistic underpinnings, experimental protocols, and a comparative analysis of their respective merits and drawbacks to aid researchers in selecting the optimal route for their specific needs.
Route 1: The Classic Cyclocondensation Pathway
The traditional and most direct approach to the imidazo[1,2-a]pyridine core is the bimolecular cyclocondensation of a 2-aminopyridine with an α-halocarbonyl compound. In the context of our target molecule, this involves the reaction of 2-amino-4-methylpyridine with a three-carbon α-haloketoacid equivalent, such as bromopyruvic acid or its ester.
Mechanistic Rationale
The reaction proceeds via an initial SN2 reaction where the more nucleophilic endocyclic nitrogen of 2-amino-4-methylpyridine attacks the electrophilic carbon bearing the bromine atom of the α-halocarbonyl compound. This forms a pyridinium salt intermediate. Subsequent intramolecular condensation between the exocyclic amino group and the ketone carbonyl, followed by dehydration, leads to the formation of the fused bicyclic imidazo[1,2-a]pyridine ring system. The choice between using bromopyruvic acid directly or its ester (e.g., ethyl bromopyruvate) followed by hydrolysis offers a trade-off between a more direct route and potentially higher yields and easier purification of the intermediate ester.
Experimental Protocol: Cyclocondensation using Ethyl Bromopyruvate
This protocol is adapted from established procedures for similar imidazo[1,2-a]pyridine syntheses.[1]
Step 1: Synthesis of Ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate
To a solution of 2-amino-4-methylpyridine (1.0 eq) in anhydrous ethanol (10 mL/mmol), add ethyl bromopyruvate (1.1 eq).
Heat the reaction mixture at reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.
Neutralize the residue with a saturated aqueous solution of sodium bicarbonate and extract with ethyl acetate (3 x 20 mL).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure ester.
Step 2: Hydrolysis to 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Dissolve the purified ethyl 7-methylimidazo[1,2-a]pyridine-2-carboxylate (1.0 eq) in a mixture of ethanol and 1 M aqueous sodium hydroxide (1:1 v/v).
Stir the mixture at room temperature for 12-18 hours until the ester is fully consumed (monitored by TLC).
Concentrate the reaction mixture to remove the ethanol.
Acidify the aqueous residue to pH 3-4 with 1 M hydrochloric acid, resulting in the precipitation of the carboxylic acid.
Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield the final product.
Route 2: The Modern Multicomponent Approach (Groebke-Blackburn-Bienaymé Reaction)
Multicomponent reactions (MCRs) offer a streamlined approach to complex molecules by combining three or more starting materials in a single synthetic operation. The Groebke-Blackburn-Bienaymé (GBB) reaction is a powerful MCR for the synthesis of imidazo-fused heterocycles.[2][3][4] For our target molecule, this involves the condensation of 2-amino-4-methylpyridine, an aldehyde, and an isocyanide.
Mechanistic Rationale
The GBB reaction is initiated by the formation of an imine from the condensation of 2-amino-4-methylpyridine and an aldehyde (in this case, a glyoxylic acid derivative to introduce the carboxylic acid moiety). The imine is then protonated by a Brønsted or Lewis acid catalyst, activating it for nucleophilic attack by the isocyanide. This generates a nitrilium ion intermediate, which undergoes an intramolecular 5-endo-dig cyclization by the endocyclic pyridine nitrogen. A final isomerization step yields the aromatic imidazo[1,2-a]pyridine product. The choice of the aldehyde and isocyanide components is crucial for achieving the desired substitution pattern. To obtain the 2-carboxylic acid, glyoxylic acid can be used, although its reactivity can be challenging. A more practical approach involves using an aldehyde with a protected carboxyl group, followed by a final deprotection step.
This protocol is a representative procedure based on optimized conditions for similar GBB reactions.[2][5]
Step 1: One-Pot Synthesis of Protected 7-Methylimidazo[1,2-a]pyridine-2-carboxylate
In a microwave-safe vial, combine 2-amino-4-methylpyridine (1.0 eq), ethyl glyoxylate (50% in toluene, 1.2 eq), and a catalytic amount of a Lewis acid (e.g., Sc(OTf)3, 10 mol%) in methanol (5 mL/mmol).
Add tert-butyl isocyanide (1.1 eq) to the mixture.
Seal the vial and heat the reaction mixture in a microwave reactor at 100-120 °C for 30-60 minutes.
Monitor the reaction by TLC. Upon completion, cool the vial to room temperature.
Concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the protected intermediate.
Step 2: Deprotection to the Carboxylic Acid
The hydrolysis of the resulting ester can be carried out as described in Step 2 of the cyclocondensation route.
Excellent, incorporates all atoms from starting materials
Scalability
Generally straightforward to scale up
Can be challenging to scale up due to exotherms and microwave dependency
Substrate Scope
Generally reliable for a range of 2-aminopyridines
Can be sensitive to the steric and electronic nature of the components
Potential Hazards
Bromopyruvic acid is a lachrymator and corrosive
Isocyanides are toxic and have a strong, unpleasant odor
Purification
May require multiple purification steps
Often requires a single chromatographic purification
Overall Yield
Moderate to good
Moderate to good, highly dependent on optimization
Discussion and Recommendations
The choice between the classic cyclocondensation and the GBB multicomponent reaction for the synthesis of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid depends on the specific priorities of the research program.
The Classic Cyclocondensation Route is a robust and well-established method. Its primary advantages are the readily available and relatively inexpensive starting materials and the predictability of the reaction. This route is often favored in academic settings and for initial exploratory work due to its simplicity and amenability to traditional laboratory equipment. However, the use of lachrymatory and corrosive bromopyruvic acid necessitates careful handling. The reaction times can also be lengthy.
The Groebke-Blackburn-Bienaymé Route represents a more modern and convergent approach. Its key strengths lie in its high atom economy and the potential for rapid synthesis, especially when employing microwave-assisted heating. This makes it particularly attractive for the rapid generation of compound libraries for high-throughput screening in drug discovery. The main drawbacks are the use of toxic and foul-smelling isocyanides and the potential challenges in scaling up microwave-assisted reactions. The optimization of the reaction conditions (catalyst, solvent, temperature) can also be more complex compared to the cyclocondensation method.
For large-scale synthesis , the classic cyclocondensation route may be more practical and cost-effective, provided that appropriate safety measures are in place for handling bromopyruvic acid. For rapid analogue synthesis and library generation , the GBB reaction is a powerful tool that can significantly accelerate the drug discovery process.
Ultimately, both routes are viable and have been successfully employed for the synthesis of the imidazo[1,2-a]pyridine scaffold. The optimal choice will be guided by the available resources, scale of the synthesis, and the overall objectives of the research project.
References
Synthesis of imidazo[1,2-a]pyridines: a decade update. Chemical Communications (RSC Publishing). Available at: [Link]
Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). Journal of Medicinal Chemistry. Available at: [Link]
Multicomponent synthesis and binding mode of imidazo[1,2-a]pyridine-capped selective HDAC6 inhibitors. RSC Medicinal Chemistry. Available at: [Link]
One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. ChemProc. Available at: [Link]
One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Molecules. Available at: [Link]
Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. Frontiers in Chemistry. Available at: [Link]
Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. Chemistry. Available at: [Link]
Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. ACS Omega. Available at: [Link]
7-methylimidazo[1,2-a]pyridine-2-carboxylic acid. PubChem. Available at: [Link]
Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. Available at: [Link]
Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. Heterocycles. Available at: [Link]
Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Doc. Chemical Methodologies. Available at: [Link]
Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. The Journal of Organic Chemistry. Available at: [Link]
Validating analytical methods for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid using reference standards
A Senior Application Scientist's Guide to Validating Analytical Methods for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Using Reference Standards Introduction: Establishing the Analytical Foundation In the landscape...
Author: BenchChem Technical Support Team. Date: January 2026
A Senior Application Scientist's Guide to Validating Analytical Methods for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Using Reference Standards
Introduction: Establishing the Analytical Foundation
In the landscape of pharmaceutical development, the integrity of every piece of data hinges on the reliability of the analytical methods used to generate it. For a molecule like 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, a heterocyclic compound belonging to a class known for its diverse pharmacological activities, establishing a robust and validated analytical method is not merely a regulatory formality; it is the bedrock of quality, safety, and efficacy.[1] This guide provides a comprehensive framework for validating analytical methods for this specific compound, anchored by the indispensable role of a certified reference standard.
The validation process demonstrates, through documented evidence, that an analytical procedure is fit for its intended purpose.[2][3] We will navigate this process through the lens of a senior application scientist, focusing not just on the "how" but the critical "why" behind each step. Our approach will be grounded in the globally harmonized principles of the International Council for Harmonisation (ICH), specifically the Q2(R2) guideline on the Validation of Analytical Procedures, ensuring our methodology aligns with the expectations of regulatory bodies like the FDA and EMA.[4][5][6]
The Cornerstone of Validation: The Reference Standard
Before any validation can commence, the acquisition of a well-characterized Reference Standard (RS) for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is paramount. An RS is a highly purified and authenticated material that serves as the benchmark against which all measurements are made. Its certificate of analysis, detailing purity, identity, and storage conditions, is the foundational document for the entire validation package. Using an RS is non-negotiable for establishing:
Identity: Confirming the analyte's structure.
Purity: Quantifying the analyte and its impurities.
Assay: Determining the strength or content of the active substance.
The use of a certified RS ensures that the accuracy and precision of the method are traceable to a known, authoritative source.[7]
Choosing the Right Tool: A Comparison of Analytical Techniques
The choice of analytical technique is dictated by the method's intended purpose. For 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, two techniques are prime candidates: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Mass Spectrometry detection (LC-MS).
Feature
HPLC-UV
LC-MS/MS
Principle
Separation based on polarity, detection via UV absorbance.
Separation based on polarity, detection via mass-to-charge ratio.[8]
Primary Use Case
Assay, purity, and routine quality control (QC) testing.
Impurity identification, quantitation of low-level analytes, bioanalysis.
Selectivity
Good; relies on chromatographic separation and UV chromophore.
Higher cost, more complex, requires specialized expertise.
Mobile Phase
Flexible; can use non-volatile buffers.
Restricted to volatile buffers (e.g., ammonium formate, formic acid) to ensure compatibility with the MS interface.[9]
Scientist's Insight: For determining the assay of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid in a drug substance, HPLC-UV is the robust, cost-effective, and universally accepted method. However, if the goal is to identify and quantify a trace-level degradation product, the superior sensitivity and specificity of LC-MS/MS would be the authoritative choice.[8][10]
The Validation Workflow: A Parameter-by-Parameter Guide
Analytical method validation is a structured process. The following workflow, based on ICH Q2(R2), provides a self-validating system where each step builds upon the last, ensuring the final method is demonstrably fit for purpose.[2][11]
Caption: The structured workflow for analytical method validation, from protocol definition to final reporting.
Specificity (and Forced Degradation)
The "Why": Specificity is the ability to assess the analyte unequivocally in the presence of other components, such as impurities, degradants, or matrix components.[11] A stability-indicating method must be able to resolve the main analyte from any products formed during degradation.
Experimental Protocol:
Analyte Peak Purity:
Inject a solution of the 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid RS.
Inject a placebo (all formulation components except the active ingredient).
Inject a "spiked" placebo containing the RS.
Acceptance Criterion: The placebo must show no interfering peaks at the retention time of the analyte. Peak purity analysis (using a PDA detector) should pass.
Forced Degradation Studies:
Expose the drug substance to a series of stress conditions to intentionally degrade it.[12][13] The goal is to achieve 5-20% degradation.
Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.
Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.
Oxidative Stress: 3% H₂O₂ at room temperature for 24 hours.
Thermal Stress: Dry heat at 105°C for 48 hours.
Photolytic Stress: Expose to UV/Vis light (ICH Q1B guidelines) for a specified duration.[12]
Analyze each stressed sample by the proposed method.
Acceptance Criterion: The method must demonstrate resolution between the intact analyte peak and all degradation product peaks. Mass balance should be assessed to ensure all degradants are accounted for (typically 95-105%).[14]
Linearity
The "Why": Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a given range.[15] This is fundamental for accurate quantitation.
Experimental Protocol:
Prepare a stock solution of the 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid RS (e.g., 100 µg/mL).
Create a series of at least five calibration standards by diluting the stock solution. For an assay method, this range should typically span 80% to 120% of the target concentration.[15]
Inject each standard in triplicate.
Plot the average peak area response versus the concentration.
Perform a linear regression analysis.
Data Presentation:
Concentration (µg/mL)
Peak Area (Avg. of 3)
80
810500
90
905600
100
1001200
110
1105800
120
1203400
Acceptance Criterion: The correlation coefficient (r²) must be ≥ 0.999. The y-intercept should be close to zero.
Accuracy
The "Why": Accuracy measures the closeness of the test results to the true value. It is demonstrated by spiking a known quantity of the RS into a placebo matrix and measuring the recovery.[16]
Experimental Protocol:
Prepare placebo samples spiked with the RS at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).
Prepare each level in triplicate (total of 9 samples).
Analyze the samples and calculate the percentage recovery for each.
Data Presentation:
Spiked Level
Theoretical Conc. (µg/mL)
Measured Conc. (µg/mL)
% Recovery
80%
80.0
79.5
99.4%
100%
100.0
100.8
100.8%
120%
120.0
119.1
99.3%
Acceptance Criterion: The mean recovery should be within 98.0% to 102.0% for an assay method.
Precision
The "Why": Precision expresses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[17]
Experimental Protocol:
Repeatability (Intra-assay precision):
Analyze a minimum of six replicate preparations of the sample at 100% of the target concentration on the same day, by the same analyst, on the same instrument.
Alternative: Analyze nine determinations across the specified range (3 concentrations, 3 replicates each).
Intermediate Precision:
Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument. This demonstrates the method's reliability under typical lab variations.
Calculate the Relative Standard Deviation (RSD) for each set of results.
Data Presentation:
Precision Level
Analyst
Day
Instrument
Mean Assay (%)
% RSD
Repeatability
1
1
A
100.2
≤ 1.0%
Intermediate
2
2
B
99.8
≤ 2.0%
Acceptance Criterion: The RSD for repeatability is typically required to be ≤ 1.0%, while the RSD for intermediate precision should be ≤ 2.0%.[11]
Range
The "Why": The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of linearity, accuracy, and precision.[2] This is not a separate experiment but is confirmed by the successful data from the linearity, accuracy, and precision studies.
Acceptance Criterion: The data from the other validation experiments must meet their respective acceptance criteria across the claimed range.
Robustness
The "Why": Robustness measures a method's capacity to remain unaffected by small, deliberate variations in method parameters.[4] This provides an indication of its reliability during normal usage.
Experimental Protocol:
Identify critical method parameters (e.g., HPLC flow rate, column temperature, mobile phase pH, mobile phase composition).
Vary each parameter slightly (e.g., flow rate ±0.1 mL/min, temperature ±5°C, mobile phase organic content ±2%).
Analyze the sample under each modified condition and evaluate the impact on system suitability parameters (e.g., peak retention time, tailing factor, resolution).
Data Presentation:
Parameter Varied
Variation
Retention Time (min)
Tailing Factor
Resolution (from nearest peak)
Nominal
-
5.21
1.1
3.5
Flow Rate
+0.1 mL/min
4.98
1.1
3.4
Flow Rate
-0.1 mL/min
5.45
1.1
3.6
Temperature
+5 °C
5.10
1.1
3.5
Temperature
-5 °C
5.32
1.2
3.5
Acceptance Criterion: System suitability criteria must pass under all varied conditions. The results should not significantly deviate from the nominal conditions.
Conclusion: A Validated Method is a Trusted Method
Validating an analytical method for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is a systematic process of demonstrating its scientific soundness. By leveraging a certified reference standard and meticulously evaluating each performance parameter—from specificity and linearity to accuracy, precision, and robustness—researchers can establish a method that is reliable, reproducible, and defensible. This rigorous approach ensures that the data generated throughout the drug development lifecycle is of the highest integrity, ultimately safeguarding product quality and patient safety.
References
Understanding ICH Q2(R2) Guidelines for Analytical Validation. (n.d.). YouTube.
Analytical Procedures and Methods Validation for Drugs and Biologics. (2015). FDA.
ICH Guidelines for Analytical Method Validation Explained. (n.d.). AMSbiopharma.
ICH releases draft guidelines on analytical method development. (2022). RAPS.
FDA Guidance for Industry: Q2A Validation of Analytical Procedures. (n.d.). gmp-compliance.org.
ICH Q2(R2) Validation of analytical procedures. (2024). EMA.
Q2(R2) Validation of Analytical Procedures. (2024). FDA.
Validation of Analytical Procedures Q2(R2). (2023). ICH.
FDA Releases Guidance on Analytical Procedures. (2024). BioPharm International.
What Is FDA Method Validation Guidance and Its Importance? (n.d.). Altabrisa Group.
Analytical Method Validation in Pharmaceuticals. (n.d.). Step-by-Step Guide to AMV.
Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995). EMA.
Guideline on bioanalytical method validation. (2011). EMA.
HPLC Methods for analysis of Pyridine. (n.d.). HELIX Chromatography.
Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. (2020). NIH.
Guide to achieving reliable quantitative LC-MS measurements. (n.d.). LGC Group.
Forced Degradation – A Review. (2022). Biomedical Journal of Scientific & Technical Research.
Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). NIH.
Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review. (n.d.). NIH.
Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (n.d.). Asian Journal of Research in Chemistry.
A Comparative Guide to the Cytotoxicity of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Analogs in Oncology Research
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized for its versatile therapeutic potential. This privileged heterocyclic system is the foundation for numerous compounds with a wide ar...
Author: BenchChem Technical Support Team. Date: January 2026
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized for its versatile therapeutic potential. This privileged heterocyclic system is the foundation for numerous compounds with a wide array of biological activities, including significant anticancer properties. This guide provides an in-depth comparative analysis of the cytotoxic effects of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid and its structural analogs. By examining the structure-activity relationships (SAR), we aim to provide researchers, scientists, and drug development professionals with critical insights to guide the design of next-generation anticancer agents.
The Scientific Imperative for Cytotoxicity Profiling
The initial assessment of a novel compound's cytotoxic potential is a critical gateway in the drug discovery pipeline.[1][2] In vitro cytotoxicity assays serve as a fundamental tool to determine the concentration-dependent effects of a test compound on the viability and proliferation of cancer cells.[1] The half-maximal inhibitory concentration (IC50) value, which represents the concentration of a compound required to inhibit the growth of 50% of a cell population, is a key metric for comparing the potency of different molecules.[1][2] A lower IC50 value generally indicates a more potent compound. However, it is crucial to consider that most "cell viability" assays primarily measure growth inhibition rather than direct cell killing.[3] Therefore, these initial screens should be followed by more specific assays to elucidate the precise mechanism of cell death, such as apoptosis or cell cycle analysis.[2]
Experimental Design for Assessing Cytotoxicity
A standardized and well-validated experimental workflow is paramount for generating reproducible and comparable cytotoxicity data. The following section outlines a general protocol for in vitro cytotoxicity testing, primarily focusing on the widely used MTT assay.
General Experimental Workflow
The process of evaluating the cytotoxicity of novel compounds involves a series of well-defined steps, from cell line selection and maintenance to data analysis and interpretation.
Caption: General workflow for in vitro cytotoxicity testing of a novel compound.
Detailed Protocol: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which is often used as an indicator of cell viability.[2][4]
Materials:
Cancer cell lines (e.g., MCF-7, HeLa, A549, HepG2)
Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin/streptomycin)
96-well plates
Test compounds (dissolved in a suitable solvent like DMSO)
MTT solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
Microplate reader
Procedure:
Cell Seeding: Maintain cancer cell lines in a humidified incubator at 37°C with 5% CO2.[2] Harvest cells in the logarithmic growth phase and seed them into 96-well plates at an optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.[2] Incubate the plates for 24 hours to allow for cell attachment.[2]
Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium.[1] Remove the old medium from the wells and add 100 µL of the various concentrations of the test compounds. Include a vehicle control (medium with the same concentration of the compound's solvent) and a positive control (a known cytotoxic drug).[2]
Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.[1]
MTT Addition: After the incubation period, add 10-20 µL of the MTT solution to each well.[1][2] Incubate for an additional 3-4 hours, allowing viable cells to metabolize the MTT into formazan crystals.[2]
Solubilization: Carefully remove the medium and add 100-200 µL of a solubilization solution to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 540 nm or 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against the compound concentrations to determine the IC50 value.
Comparative Cytotoxicity of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Analogs
While direct comparative data for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is limited in the public domain, we can synthesize a comparison by examining the cytotoxicity of various imidazo[1,2-a]pyridine derivatives from different studies. The following table summarizes the in vitro anticancer activity of selected analogs.
Disclaimer: The data presented in this table is compiled from different studies and should be interpreted with caution due to potential variations in experimental conditions.
Structure-Activity Relationship (SAR) Insights
The diverse biological activities of imidazo[1,2-a]pyridine derivatives are highly dependent on the nature and position of substituents on the heterocyclic ring.[11]
Substitutions at the 2- and 3-positions: Modifications at these positions have been shown to significantly influence the anticancer activity. For instance, the introduction of a 2-nitrophenyl group at the 2-position and an N-aryl group at the 3-position can lead to potent cytotoxic agents.[6]
Hybrid Molecules: Hybridizing the imidazo[1,2-a]pyridine scaffold with other pharmacophores, such as benzoic acid, can yield compounds with significant cytotoxicity against lung and liver cancer cell lines.[7][8]
Carboxamide Moiety: The introduction of a carboxamide group, as seen in the highly potent imidazo[1,2-b]pyrazole-7-carboxamides, can lead to sub-micromolar activities against leukemia cell lines.[9]
Methyl Group Position: The specific position of the methyl group on the imidazo[1,2-a]pyridine core is a critical determinant of biological activity.[12]
Implicated Signaling Pathways in Imidazo[1,2-a]pyridine-Induced Cytotoxicity
Several studies suggest that imidazo[1,2-a]pyridine derivatives exert their anticancer effects by modulating key signaling pathways involved in cell survival, proliferation, and apoptosis.
The PI3K/AKT/mTOR Pathway
The PI3K/AKT/mTOR pathway is a crucial signaling cascade that regulates cell growth, proliferation, and survival. Its dysregulation is a common feature in many cancers. Some novel imidazo[1,2-a]pyridine derivatives have been shown to inhibit the AKT/mTOR pathway, leading to cell cycle arrest and apoptosis in melanoma and cervical cancer cells.[13]
Caption: Simplified diagram of the PI3K/AKT/mTOR signaling pathway and the inhibitory effect of certain imidazo[1,2-a]pyridine derivatives.
The STAT3/NF-κB Pathway
The STAT3 and NF-κB signaling pathways are also critically involved in cancer cell proliferation, survival, and inflammation. Novel imidazo[1,2-a]pyridine derivatives have demonstrated anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines.[14]
Conclusion and Future Directions
The imidazo[1,2-a]pyridine scaffold continues to be a rich source of novel anticancer drug candidates. The comparative analysis of various derivatives highlights the significant impact of structural modifications on their cytotoxic potency and selectivity. While 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid itself requires further investigation to determine its specific cytotoxic profile, the broader family of imidazo[1,2-a]pyridines shows immense promise.
Future research should focus on:
Systematic SAR studies: A more comprehensive and systematic exploration of substitutions at various positions of the imidazo[1,2-a]pyridine ring is needed to build a more complete picture of the structure-activity landscape.
Mechanism of action studies: Elucidating the precise molecular targets and signaling pathways affected by these compounds will be crucial for their rational optimization and clinical development.
In vivo studies: Promising candidates identified from in vitro screens should be advanced to preclinical in vivo models to evaluate their efficacy and safety profiles in a more complex biological system.
By leveraging the insights gained from comparative cytotoxicity studies and a deeper understanding of the underlying mechanisms, the scientific community can continue to develop novel and effective imidazo[1,2-a]pyridine-based therapies for the treatment of cancer.
References
Benchchem. Application Notes & Protocols: Cytotoxicity Assay of Novel Compounds in Cancer Cell Lines.
Benchchem. Protocol for Cytotoxicity Assessment of Novel Compounds in Cancer Cell Lines.
NIH. Improving anticancer drug development begins with cell culture: misinformation perpetrated by the misuse of cytotoxicity assays.
Benchchem. A Comparative Guide to the Structure-Activity Relationship of 2-(2-Nitrophenyl)imidazo[1,2-a]pyridine Analogs in Oncology Resear.
International Journal of Pharmaceutical Research and Applications (IJPRA). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
Anticancer Research. Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells.
ResearchGate. Structure‐activity relationship (SAR) of imidazo[1,2‐a]pyridine based compounds 10a–10p.
Chemical Methodologies. Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis.
NIH. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells.
PubMed. Structure-based design and synthesis of imidazo[1,2-a]pyridine derivatives as novel and potent Nek2 inhibitors with in vitro and in vivo antitumor activities.
Chemical Methodologies. Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Doc.
NIH. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines.
Frontiers. Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase.
PubMed. Synthesis, cytotoxic characterization, and SAR study of imidazo[1,2-b]pyrazole-7-carboxamides.
A Comprehensive Guide to the Safe Disposal of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
This document provides essential procedural guidance for the safe and compliant disposal of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. As researchers, scientists, and drug development professionals, our commitment...
Author: BenchChem Technical Support Team. Date: January 2026
This document provides essential procedural guidance for the safe and compliant disposal of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid. As researchers, scientists, and drug development professionals, our commitment to safety and environmental stewardship extends beyond the laboratory bench to the entire lifecycle of the chemicals we handle. This guide is structured to provide not just a set of instructions, but a framework for understanding the rationale behind these critical waste management procedures, ensuring the protection of both personnel and the environment.
Hazard Assessment and Chemical Profile
Understanding the intrinsic properties and associated hazards of 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid is the foundational step in determining the correct disposal pathway. This compound belongs to the class of nitrogen-containing heterocyclic carboxylic acids, which often present specific toxicological and regulatory considerations.
While comprehensive toxicological data for this specific molecule is not widely published, Safety Data Sheets (SDS) for the hydrobromide salt and structurally related analogs provide critical safety information. The available data indicates that this compound should be handled as a hazardous substance.
| Acute Oral Toxicity | May be harmful if swallowed. |[3][4] |
Based on these classifications, 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid must be treated as hazardous waste. Under the regulations set forth by the U.S. Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to characterize their waste.[5] Laboratory personnel should treat all waste chemical solids and liquids as hazardous unless specifically confirmed to be non-hazardous.[6]
Guiding Principle: The "Cradle-to-Grave" Responsibility
The RCRA framework establishes a "cradle-to-grave" responsibility for hazardous waste management.[7] This means that the generator of the waste is legally responsible for its safe handling from the moment it is created until its ultimate disposal.[8] For research chemicals like 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, where full environmental fate and toxicity profiles are often unavailable, on-site treatment or sewer disposal is strictly prohibited.[6][9] The only acceptable and compliant method of disposal is through a licensed and approved hazardous waste disposal facility.[1][2]
Step-by-Step Disposal Protocol for Laboratory-Scale Waste
This protocol outlines the mandatory steps for accumulating and preparing 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid waste for pickup by a certified waste management contractor.
Step 1: Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure appropriate PPE is worn. This is a non-negotiable aspect of laboratory safety.
Eye Protection: Use safety glasses with side shields or chemical splash goggles.[1]
Lab Coat: A standard lab coat is required to protect against skin contact.
Respiratory Protection: If handling fine powders outside of a fume hood, a NIOSH-approved respirator may be necessary to avoid inhaling dust.[1]
Step 2: Waste Segregation and Collection
Proper segregation is critical to prevent dangerous chemical reactions.
Designate a Waste Stream: 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid waste should be collected in a dedicated "Non-halogenated Organic Solids" or a specific "Nitrogenous Heterocyclic Waste" container, as per your institution's waste management plan.
Compatibility: Do not mix this acidic compound with strong bases, amines, or strong oxidizing agents in the same waste container.[2]
Container Selection: The waste container must be:
Chemically compatible with the waste.
In good condition, with no leaks or cracks.
Equipped with a secure, tightly-fitting lid.[1][10]
Step 3: Labeling the Hazardous Waste Container
Accurate and compliant labeling is a strict regulatory requirement.
Labeling: The container must be clearly labeled with the words "Hazardous Waste." [10]
Contents: List all chemical constituents by their full name (e.g., "7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid"). Do not use abbreviations or chemical formulas.
Hazard Identification: The label must indicate the specific hazards of the contents (e.g., "Irritant," "Toxic").[10]
Step 4: Storage in a Satellite Accumulation Area (SAA)
Waste must be stored safely at or near the point of generation.[10]
Location: The designated storage area (SAA) must be under the control of laboratory personnel.
Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a spill.
Quantity Limits: Do not exceed 55 gallons of hazardous waste in an SAA.[6][10]
Step 5: Arranging for Disposal
Contact EHS: Once the container is full or the waste is no longer being generated, contact your institution's Environmental Health and Safety (EHS) office to arrange for a waste pickup.
Documentation: Complete all necessary waste pickup forms as required by your institution and the waste contractor. This creates a written record for the chain-of-custody manifest system.[8]
Emergency Procedures for Spills and Exposures
Accidents can happen, and preparedness is key to mitigating risks.
Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[1][2]
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1][2]
Small Spill (Solid): Carefully sweep up the solid material, avoiding dust generation, and place it into a labeled hazardous waste container. Clean the spill area with soap and water.
Large Spill: Evacuate the immediate area and contact your institution's emergency response team or EHS office. Prevent the spill from entering drains or waterways.[1]
Logical Workflow for Waste Management
The decision-making process for chemical waste disposal in a research setting follows a clear, risk-based logic. The primary goal is to ensure safety and regulatory compliance.
Caption: Decision workflow for proper disposal of chemical waste.
References
Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]
Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]
U.S. Environmental Protection Agency. Laboratory Environmental Sample Disposal Information Document. [Link]
U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. [Link]
Medical Laboratory Observer. (2019, July 29). Laboratory Waste Management: The New Regulations. [Link]
Fisher Scientific. Safety Data Sheet: 2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid. [Link]
EPFL. Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. [Link]
Organic Chemistry Portal. Treatment and disposal of chemical wastes in daily laboratory work. [Link]
U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. [Link]
National Institutes of Health. (2021, July 16). Recovery Techniques Enabling Circular Chemistry from Wastewater. [Link]
U.S. Environmental Protection Agency. Hazardous Waste Listings. [Link]
U.S. Environmental Protection Agency. (2025, September 5). Resource Conservation and Recovery Act (RCRA) Overview. [Link]
Organic Syntheses. Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. [Link]
Google Patents. US6562972B1 - Method for preparing heterocyclic-carboxylic acids.
U.S. Environmental Protection Agency. (2025, August 4). Resource Conservation and Recovery Act (RCRA) and Federal Facilities. [Link]
U.S. Environmental Protection Agency. (2016, June 29). Letter to GeNO LLC regarding RCRA regulations. [Link]
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
The core principle of this guide is to treat 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid as a hazardous substance, warranting rigorous adherence to safety protocols to protect laboratory personnel and the environmen...
Author: BenchChem Technical Support Team. Date: January 2026
The core principle of this guide is to treat 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid as a hazardous substance, warranting rigorous adherence to safety protocols to protect laboratory personnel and the environment.
Hazard Assessment: An Evidence-Based Approach
Given the absence of a dedicated SDS, we must infer the potential hazards from closely related molecules. Analysis of SDS documentation for compounds such as 8-methylimidazo[1,2-a]pyridine-2-carboxylic acid, 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid, and the parent imidazo[1,2-a]pyridine heterocycle reveals a consistent pattern of biological activity and associated risks.[1][2][3]
The primary hazards associated with this class of compounds are summarized below:
Hazard Category
Anticipated Risk for 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
Structural analogs like pyridine-2-carboxylic acid and imidazo[1,2-a]pyridine are known to cause serious eye damage or irritation.[3] This is a critical and immediate risk.
Skin Contact
Harmful in contact with skin or causes skin irritation. [1][2]
The SDS for the positional isomer 8-methylimidazo[1,2-a]pyridine-2-carboxylic acid explicitly states it is "Harmful in contact with skin".[2] Other analogs consistently list skin irritation as a hazard.[1][3]
Inhalation
Harmful if inhaled or may cause respiratory irritation. [1][2][3]
As a solid, the compound can form dust. Inhalation of dust from related compounds is reported to be harmful and can cause respiratory irritation.[1][2][3]
Pyridine-2-carboxylic acid and various imidazopyridine derivatives are classified as "Harmful if swallowed".[1][2]
This hazard profile mandates the use of comprehensive Personal Protective Equipment (PPE) and stringent engineering controls.
Personal Protective Equipment (PPE): Your First Line of Defense
The selection of PPE is not merely a procedural step but a critical component of a self-validating safety system. Each piece of equipment is chosen to directly counteract an identified hazard. The Occupational Safety and Health Administration (OSHA) mandates the use of PPE as a fundamental laboratory safety practice.[4][5]
PPE Category
Recommended Equipment
Rationale and Best Practices
Eye and Face Protection
Chemical splash goggles meeting ANSI Z87.1 standards. A full-face shield worn over goggles is required when handling larger quantities (>1g) or when there is a significant risk of dust generation.[6]
Causality: The primary risk is serious eye damage. Goggles provide a seal around the eyes to protect from dust and splashes. A face shield offers a broader barrier of protection.
Causality: To prevent skin contact, which is potentially harmful.[2] Nitrile gloves offer good resistance to a range of chemicals.[7] Always inspect gloves for defects before use and change them immediately upon contamination.[6]
Body Protection
A chemical-resistant lab coat, fully buttoned.[5] Fully enclosed shoes made of a non-porous material.[6]
Causality: To protect skin and personal clothing from accidental spills and contamination. Open-toed shoes are never permissible in a laboratory setting.
Respiratory Protection
All handling of the solid compound must occur within a certified chemical fume hood to minimize dust inhalation.[6][8] If a fume hood is not available or if engineering controls are insufficient, a NIOSH-approved respirator (e.g., an N95 dust mask for low-level exposure or a respirator with appropriate cartridges for higher potential exposure) is mandatory.[6][7]
Causality: To mitigate the risk of respiratory irritation or harm from inhaling fine powders of the compound.[2][3] Engineering controls are the preferred method of protection.[4]
PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting appropriate PPE when handling 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid.
Caption: PPE selection based on hazard assessment and engineering controls.
Operational Plan: A Step-by-Step Guide to Safe Handling
Adherence to a strict operational protocol is essential for minimizing exposure.[6] The American Chemical Society (ACS) recommends a risk-based approach to safety, summarized by the acronym RAMP: Recognize hazards, Assess risks, Minimize risks, and Prepare for emergencies.[9][10]
Preparation and Engineering Controls
Designated Area: All work with 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid must be conducted in a designated area, clearly marked with hazard signs.
Ventilation: Confirm that the chemical fume hood has a current certification and is functioning correctly before starting any work.[8]
Gather Materials: Assemble all necessary equipment (e.g., spatulas, weigh boats, glassware) and labeled waste containers before handling the chemical to minimize movement and potential for spills.[6]
Handling the Compound
Donning PPE: Put on all required PPE as detailed in the table above before entering the designated handling area.
Weighing: When weighing the solid, perform the task in the fume hood or a ventilated balance enclosure to contain any dust.
Making Solutions: If preparing a solution, add the solid to the solvent slowly to avoid splashing.
Avoid Contamination: Use clean spatulas and glassware to prevent contamination of the main chemical stock. Never return unused chemicals to the original container.[11]
Post-Handling Procedures
Decontamination: Thoroughly clean all contaminated surfaces, glassware, and equipment after use.
Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Gloves should be removed first, followed by the lab coat, and finally eye protection.
Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[6] Do not eat, drink, or smoke in laboratory areas.
Disposal Plan: Ensuring Environmental and Personnel Safety
Waste containing pyridine derivatives is considered hazardous waste and must be managed according to institutional and governmental regulations.[12][13] Do not dispose of this chemical down the drain or in regular trash.
Waste Segregation and Collection
Solid Waste: Collect all disposable materials contaminated with 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (e.g., gloves, weigh boats, paper towels) in a dedicated, clearly labeled hazardous waste container made of a compatible material like high-density polyethylene (HDPE).[14]
Liquid Waste: If the compound is in solution, collect the waste in a labeled, leak-proof hazardous waste container. Do not mix with incompatible waste streams.[14]
Contaminated PPE: Dispose of all contaminated PPE in a designated hazardous waste bag.[14]
Labeling and Storage
Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name "7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid," and the approximate quantity.
Storage: Store sealed hazardous waste containers in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials.
Final Disposal
Arrange for the collection of hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. The common practice for pyridine-containing waste is incineration at high temperatures.[12]
References
Toxicological Profile for Pyridine. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]
Pyridine - Disposal. U.S. National Library of Medicine, Hazardous Substances Data Bank (HSDB). [Link]
Safety Guides & Tipsheets. American Chemical Society (ACS). [Link]
PYRIDINE FOR SYNTHESIS Safety Data Sheet. Loba Chemie. [Link]
Handling Chemicals Safely. American Chemical Society (ACS). [Link]
Safety Guidelines for the Chemistry Professional. American Chemical Society (ACS). [Link]
Safety in Academic Chemistry Laboratories. American Chemical Society (ACS). [Link]
Structure–Property Optimization of a Series of Imidazopyridines for Visceral Leishmaniasis. National Center for Biotechnology Information (NCBI). [Link]
What PPE Should You Wear When Handling Acid? LeelineWork. [Link]
Personal Protective Equipment (PPEs)- Safety Guideline. PharmaState Academy. [Link]
![7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid structure](https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=80353-94-2&t=l)
